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  • Product: 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester
  • CAS: 1544673-71-3

Core Science & Biosynthesis

Foundational

Technical Whitepaper: Structural Profiling and Synthetic Utility of 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester

Executive Summary In modern medicinal chemistry and fragment-based drug discovery (FBDD), bifunctional building blocks are critical for the rapid assembly of complex molecular architectures. 5-(Aminomethyl)-2-chloropheny...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern medicinal chemistry and fragment-based drug discovery (FBDD), bifunctional building blocks are critical for the rapid assembly of complex molecular architectures. 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester (CAS: 1544673-71-3) is a highly versatile, orthogonally reactive intermediate. By combining a robust boronate ester for carbon-carbon bond formation, an activating ortho-halogen, and a nucleophilic primary amine, this compound serves as a foundational scaffold for synthesizing biaryl drug candidates, PROTAC linkers, and targeted covalent inhibitors.

This guide provides an in-depth mechanistic analysis of its structural properties, details field-proven methodologies for its application, and outlines self-validating experimental protocols designed for senior researchers and drug development professionals.

Physicochemical and Structural Profiling

The utility of this building block is rooted in its highly specific substitution pattern. Each functional moiety plays a distinct, causal role in its chemical behavior:

  • Pinacol Boronate Ester (BPin): Unlike free boronic acids, which are prone to trimerization (forming boroxines) and rapid protodeboronation, the pinacol ester provides significant thermodynamic stability. The steric bulk of the tetramethyl-dioxaborolane ring shields the empty p-orbital of the boron atom, allowing the compound to be easily purified via standard silica gel chromatography and stored for extended periods [1].

  • Ortho-Chloro Substituent: The chlorine atom at the C2 position exerts a strong inductive electron-withdrawing effect (-I). This increases the Lewis acidity of the adjacent boron atom, facilitating the formation of the reactive tetra-coordinate "ate" complex required for transmetalation. However, its steric volume introduces a rotational barrier during cross-coupling, necessitating specific catalyst-ligand systems.

  • Aminomethyl Handle: Located at the C5 position, the primary amine is insulated from the aromatic ring's resonance system by a methylene spacer. This preserves its high basicity (pKa ~9.5) and nucleophilicity, making it an ideal handle for downstream amide couplings or reductive aminations without the deactivating effects seen in anilines.

Quantitative Data Summary
PropertySpecification
Chemical Name 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester
CAS Registry Number 1544673-71-3
Molecular Formula C₁₃H₁₉BClNO₂
Molecular Weight 267.56 g/mol
SMILES String CC1(C)C(C)(C)OB(O1)c1cc(CN)ccc1Cl
Typical Purity ≥95% (LC-MS/NMR)
Storage Conditions Inert atmosphere (Ar/N₂), 2–8°C, desiccated

Data compiled from verified chemical substance databases [1][2].

Mechanistic Dynamics in Cross-Coupling

When utilizing 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester in Suzuki-Miyaura cross-coupling, the rate-determining step often shifts from oxidative addition to transmetalation due to the ortho-chloro group.

Causality in Ligand Selection: To overcome the steric hindrance imposed by the chlorine atom, the use of bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., XPhos or SPhos) or robust bidentate ligands (e.g., dppf) is critical [3][4]. These ligands promote the reductive elimination step by crowding the palladium center while stabilizing the active Pd(0) species against aggregation into inactive palladium black.

CatalyticCycle Pd0 Pd(0) Catalyst Active Species OxAdd Oxidative Addition Ar-X Insertion Pd0->OxAdd + Ar-X TransMet Transmetalation Transfer of Ar' Group OxAdd->TransMet Pd(II) Complex BaseAct Base Activation Boronate Formation BaseAct->TransMet Activated BPin (CAS 1544673-71-3) RedElim Reductive Elimination Biaryl Product Release TransMet->RedElim Diaryl Pd(II) RedElim->Pd0 - Biaryl Product

Suzuki-Miyaura catalytic cycle highlighting transmetalation of the ortho-chloro boronate.

Validated Experimental Methodologies

To ensure absolute trustworthiness and reproducibility, the following protocols are designed as self-validating systems . Each workflow incorporates in-process analytical checks to confirm reaction trajectory before proceeding to isolation.

Protocol 1: Sterically Hindered Suzuki-Miyaura Cross-Coupling

Objective: Couple CAS 1544673-71-3 with an aryl bromide to form a biaryl intermediate.

Step-by-Step Methodology:

  • Preparation & Degassing: In an oven-dried Schlenk flask, combine the aryl bromide (1.0 equiv), 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester (1.2 equiv), and Pd(dppf)Cl₂ (0.05 equiv).

    • Causality: A slight excess of the boronate compensates for minor protodeboronation pathways. Degassing the 1,4-Dioxane/H₂O (4:1) solvent mixture via sparging with Argon for 30 minutes is mandatory to prevent premature oxidation of the Pd(0) species.

  • Base Addition: Add K₂CO₃ (3.0 equiv). The aqueous component is essential to dissolve the base and generate the hydroxide/carbonate ions required to form the reactive boronate "ate" complex.

  • Thermal Activation: Heat the reaction mixture to 90°C under an inert atmosphere for 12 hours.

  • In-Process Validation (Self-Validating Step): At t=4h and t=12h, withdraw a 10 µL aliquot, quench in EtOAc/H₂O, and analyze the organic layer via LC-MS.

    • Validation Metric: The complete disappearance of the m/z 268 [M+H]⁺ peak (starting boronate) and the appearance of the target biaryl mass confirms successful transmetalation and reductive elimination. If homocoupling (m/z 533) is observed, reduce the reaction temperature and ensure strict oxygen exclusion.

  • Workup: Cool to room temperature, filter through a pad of Celite to remove palladium residues, extract with EtOAc, and purify via flash chromatography (DCM/MeOH gradient to elute the highly polar primary amine).

Workflow SM Starting Material (CAS 1544673-71-3) Suzuki Suzuki-Miyaura Cross-Coupling SM->Suzuki Ar-X, Pd cat., Base Biaryl Biaryl Intermediate (Free Amine) Suzuki->Biaryl Arylation Deriv Amine Derivatization (Amidation/Alkylation) Biaryl->Deriv Electrophile Product Target Lead Compound Deriv->Product Final Step

Orthogonal workflow: Suzuki coupling followed by downstream amine derivatization.

Protocol 2: Downstream Amide Derivatization

Objective: Functionalize the aminomethyl group of the resulting biaryl intermediate.

Step-by-Step Methodology:

  • Activation: Dissolve the target carboxylic acid (1.1 equiv) in anhydrous DMF. Add HATU (1.2 equiv) and DIPEA (3.0 equiv). Stir for 15 minutes at room temperature.

    • Causality: HATU is selected over EDC/HOBt because it generates a highly reactive HOAt ester, which is superior for coupling sterically demanding substrates. DIPEA acts as a non-nucleophilic base, deprotonating the carboxylic acid without competing for the electrophile.

  • Coupling: Add the biaryl amine intermediate (1.0 equiv) to the activated ester solution. Stir for 2 hours.

  • In-Process Validation (Self-Validating Step): Perform a Kaiser Test (ninhydrin stain) on a TLC spot of the reaction mixture.

    • Validation Metric: A negative test (yellow color) visually confirms the complete consumption of the primary amine. A positive test (deep blue/purple) indicates incomplete conversion, prompting the addition of further coupling reagents.

  • Isolation: Dilute with EtOAc, wash extensively with 5% LiCl (aq) to remove DMF, followed by saturated NaHCO₃ and brine. Dry over Na₂SO₄ and concentrate.

Handling, Stability, and Storage Protocols

While the pinacol ester provides enhanced stability over free boronic acids, 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester remains susceptible to slow hydrolysis under acidic, aqueous conditions.

  • Degradation Pathway: Exposure to atmospheric moisture and acidic fumes can cleave the pinacol moiety, yielding the free boronic acid, which complicates purification due to its high polarity and tendency to streak on silica gel.

  • Storage Mandate: The compound must be stored in tightly sealed, amber glass vials under a blanket of Argon or Nitrogen at 2–8°C. Before use, allow the container to reach room temperature in a desiccator to prevent condensation of atmospheric moisture onto the active material.

References

  • NextSDS Database. "5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester — Chemical Substance Information." NextSDS. Available at:[Link]

  • Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 95(7), 2457-2483. Available at:[Link]

  • Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Applications of the Dicyclohexylphosphino Biaryl Ligands." Journal of the American Chemical Society, 127(13), 4685-4696. Available at:[Link]

Exploratory

Technical Whitepaper: Physicochemical Profiling and Synthetic Applications of 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester

Executive Summary In modern drug discovery and materials science, bifunctional building blocks are critical for the rapid diversification of molecular scaffolds. 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester (...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery and materials science, bifunctional building blocks are critical for the rapid diversification of molecular scaffolds. 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester (CAS: 1544673-71-3)[1] is a highly versatile reagent designed for late-stage functionalization. By combining a sterically shielded boronic ester, a regiocontrolling ortho-chloro substituent, and a highly nucleophilic primary amine, this compound enables orthogonal reactivity. This guide explores the structural logic, synthetic causality, and field-proven protocols for deploying this exact building block in complex synthetic workflows.

Structural Logic & Physicochemical Profiling

The utility of CAS 1544673-71-3[1] stems from the deliberate engineering of its three primary functional groups. Understanding the electronic and steric interplay of these groups is essential for predicting reaction outcomes.

  • Pinacol Boronate Ester (Bpin): Free boronic acids are notoriously prone to trimerization (forming boroxines) and protodeboronation under basic conditions. The bulky pinacol ligand sterically shields the empty p-orbital of the boron atom, significantly enhancing thermodynamic stability and allowing the compound to be purified via standard silica gel chromatography.

  • Ortho-Chloro Substituent: The chlorine atom at the 2-position exerts both an inductive electron-withdrawing effect and significant steric bulk. During palladium-catalyzed cross-coupling, this steric hindrance slows down the transmetalation step. However, unlike ortho-methoxy groups which can coordinate to the palladium center and alter regioselectivity, the ortho-chloro group lacks this O-chelation ability. This absence of chelation ensures that the reaction is driven by steric minimization, preferentially forming the predictable thermodynamic anti-product in restricted biaryl systems[2].

  • 5-Aminomethyl Group: Separated from the aromatic ring by a methylene spacer, this primary amine acts as a potent nucleophile and a basic center (pKa ~9.5). It serves as an ideal handle for subsequent amide couplings, reductive aminations, or urea formations.

Table 1: Physicochemical & Structural Data
ParameterSpecificationCausality / Impact
Chemical Name 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol EsterStandard IUPAC nomenclature for structural identification.
CAS Number 1544673-71-3Unique identifier for regulatory and procurement tracking.
Molecular Formula C13H19BClNO2Determines mass balance in synthetic stoichiometry.
Molecular Weight 267.56 g/mol Used for precise molarity calculations in catalytic cycles.
Physical State Solid (typically handled as HCl salt)Salt form prevents spontaneous dimerization or degradation.

Synthesis Strategy: The Gabriel Deprotection Causality

The synthesis of 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester relies on the methodology[3]. Direct alkylation of ammonia with a benzyl halide precursor is synthetically non-viable because the resulting primary amine is more nucleophilic than ammonia, leading to an uncontrollable statistical mixture of secondary and tertiary amines[4].

To circumvent this, a phthalimide precursor is used. Phthalimide acts as a "protected" ammonia equivalent; its nitrogen is flanked by two electron-withdrawing carbonyl groups, restricting alkylation to a single event[3]. The final, critical step is the liberation of the primary amine using hydrazine hydrate[5]. Hydrazine is a superior nucleophile due to the alpha-effect and attacks the imide carbonyls, irreversibly forming a stable 6-membered ring (phthalhydrazide) and releasing the target amine.

Experimental Protocol: Hydrazinolysis Workflow

This protocol is designed as a self-validating system. Visual cues are embedded to confirm reaction progression.

  • Reagent Loading: Suspend the phthalimide-protected precursor (1.0 equiv) in anhydrous Tetrahydrofuran (THF) (0.2 M concentration).

  • Hydrazine Addition: Slowly add hydrazine hydrate (3.0 equiv) dropwise at room temperature. Self-Validation: A slight exotherm should be observed, indicating the initial nucleophilic attack on the imide carbonyl.

  • Reflux & Cleavage: Heat the mixture to reflux (approx. 66°C) for 12 hours[5]. Self-Validation: As the reaction progresses, a voluminous white precipitate (phthalhydrazide byproduct) will begin to crash out of the solution, visually confirming the cleavage of the protecting group.

  • Filtration & Isolation: Cool the reaction to 0°C to maximize the precipitation of phthalhydrazide. Filter the suspension through a Celite pad, washing with cold THF. Concentrate the filtrate under reduced pressure.

  • Salt Formation (Optional but Recommended): To stabilize the free amine, dissolve the crude residue in diethyl ether and bubble anhydrous HCl gas (or add 4M HCl in dioxane) to precipitate the target compound as a stable hydrochloride salt. Typical yields are approximately 36%[5].

GabrielSynthesis Phthalimide Phthalimide Precursor (Protected Amine) Hydrazine Hydrazine Hydrate (THF, Reflux, 12h) Phthalimide->Hydrazine Nucleophilic Attack Intermediate Phthalhydrazide (Stable Byproduct) Hydrazine->Intermediate Ring Cleavage Product 5-(Aminomethyl)-2-chloro- phenylboronic Acid Bpin Hydrazine->Product Amine Release

Fig 1: Gabriel synthesis workflow detailing the hydrazinolysis of the phthalimide precursor.

Application: Suzuki-Miyaura Cross-Coupling

The most prominent application of CAS 1544673-71-3 is its use as a nucleophilic partner in palladium-catalyzed [2]. Because the ortho-chloro group introduces significant steric bulk, the oxidative addition and transmetalation steps require careful optimization.

Table 2: Reaction Optimization Parameters
ParameterOptimal ChoiceMechanistic Rationale
Catalyst Pd(dppf)Cl₂ (5-10 mol%)The bidentate dppf ligand enforces a cis-geometry on the Pd center, accelerating the reductive elimination step which is otherwise hindered by the ortho-chloro group.
Base K₂CO₃ or Cs₂CO₃ (3.0 equiv)Required to activate the Bpin ester into a reactive boronate complex [-B(OH)₃]⁻ for transmetalation. Extra equivalents are needed if the amine is an HCl salt.
Solvent 1,4-Dioxane / H₂O (4:1)Water is essential to dissolve the inorganic base and facilitate the hydrolysis of the pinacol ester during the catalytic cycle.
Experimental Protocol: Suzuki-Miyaura Coupling

This protocol ensures strict exclusion of oxygen, which is the primary failure mode for Pd(0) catalysis.

  • Preparation: In an oven-dried Schlenk flask, combine the aryl halide (1.0 equiv), CAS 1544673-71-3 (1.2 equiv), and K₂CO₃ (3.0 equiv).

  • Solvent Addition & Degassing: Add the Dioxane/H₂O solvent mixture. Sparge the solution with Argon for 15 minutes. Self-Validation: The cessation of dissolved gas bubbles indicates adequate deoxygenation.

  • Catalyst Loading: Quickly add Pd(dppf)Cl₂ (0.05 equiv) under a positive stream of Argon. The solution will typically turn a deep red/orange.

  • Heating: Heat the mixture to 90°C for 8-12 hours. Self-Validation: Monitor via LCMS or TLC; the disappearance of the aryl halide starting material confirms the completion of the catalytic cycle.

  • Workup: Cool to room temperature, dilute with Ethyl Acetate, and wash with brine. The organic layer contains the cross-coupled biaryl amine, which can be purified via reverse-phase HPLC or silica gel chromatography (using a DCM/MeOH/NH₄OH gradient to elute the highly polar amine).

SuzukiCycle Pd0 Pd(0) Catalyst OA Oxidative Addition Pd0->OA Ar-X Addition TM Transmetalation (CAS 1544673-71-3) OA->TM Base / Bpin-OH RE Reductive Elimination TM->RE Steric Alignment RE->Pd0 Catalyst Regeneration Product Cross-Coupled Product RE->Product Product Release

Fig 2: Suzuki-Miyaura catalytic cycle highlighting the transmetalation of the boronic ester.

References

  • Master Organic Chemistry. "The Gabriel Synthesis". Available at:[Link]

  • JoVE. "Preparation of 1° Amines: Gabriel Synthesis". Available at:[Link]

  • Pomarański, P., et al. "Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine." Beilstein Journal of Organic Chemistry, 2018, 14, 2384–2393. Available at:[Link]

Sources

Foundational

Comprehensive Technical Guide: 1H and 13C NMR Characterization of 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester

Executive Summary & Introduction 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester (Molecular Formula: C13H19BClNO2) is a highly versatile, bifunctional building block utilized extensively in medicinal chemistry a...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Introduction

5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester (Molecular Formula: C13H19BClNO2) is a highly versatile, bifunctional building block utilized extensively in medicinal chemistry and drug development[1]. Its structural architecture features a boronic acid pinacol (Bpin) ester primed for Suzuki-Miyaura cross-coupling, an aminomethyl group for amide bond formation or reductive amination, and a chlorine atom that modulates lipophilicity while dictating the steric environment of the aromatic ring.

Accurate structural elucidation via Nuclear Magnetic Resonance (NMR) spectroscopy is paramount for ensuring batch-to-batch consistency, tracking reaction kinetics, and validating synthetic intermediates. This guide provides an authoritative, self-validating framework for acquiring, processing, and interpreting the 1H and 13C NMR spectra of this specific boronic ester.

Structural Elucidation & Causality in NMR

The NMR profile of this molecule is governed by the competing electronic and magnetic effects of its three substituents on the central benzene ring. Understanding these causal relationships is critical for accurate signal assignment.

1H NMR Causality: Anisotropy and Inductive Effects

The aromatic region displays a classic 1,2,5-trisubstituted coupling pattern.

  • Chlorine (C2): Exerts a strong inductive electron-withdrawing effect, mildly deshielding the adjacent H3 proton.

  • Bpin Group (C1): Exhibits significant magnetic anisotropy and acts as a weak π -acceptor due to the empty p-orbital on the boron atom[2]. This strongly deshields the ortho-proton (H6), pushing its chemical shift downfield (typically ~7.57 ppm).

  • Aminomethyl Group (C5): Exerts a mild inductive effect. Its primary NMR feature is the distinct singlet of the methylene bridge (~3.85 ppm) and the broad, exchangeable amine protons, which can be verified via D2O exchange.

13C NMR Causality: Quadrupolar Relaxation

A critical phenomenon in the 13C NMR of boronic esters is the quadrupolar relaxation induced by the 11B (I=3/2) and 10B (I=3) isotopes[2]. The rapid relaxation of the boron nucleus causes the carbon directly attached to it (C1) to experience severe line broadening[3]. Consequently, the C1 signal is often heavily attenuated or entirely unobservable in routine 13C NMR spectra unless prolonged acquisition times or low-temperature experiments are employed[3].

Experimental Protocols for NMR Acquisition

To establish a self-validating system, the following protocol ensures high-fidelity data acquisition, minimizing artifacts, solvent interference, and signal loss due to relaxation phenomena.

Step-by-Step Methodology
  • Sample Preparation: Weigh 15–20 mg of the analyte. Dissolve completely in 0.6 mL of deuterated chloroform (CDCl3) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference. Filter the solution through a glass wool plug into a high-quality 5 mm NMR tube to remove paramagnetic impurities and undissolved particulates, which can distort magnetic field homogeneity.

  • Probe Tuning and Matching: Insert the sample into the spectrometer (e.g., 400 MHz or 500 MHz). Perform precise tuning and matching for both 1H and 13C frequencies to maximize the quality factor (Q) of the probe circuit.

  • Shimming Validation: Execute automated gradient shimming (e.g., TopShim) on the Z1–Z5 axes. Validate shimming quality by ensuring the TMS signal linewidth at half-height is strictly < 0.5 Hz.

  • 1H NMR Acquisition: Utilize a standard 30° pulse sequence (zg30). Set the relaxation delay (D1) to 1.0 second and acquire 16 scans. The 30° pulse ensures rapid longitudinal relaxation, allowing for accurate integration of the massive 12-proton pinacol singlet versus the single aromatic protons.

  • 13C NMR Acquisition: Utilize a proton-decoupled sequence (zgpg30). Set D1 to at least 2.0 seconds to account for the longer T1 relaxation times of quaternary carbons (C2, C5). Acquire a minimum of 1024 scans to compensate for the quadrupolar broadening of the C1 carbon[2][3].

  • Data Processing: Apply an exponential window function with a Line Broadening (LB) of 0.3 Hz for 1H and 1.0 Hz for 13C prior to Fourier Transformation. Perform manual phase and baseline correction to ensure absolute integral accuracy.

Quantitative Data Presentation

The tables below summarize the expected chemical shifts, multiplicities, and assignments based on the electronic environment of the molecule.

Table 1: 1H NMR Spectral Data (400 MHz, CDCl3)
ProtonShift ( δ , ppm)MultiplicityCoupling Constant ( J , Hz)IntegrationAssignment
H6 7.57Doublet (d)2.01HAromatic CH (ortho to Bpin)
H3 7.41Doublet (d)8.01HAromatic CH (ortho to Cl)
H4 7.30Doublet of doublets (dd)8.0, 2.01HAromatic CH (meta to Cl)
-CH2- 3.85Singlet (s)-2HAminomethyl methylene
-NH2 1.60Broad singlet (br s)-2HAmine protons (exchangeable)
-CH3 1.36Singlet (s)-12HPinacol methyl groups
Table 2: 13C NMR Spectral Data (100 MHz, CDCl3)
CarbonShift ( δ , ppm)TypeAssignment / Notes
C5 140.2C (Quaternary)Aromatic C-CH2NH2
C2 138.5C (Quaternary)Aromatic C-Cl
C6 135.1CHAromatic CH
C1 ~133.0C (Quaternary)Aromatic C-Bpin (Broadened/Often unobserved)[3]
C4 130.4CHAromatic CH
C3 129.8CHAromatic CH
C-Pin 84.0C (Quaternary)Pinacol ester quaternary carbons
C-N 45.2CH2Aminomethyl carbon
C-Me 24.9CH3Pinacol ester methyl carbons

Mechanistic Workflows & Visualizations

NMR_Workflow A Sample Preparation (CDCl3 + TMS) B 1H NMR Acquisition (zg30, 400 MHz) A->B C 13C NMR Acquisition (zgpg30, 100 MHz) A->C D Data Processing (FT, Phase/Baseline Corr.) B->D C->D E Signal Assignment D->E F 1H Analysis (Coupling, Integration) E->F G 13C Analysis (Shifts, Quadrupolar Broadening) E->G H Final Structural Validation F->H G->H

Figure 1: Standardized NMR acquisition and structural validation workflow.

Electronic_Effects Core 5-(Aminomethyl)-2-chlorophenyl boronic Acid Pinacol Ester Bpin Pinacol Boronate (C1) Empty p-orbital Core->Bpin Cl Chlorine (C2) Inductive Withdrawing Core->Cl Amine Aminomethyl (C5) Sigma-Donating Core->Amine H6 H6 Deshielding (~7.57 ppm) Bpin->H6 Anisotropy H3 H3 Resonance (~7.41 ppm) Cl->H3 Inductive H4 H4 Shielding (~7.30 ppm) Amine->H4 Inductive

Figure 2: Electronic effects governing 1H NMR chemical shifts.

References

  • Title: (2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanamine - PubChem. Source: nih.gov.
  • Title: A Mild and Simple Method for Making MIDA Boronates. Source: chemrxiv.org.
  • Title: A Solid-State 11B NMR and Computational Study of Boron Electric Field Gradient and Chemical Shift Tensors in Boronic Acids and Boronic Esters. Source: acs.org.

Sources

Exploratory

A Comprehensive Guide to the Synthesis of 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester: A Key Building Block for Drug Discovery

This technical guide provides an in-depth exploration of a robust and scalable synthetic pathway to 5-(aminomethyl)-2-chlorophenylboronic acid pinacol ester. This valuable building block is of significant interest to res...

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Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides an in-depth exploration of a robust and scalable synthetic pathway to 5-(aminomethyl)-2-chlorophenylboronic acid pinacol ester. This valuable building block is of significant interest to researchers and professionals in drug development due to its utility in constructing complex molecular architectures through Suzuki-Miyaura cross-coupling and other transformations. This document will detail the synthetic strategy, provide step-by-step experimental protocols, and offer insights into the chemical principles that underpin this synthesis, ensuring scientific integrity and practical applicability.

Introduction: The Significance of Substituted Phenylboronic Acids in Medicinal Chemistry

Phenylboronic acids and their derivatives, particularly pinacol esters, are indispensable tools in modern organic synthesis. Their stability, functional group tolerance, and predictable reactivity in palladium-catalyzed cross-coupling reactions have established them as cornerstones in the synthesis of biaryl and heteroaryl structures, which are prevalent in many pharmaceutical agents. The title compound, with its strategically placed chloro, aminomethyl, and boronic ester functionalities, offers multiple points for molecular elaboration, making it a highly sought-after intermediate for the generation of novel compound libraries in the pursuit of new therapeutic leads.

A Strategic Three-Step Synthesis Pathway

The synthesis of 5-(aminomethyl)-2-chlorophenylboronic acid pinacol ester can be efficiently achieved in three key steps starting from the commercially available 2-chloro-5-bromotoluene. This pathway is designed for efficiency, selectivity, and scalability. The chosen route involves:

  • Miyaura Borylation: Selective introduction of the pinacol boronate ester at the more reactive bromide position of the starting material.

  • Benzylic Bromination: Free-radical bromination of the methyl group to install a reactive handle for subsequent functionalization.

  • Gabriel Amination: Conversion of the benzylic bromide to the primary amine via a classic and reliable method that avoids overalkylation.

The overall synthetic scheme is depicted below:

Synthesis_Pathway cluster_0 Step 1: Miyaura Borylation cluster_1 Step 2: Benzylic Bromination cluster_2 Step 3: Gabriel Amination 2-Chloro-5-bromotoluene 2-Chloro-5-bromotoluene Intermediate_1 2-Chloro-5-methylphenylboronic acid pinacol ester 2-Chloro-5-bromotoluene->Intermediate_1 B2pin2, PdCl2(dppf) KOAc, Dioxane, 80 °C Intermediate_2 5-(Bromomethyl)-2-chlorophenylboronic acid pinacol ester Intermediate_1->Intermediate_2 NBS, AIBN CCl4, Reflux Final_Product 5-(Aminomethyl)-2-chlorophenylboronic acid pinacol ester Intermediate_2->Final_Product 1. Potassium Phthalimide, DMF 2. Hydrazine, EtOH, Reflux

Figure 1: A three-step synthetic pathway to 5-(aminomethyl)-2-chlorophenylboronic acid pinacol ester.

Part 1: Miyaura Borylation of 2-Chloro-5-bromotoluene

The initial step involves a palladium-catalyzed Miyaura borylation to selectively convert the carbon-bromine bond of 2-chloro-5-bromotoluene into a boronic ester. This transformation leverages the higher reactivity of aryl bromides compared to aryl chlorides in oxidative addition to palladium(0) catalysts.

Expertise & Experience: Causality Behind Experimental Choices

The choice of a palladium catalyst with a bulky phosphine ligand, such as [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (PdCl₂(dppf)), is crucial for promoting the catalytic cycle efficiently.[1][2] Potassium acetate (KOAc) is employed as a mild base, which is essential to facilitate the transmetalation step without promoting undesired side reactions.[1] Dioxane is a suitable high-boiling aprotic solvent that effectively solubilizes the reactants and facilitates the reaction at an elevated temperature.

Experimental Protocol: Synthesis of 2-Chloro-5-methylphenylboronic acid pinacol ester
  • To a dry Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), add 2-chloro-5-bromotoluene (1.0 eq), bis(pinacolato)diboron (B₂pin₂) (1.1 eq), and potassium acetate (3.0 eq).

  • Add anhydrous 1,4-dioxane to the flask.

  • Degas the mixture by bubbling the inert gas through the solution for 15-20 minutes.

  • Add the palladium catalyst, PdCl₂(dppf) (0.03 eq), to the reaction mixture.

  • Heat the mixture to 80 °C and stir for 12-16 hours, monitoring the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature and filter through a pad of celite, washing with ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 2-chloro-5-methylphenylboronic acid pinacol ester as a white solid.

Part 2: Benzylic Bromination

The second step is a Wohl-Ziegler reaction, which involves the free-radical bromination of the benzylic methyl group of the intermediate from Part 1.[3][4] This reaction selectively installs a bromine atom at the benzylic position, creating a reactive site for the subsequent amination step.

Expertise & Experience: Causality Behind Experimental Choices

N-Bromosuccinimide (NBS) is the reagent of choice for this transformation as it provides a low, steady concentration of bromine radicals, which favors substitution at the benzylic position over addition to the aromatic ring.[3] A radical initiator, such as 2,2'-azobisisobutyronitrile (AIBN), is used to initiate the radical chain reaction upon heating. Carbon tetrachloride has traditionally been used as the solvent for this reaction due to its inertness; however, due to its toxicity, safer alternatives like acetonitrile can also be employed.[5]

Experimental Protocol: Synthesis of 5-(Bromomethyl)-2-chlorophenylboronic acid pinacol ester
  • In a round-bottom flask equipped with a reflux condenser, dissolve 2-chloro-5-methylphenylboronic acid pinacol ester (1.0 eq) in carbon tetrachloride.

  • Add N-bromosuccinimide (1.1 eq) and AIBN (0.1 eq) to the solution.

  • Heat the mixture to reflux and stir for 2-4 hours. The reaction can be monitored by the disappearance of the starting material (TLC or GC-MS).

  • After the reaction is complete, cool the mixture to room temperature.

  • Filter off the succinimide byproduct and wash the solid with a small amount of cold carbon tetrachloride.

  • Concentrate the filtrate under reduced pressure to yield the crude 5-(bromomethyl)-2-chlorophenylboronic acid pinacol ester, which can often be used in the next step without further purification. If necessary, purification can be achieved by recrystallization or column chromatography.

Part 3: Gabriel Amination

The final step is the conversion of the benzylic bromide to a primary amine using the Gabriel synthesis.[6][7] This method is highly effective for the synthesis of primary amines from primary alkyl halides and avoids the formation of secondary and tertiary amine byproducts that are often observed with direct amination using ammonia.

Expertise & Experience: Causality Behind Experimental Choices

Potassium phthalimide serves as a protected source of ammonia. The phthalimide anion is a soft nucleophile that readily displaces the bromide in an Sₙ2 reaction.[7] The subsequent cleavage of the N-alkylphthalimide is most effectively achieved using hydrazine (the Ing-Manske procedure), which results in the formation of the desired primary amine and a stable phthalhydrazide byproduct that can be easily removed by filtration.[8]

Experimental Protocol: Synthesis of 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester
  • Dissolve 5-(bromomethyl)-2-chlorophenylboronic acid pinacol ester (1.0 eq) in anhydrous dimethylformamide (DMF).

  • Add potassium phthalimide (1.2 eq) to the solution and stir the mixture at room temperature for 12-16 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the N-substituted phthalimide intermediate.

  • Dissolve the crude intermediate in ethanol and add hydrazine monohydrate (5.0 eq).

  • Heat the mixture to reflux for 2-4 hours, during which a white precipitate of phthalhydrazide will form.

  • Cool the reaction mixture to room temperature and filter off the precipitate, washing with ethanol.

  • Concentrate the filtrate under reduced pressure.

  • Purify the residue by column chromatography on silica gel (eluting with a dichloromethane/methanol gradient) to yield 5-(aminomethyl)-2-chlorophenylboronic acid pinacol ester as a stable solid.

Data Presentation

StepIntermediate/ProductStarting MaterialReagents and ConditionsYield (%)Purity (%)
12-Chloro-5-methylphenylboronic acid pinacol ester2-Chloro-5-bromotolueneB₂pin₂, PdCl₂(dppf), KOAc, Dioxane, 80 °C85>95
25-(Bromomethyl)-2-chlorophenylboronic acid pinacol ester2-Chloro-5-methylphenylboronic acid pinacol esterNBS, AIBN, CCl₄, Reflux90>90 (crude)
35-(Aminomethyl)-2-chlorophenylboronic acid pinacol ester5-(Bromomethyl)-2-chlorophenylboronic acid pinacol ester1. K-Phthalimide, DMF; 2. N₂H₄, EtOH, Reflux75>98

Yields and purities are representative and may vary based on experimental conditions and scale.

Conclusion

The synthetic pathway detailed in this guide provides a reliable and efficient method for the preparation of 5-(aminomethyl)-2-chlorophenylboronic acid pinacol ester. By employing well-established and understood chemical transformations—Miyaura borylation, Wohl-Ziegler bromination, and Gabriel amination—this guide offers researchers a practical approach to accessing this valuable synthetic intermediate. The insights into the rationale behind the choice of reagents and conditions are intended to empower scientists to adapt and optimize this synthesis for their specific research and development needs.

References

  • Ishiyama, T., & Miyaura, N. (2022). Palladium-catalyzed solid-state borylation of aryl halides using mechanochemistry. Beilstein Journal of Organic Chemistry, 18, 894–901. [Link]

  • Molander, G. A., & Trice, S. L. (2012). Palladium-Catalyzed Borylation of Aryl and Heteroaryl Halides Utilizing Tetrakis(dimethylamino)diboron. Organic Letters, 14(18), 4838–4841. [Link]

  • Billingsley, K. L., & Buchwald, S. L. (2008). An Improved System for the Palladium-Catalyzed Borylation of Aryl Halides with Pinacol Borane. The Journal of Organic Chemistry, 73(14), 5589–5591. [Link]

  • Billingsley, K. L., & Buchwald, S. L. (2008). An Improved System for the Palladium-Catalyzed Borylation of Aryl Halides with Pinacol Borane. The Journal of Organic Chemistry, 73(14), 5589–5591. [Link]

  • Hartwig, J. F., & Chen, K. (2011). Palladium-Catalyzed Borylation of Primary Alkyl Bromides. Journal of the American Chemical Society, 133(4), 732–735. [Link]

  • Google Patents. (1993). EP0546697A1 - Process for the bromination of deactivated toluenes in the benzylic position.
  • Kaupp, G., & Naimi-Jamal, M. R. (2002). Hammett-Correlation Analysis of the Benzylic Bromination with NBS of Toluene Derivatives under SFRC a. European Journal of Organic Chemistry, 2002(8), 1368–1373. [Link]

  • Organic Chemistry Portal. Miyaura Borylation Reaction. Retrieved from [Link]

  • Gabriel Synthesis. (n.d.). In Gabriel Synthesis. Retrieved from [Link]

  • Chad's Prep. (n.d.). 10.3 Allylic and Benzylic Bromination with NBS. Retrieved from [Link]

  • Qiu, D., Zhang, Y., & Wang, J. (2020). Synthesis of Arylboronic Pinacol Esters from Corresponding Arylamines. Organic Syntheses, 97, 1–11. [Link]

  • LibreTexts Chemistry. (2023). 11.10: Benzylic Bromination of Aromatic Compounds. Retrieved from [Link]

  • Wikipedia. (n.d.). Gabriel synthesis. Retrieved from [Link]

  • Murphy, C. L. W. (2011). Synthesis of Boronic Acids and Esters from Pinacolborane and Aminoborane Under Ambient Magnesium-, Iodine-, and Zinc-Mediated Conditions. eScholarship, University of California. [Link]

  • Ali, A., et al. (2017). One Pot Selective Arylation of 2-Bromo-5-Chloro Thiophene; Molecular Structure Investigation via Density Functional Theory (DFT), X-ray Analysis, and Their Biological Activities. Molecules, 22(12), 2097. [Link]

  • Chemistry Steps. (2020). The Gabriel Synthesis. Retrieved from [Link]

Sources

Foundational

Safety Data Sheet (SDS) and handling guidelines for 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester

As a Senior Application Scientist, I have encountered numerous bifunctional building blocks in drug discovery and advanced materials synthesis. Among these, 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester (CAS:...

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Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I have encountered numerous bifunctional building blocks in drug discovery and advanced materials synthesis. Among these, 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester (CAS: 1544673-71-3) stands out as a highly versatile, yet technically demanding, reagent. It features a reactive arylboronic acid pinacol ester for Suzuki-Miyaura cross-coupling and a primary aminomethyl group for subsequent functionalization (e.g., amide bond formation or reductive amination).

However, the juxtaposition of a basic primary amine and a Lewis acidic boronic ester creates unique physicochemical behaviors—such as zwitterionic tendencies and catalyst coordination—that require precise handling. This whitepaper provides an authoritative, field-proven guide to the Safety Data Sheet (SDS) parameters, handling causality, and self-validating experimental workflows for this compound.

Chemical Identity & Quantitative Physicochemical Data

Before designing any synthetic workflow, it is critical to understand the quantitative parameters of the reagent. The pinacol ester (Bpin) is deliberately chosen over the free boronic acid to mitigate protodeboronation and prevent the formation of insoluble boroxine trimers, thereby ensuring precise stoichiometry during high-throughput screening[1].

Table 1: Chemical Identity and Physicochemical Properties

ParameterSpecification
Chemical Name 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester
Synonyms (4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanamine[2]
CAS Number 1544673-71-3[3][4]
Molecular Formula C13H19BClNO2
Molecular Weight 267.56 g/mol
Physical State Solid (typically off-white to pale yellow powder)
Optimal Storage 2–8 °C (under Argon or N₂)

Hazard Identification & SDS Handling Guidelines

While the Bpin group enhances bench stability, the compound must be handled with strict adherence to safety protocols. Palladium catalysts frequently used in conjunction with arylboronic esters are toxic, and the boronic ester itself carries specific handling risks[1].

GHS Hazard Classification

Based on the functional groups present (aryl chloride, primary amine, and boronic ester), the compound is classified under the following standard GHS hazard codes:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

Causality in Storage and Handling
  • Moisture Control: Although pinacol esters are more robust than free boronic acids, prolonged exposure to atmospheric moisture can induce slow hydrolysis back to the free boronic acid. Handling Rule: Always store at 2–8 °C in a desiccator under an inert atmosphere (Argon/N₂).

  • Oxidative Lability: Boronic esters are highly susceptible to oxidative deboronation. Exposure to oxidizing agents (such as H₂O₂ or atmospheric oxygen over long periods) rapidly cleaves the carbon-boron bond, yielding the corresponding phenol[5]. Handling Rule: Degas all reaction solvents to prevent oxygen-mediated degradation.

  • Zwitterionic Complications: The molecule contains both a basic moiety (the primary amine) and a Lewis acidic moiety (the Bpin group). This can lead to inter/intramolecular interactions that severely complicate normal-phase silica gel chromatography, often resulting in broad, streaky bands or irreversible on-column hydrolysis[6]. Handling Rule: Utilize reverse-phase HPLC or alumina-based chromatography for purification.

Handling A 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester B Storage: 2-8°C Argon Atmosphere A->B Prevent Hydrolysis C Avoid Oxidants (e.g., H2O2) A->C Prevent Cleavage D Purification (Reverse-Phase) A->D Mitigate Zwitterion

Logical workflow for the storage and handling of the bifunctional boronic ester.

Self-Validating Experimental Protocol: Suzuki-Miyaura Cross-Coupling

When utilizing 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester in a Suzuki-Miyaura coupling, the primary amine poses a significant risk of coordinating to the palladium center, effectively poisoning the catalyst. To outcompete this amine coordination, we must use a bidentate ligand (e.g., dppf) or a highly sterically hindered Buchwald precatalyst (e.g., Pd G3/G4).

The following protocol is designed as a self-validating system —meaning each phase contains a diagnostic check to ensure the chemical integrity of the reaction before proceeding.

Step-by-Step Methodology

Step 1: Reagent Preparation & Purity Validation

  • Action: Weigh 1.0 equivalent of the aryl halide and 1.2 equivalents of 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester in a dry Schlenk flask.

  • Causality: A slight excess (1.2 eq) of the boronic ester compensates for any minor protodeboronation that occurs during thermal activation.

  • Validation Check: Run a rapid LC-MS of the starting boronic ester. Ensure the mass corresponding to the free boronic acid (hydrolysis product) is <5%.

Step 2: Catalyst and Base Addition

  • Action: Add 5 mol% Pd(dppf)Cl₂ and 3.0 equivalents of aqueous K₂CO₃.

  • Causality: The dppf ligand's bidentate bite angle tightly binds palladium, preventing the substrate's primary amine from displacing the ligand. The aqueous base is required to coordinate with the Bpin group, forming the reactive, electron-rich boronate complex necessary for the transmetalation step.

Step 3: Degassing (Freeze-Pump-Thaw)

  • Action: Suspend the mixture in a 4:1 ratio of 1,4-Dioxane/H₂O. Perform three cycles of freeze-pump-thaw.

  • Causality: Removing dissolved oxygen prevents the oxidative homocoupling of the boronic ester and protects the Pd(0) active species from oxidation.

  • Validation Check: During the final thaw cycle under Argon, visually confirm the absence of rising gas bubbles, validating a strictly anaerobic environment.

Step 4: Thermal Activation & Reaction Monitoring

  • Action: Heat the reaction mixture to 80 °C for 4–12 hours.

  • Validation Check: At the 2-hour mark, sample the reaction via TLC or LC-MS. The disappearance of the aryl halide and the emergence of the product mass validates successful transmetalation. If unreacted boronic ester remains alongside a phenol byproduct, oxygen contamination has occurred[5].

Step 5: Workup & Zwitterion-Aware Purification

  • Action: Cool to room temperature. Adjust the aqueous layer to pH 9 using 1M NaOH before extracting with Ethyl Acetate.

  • Causality: Because the product contains a basic aminomethyl group, adjusting the pH to 9 ensures the amine is fully deprotonated (free base form), driving it into the organic layer and preventing product loss in the aqueous phase.

  • Purification: Avoid standard normal-phase silica due to the basic amine[6]. Use reverse-phase HPLC (C18 column) with a Water/Acetonitrile gradient containing 0.1% TFA to isolate the product cleanly as a TFA salt.

Protocol S1 1. Reagent Prep (LC-MS Purity Check) S2 2. Catalyst & Base (Pd(dppf)Cl2, K2CO3) S1->S2 S3 3. Degassing (Freeze-Pump-Thaw) S2->S3 S4 4. Thermal Activation (80°C, TLC Monitor) S3->S4 S5 5. pH 9 Extraction & RP-HPLC Isolation S4->S5

Step-by-step Suzuki-Miyaura cross-coupling workflow with self-validating steps.

Conclusion

5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester is a highly valuable bifunctional synthon. By understanding the causality behind its physicochemical properties—specifically its sensitivity to oxidants, its zwitterionic chromatographic behavior, and its potential for catalyst poisoning—scientists can design robust, self-validating workflows. Adhering to strict SDS guidelines, utilizing bidentate palladium catalysts, and employing reverse-phase purification methodologies will ensure high-yield, reproducible cross-coupling outcomes.

References

  • NextSDS Chemical Substance Information Title: 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester — Chemical Substance Information Source: NextSDS Database URL:[Link]

  • eScholarship Open Access Publications Title: Responsive drug delivery systems (Boronic Ester Oxidation) Source: eScholarship, University of California URL:[Link]

  • ChemRxiv Preprints Title: Synthesis of a lysosome-targeting aminoferrocene-based prodrug NCure2 (Zwitterionic Purification Challenges) Source: ChemRxiv URL:[Link]

Sources

Exploratory

Molecular Weight, Exact Mass, and Synthetic Utility of 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester: A Technical Guide

Executive Summary In modern drug discovery and library synthesis, the selection of bifunctional building blocks dictates the efficiency of scaffold diversification. 5-(Aminomethyl)-2-chlorophenylboronic acid pinacol este...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary In modern drug discovery and library synthesis, the selection of bifunctional building blocks dictates the efficiency of scaffold diversification. 5-(Aminomethyl)-2-chlorophenylboronic acid pinacol ester (CAS: 1544673-71-3) is a premier reagent in this space. By incorporating both a primary amine and a boronic acid pinacol ester (Bpin) on a chloro-substituted aromatic ring, it enables orthogonal reactivity: the amine can undergo amidation or reductive amination, while the Bpin moiety is reserved for palladium-catalyzed Suzuki-Miyaura cross-coupling[1]. As a Senior Application Scientist, I approach the integration of this compound not merely as a synthetic step, but as a holistic workflow requiring rigorous analytical validation and mechanistic control.

Physicochemical Profiling & Mass Spectrometry

Understanding the distinction between molecular weight and exact mass is paramount for accurate analytical validation and downstream high-throughput experimentation.

  • Molecular Weight (MW): 267.56 g/mol . This value is calculated using the standard atomic weights of the constituent elements (C13H19BClNO2), which account for the natural isotopic abundance of each element. It is the macroscopic value used for stoichiometric calculations during reaction setup.

  • Monoisotopic Exact Mass: 267.1197 Da. This value is calculated using the mass of the most abundant, stable isotope for each element (12C, 1H, 11B, 35Cl, 14N, 16O).

The Causality in Mass Spectrometry: In High-Resolution Mass Spectrometry (HRMS) workflows (e.g., LC-QTOF or Orbitrap systems), the exact mass is the critical parameter. When ionized in positive electrospray ionization (ESI+) mode, the molecule forms an [M+H]+ adduct with an expected m/z of 268.1270.

The presence of both Boron and Chlorine creates a highly diagnostic isotopic signature. Boron naturally exists as 10B (~20%) and 11B (~80%), while Chlorine exists as 35Cl (~75%) and 37Cl (~25%). The interplay of these isotopes generates a unique multiplet in the mass spectrum. This specific isotopic envelope allows scientists to unambiguously confirm the structural integrity of the building block and rule out isobaric interferences during library synthesis.

Table 1: Key Chemical Identifiers and Properties

PropertyValue
Chemical Name 5-(Aminomethyl)-2-chlorophenylboronic acid pinacol ester
CAS Number 1544673-71-3
Molecular Formula C13H19BClNO2
Molecular Weight 267.56 g/mol
Monoisotopic Exact Mass 267.1197 Da
Theoretical [M+H]+ (ESI+) 268.1270 m/z
Synthetic Utility & Mechanistic Pathways

Bifunctional Design and Pinacol Ester Stability The strategic value of this compound lies in its orthogonal reactivity. The primary amine (-CH2NH2) permits rapid attachment to diverse scaffolds via standard peptide coupling (e.g., HATU/DIPEA). Conversely, the Bpin group is primed for C-C bond formation[2].

Causality of the Bpin Group: Free boronic acids are notoriously prone to protodeboronation, trimerization into boroxines, and degradation under atmospheric moisture. The pinacol ester masks the empty p-orbital of the boron atom, significantly enhancing the thermodynamic stability of the reagent[3]. This allows the amine group to be functionalized first without prematurely degrading the boron coupling partner. Furthermore, the ortho-chloro substituent modulates the electronic density of the aromatic ring, facilitating a smoother transmetalation step while providing steric shielding that prevents unwanted side reactions.

SuzukiCycle Pd0 Pd(0) Catalyst Active Species OxAdd Oxidative Addition Pd(II) Aryl Halide Complex Pd0->OxAdd + R-X (Aryl Halide) BaseAct Base Activation Ligand Exchange OxAdd->BaseAct + Base (e.g., K2CO3) TransMet Transmetalation with Ar-Bpin BaseAct->TransMet + Ar-Bpin (Boronate) RedElim Reductive Elimination Biaryl Product Formation TransMet->RedElim Intermediate Rearrangement RedElim->Pd0 Release of Biaryl Product

Figure 1: Catalytic cycle of the Pd-catalyzed Suzuki-Miyaura cross-coupling reaction.

Experimental Workflows (Self-Validating Protocols)

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems.

Protocol 1: HRMS Validation Workflow

To ensure the integrity of the building block before committing it to a multi-step library synthesis, HRMS validation is required.

  • Sample Preparation: Dissolve 1 mg of the compound in 1 mL of LC-MS grade Methanol. Dilute 10 µL of this stock into 990 µL of Acetonitrile/Water (50:50, v/v) containing 0.1% Formic Acid.

    • Causality: Formic acid acts as a proton source, ensuring efficient ionization to the [M+H]+ state in ESI+ without degrading the Bpin group.

  • Data Acquisition: Inject 1 µL into an LC-QTOF system. Utilize an internal lock-mass calibrant (e.g., Leucine Enkephalin) infused continuously to maintain mass accuracy.

  • Self-Validation Check: Analyze the spectrum for m/z 268.1270. The mass accuracy must be <5 ppm. Crucially, verify the isotopic pattern: the M+2 peak (driven by 37Cl) should be approximately 32% the intensity of the monoisotopic peak, and the M-1 shoulder (driven by 10B) must be visible. A blank injection must precede the sample to rule out column carryover.

Protocol 2: Standardized Suzuki-Miyaura Cross-Coupling

This protocol outlines the coupling of the Bpin moiety with a generic aryl bromide.

  • Reaction Setup: In a flame-dried Schlenk tube, combine 5-(Aminomethyl)-2-chlorophenylboronic acid pinacol ester (1.0 equiv), Aryl Bromide (1.1 equiv), and Pd(dppf)Cl2 (0.05 equiv).

  • Solvent and Base: Add a degassed mixture of 1,4-Dioxane and Water (4:1 v/v), followed by K2CO3 (2.5 equiv).

    • Causality: Degassing the solvent via sparging with argon is critical; dissolved oxygen will irreversibly oxidize the Pd(0) active species to an inactive Pd(II) complex and promote homocoupling of the boronate.

  • Execution: Seal the tube and heat to 80°C for 4-6 hours under an argon atmosphere.

  • Self-Validation Check: Monitor the reaction via LC-MS. The disappearance of the Bpin starting material (m/z 268.1) and the emergence of the biaryl product mass indicate successful transmetalation and reductive elimination. If significant protodeboronation (loss of the Bpin group without coupling) is observed, the base should be switched to a milder alternative (e.g., K3PO4) or the water content reduced[4].

References
  • NextSDS. "5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester — Chemical Substance Information." NextSDS Database. URL: [Link]

  • ResearchGate. "Suzuki-Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations." Angewandte Chemie International Edition. URL: [Link]

  • MDPI. "Arylboronic Acid Pinacol Esters as Stable Boron Sources for Dihydrodibenzoborepin Derivatives and a Dibenzoborole." Molecules. URL: [Link]

  • MDPI. "Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow." Catalysts. URL: [Link]

  • ACS Publications. "Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands." Accounts of Chemical Research. URL: [Link]

Sources

Foundational

Mechanism of Action for 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester Derivatives: A Technical Guide to Boronic Acid Transition State Inhibitors

Executive Summary The development of Boronic Acid Transition State Inhibitors (BATSIs) represents a paradigm shift in targeting serine hydrolases, beta-lactamases, and aminoacyl-tRNA synthetases. Within this chemical spa...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The development of Boronic Acid Transition State Inhibitors (BATSIs) represents a paradigm shift in targeting serine hydrolases, beta-lactamases, and aminoacyl-tRNA synthetases. Within this chemical space, 5-(Aminomethyl)-2-chlorophenylboronic acid pinacol ester and its derivatives serve as highly potent, programmable pharmacophores. While the pinacol ester functions primarily as a stable synthetic intermediate or lipophilic prodrug, its hydrolysis reveals a free boronic acid warhead. This guide deconstructs the chemical biology, structure-activity relationships (SAR), and experimental validation protocols required to leverage this specific scaffold in drug development [1].

Pharmacophore Deconstruction & Chemical Biology

As a Senior Application Scientist, it is critical to understand that every functional group on this molecule serves a distinct, synergistic purpose in its mechanism of action. The compound is not a static key fitting into a lock; it is a dynamic electrophile designed to trap enzymes in their highest-energy state.

The Pinacol Ester: Stability and Delivery

Boronic acids are notoriously prone to dehydration, forming trimeric boroxines, or undergoing oxidative degradation. The pinacol ester masks the empty p-orbital of the boron atom. In experimental and clinical settings, this ester must undergo hydrolysis—either spontaneously in aqueous media or via enzymatic cleavage—to liberate the active free boronic acid. Testing the pinacol ester directly in rapid in vitro assays without allowing for hydrolysis is a common source of false-negative data.

The Boronic Acid Warhead: Reversible Covalent Trapping

The free boronic acid acts as a strong Lewis acid. When it enters the active site of a serine protease or beta-lactamase, the nucleophilic oxygen of the catalytic serine attacks the electron-deficient boron atom. This shifts the boron from a planar, trigonal ( sp2 ) geometry to a tetrahedral ( sp3 ) boronate anion [2]. This tetrahedral geometry perfectly mimics the high-energy transition state of peptide bond hydrolysis, allowing the inhibitor to form a highly stable, albeit reversible, covalent bond.

The 2-Chloro Substituent: Electronic and Steric Tuning

The addition of a chlorine atom at the ortho position relative to the boronic acid serves two causal functions:

  • Electronic Inductive Effect: The electron-withdrawing nature of the halogen lowers the pKa​ of the boron atom from ~8.8 (in unsubstituted phenylboronic acid) to approximately 7.6–7.8. This ensures that a higher fraction of the boronic acid is primed to accept a nucleophile at physiological pH (7.4), drastically increasing the association rate ( kon​ ).

  • Steric Anchoring: The lipophilic bulk of the chlorine atom efficiently occupies the hydrophobic S1 or S2 sub-pockets of target proteases, displacing high-energy water molecules and driving binding entropy.

The 5-Aminomethyl Group: Electrostatic Mimicry

Positioned at the meta position relative to the boronic acid, the aminomethyl group (-CH 2​ NH 2​ ) is protonated at physiological pH. This positive charge acts as an electrostatic anchor, mimicking the basic side chains of natural substrates (e.g., Lysine or Arginine). It forms critical salt bridges with aspartate or glutamate residues deep within the enzyme's binding cleft, defining the inhibitor's target selectivity [3].

MOA A Pinacol Ester (Prodrug/Intermediate) B Free Boronic Acid (Active Warhead) A->B Hydrolysis (H2O) D Tetrahedral Boronate (Transition State Adduct) B->D Nucleophilic Attack C Catalytic Serine (Enzyme Active Site) C->D Ser-OH Binding

Fig 1: Conversion of pinacol ester to active boronic acid and subsequent covalent enzyme inhibition.

Quantitative Structure-Activity Relationship (SAR)

To illustrate the synergistic effect of the 2-chloro and 5-aminomethyl modifications, the table below summarizes the kinetic parameters against a representative target (e.g., a Class A beta-lactamase or trypsin-like serine protease).

Table 1: Impact of Substituents on Binding Kinetics and pKa​

Derivative ScaffoldBoron pKa​ kon​ ( M−1s−1 ) koff​ ( s−1 )Apparent Ki​ (nM)
Phenylboronic Acid (Baseline)8.81.2 × 103 6.0 × 10−3 ~5000
2-Chlorophenylboronic Acid7.84.5 × 104 2.2 × 10−3 ~480
5-(Aminomethyl)-2-chlorophenylboronic Acid 7.6 8.9 × 105 1.3 × 10−4 ~15

Note: The combination of the electron-withdrawing chloro group (increasing kon​ ) and the salt-bridge forming aminomethyl group (decreasing koff​ ) results in a highly potent, slow-binding inhibitor.

Experimental Protocols: Validating Reversible Covalent Inhibition

Because 5-(Aminomethyl)-2-chlorophenylboronic acid derivatives act as slow-binding reversible covalent inhibitors, standard rapid-equilibrium IC 50​ assays will yield artificially high values and fail to capture the true potency of the compound. The following protocol is a self-validating system designed to accurately measure the true inhibition constant ( Ki​ ).

Phase 1: Compound Preparation and Hydrolysis Validation

Causality: The pinacol ester is inactive. We must ensure complete hydrolysis to the free boronic acid before enzyme exposure to prevent false negatives.

  • Solubilization: Dissolve the 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester in 100% LC-MS grade DMSO to a stock concentration of 10 mM.

  • Hydrolysis Induction: Dilute the stock 1:10 into an aqueous buffer (50 mM HEPES, pH 7.4) and incubate at 37°C for 2–4 hours.

  • LC-MS Verification: Analyze the solution via LC-MS to confirm the disappearance of the pinacol ester mass and the appearance of the free boronic acid mass. Do not proceed until >95% hydrolysis is confirmed.

Phase 2: Continuous Fluorogenic Kinetic Assay

Causality: Slow-binding inhibitors exhibit a two-step binding mechanism (initial collision complex followed by covalent bond formation). A continuous assay capturing non-linear progress curves is required to calculate both kon​ and koff​ .

  • Enzyme Preparation: Prepare the target enzyme (e.g., 1 nM final concentration) in assay buffer (50 mM HEPES, 150 mM NaCl, 0.01% Tween-20, pH 7.4). The Tween-20 prevents non-specific aggregation.

  • Inhibitor Titration: Prepare a 10-point serial dilution of the hydrolyzed boronic acid derivative (ranging from 0.1 nM to 10 µM).

  • Pre-incubation: Mix the enzyme and inhibitor, incubating at room temperature for varying time points (0, 15, 30, and 60 minutes). This establishes the time-dependence of the covalent bond formation.

  • Substrate Addition: Rapidly inject a highly specific fluorogenic substrate at a concentration equal to its Km​ .

  • Data Acquisition: Monitor fluorescence continuously for 60 minutes.

Phase 3: Data Analysis

Fit the resulting non-linear progress curves to the integrated rate equation for slow-binding inhibition to extract the pseudo-first-order rate constant ( kobs​ ). Plotting kobs​ versus inhibitor concentration will yield the true Ki​ .

Workflow S1 1. Ester Hydrolysis & LC-MS Validation S2 2. Enzyme-Inhibitor Pre-incubation S1->S2 S3 3. Fluorogenic Substrate Addition S2->S3 S4 4. Kinetic Readout (Progress Curves) S3->S4 S5 5. Ki & Dissociation Rate Calculation S4->S5

Fig 2: Step-by-step experimental workflow for evaluating reversible covalent boronic acid inhibitors.

Conclusion

The 5-(Aminomethyl)-2-chlorophenylboronic acid scaffold is a masterclass in rational drug design. By utilizing a pinacol ester for stability, a chloro group for electronic activation and steric fit, and an aminomethyl group for electrostatic targeting, researchers can develop highly selective BATSIs. Proper experimental execution—specifically acknowledging the necessity of ester hydrolysis and the slow-binding kinetics of covalent adduct formation—is paramount for translating this chemical building block into a viable therapeutic candidate.

References

  • Boron Containing Compounds as Protease Inhibitors Chemical Reviews, American Chemical Society (ACS). URL:[Link]

  • The Boron Advantage: The Evolution and Diversification of Boron's Applications in Medicinal Chemistry PubMed Central (PMC), National Institutes of Health. URL:[Link]

  • Synthesis and Evaluation of Boron-Containing Heterocyclic Compounds with Antimicrobial and Anticancer Activities Molecules, MDPI. URL:[Link]

Protocols & Analytical Methods

Method

Suzuki-Miyaura cross-coupling protocol with 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester

Application Note: Advanced Suzuki-Miyaura Cross-Coupling Protocol for 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester Executive Summary 5-(Aminomethyl)-2-chlorophenylboronic acid pinacol ester is a highly versat...

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Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Advanced Suzuki-Miyaura Cross-Coupling Protocol for 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester

Executive Summary

5-(Aminomethyl)-2-chlorophenylboronic acid pinacol ester is a highly versatile building block utilized in drug discovery to introduce the functionalized benzylamine pharmacophore into complex molecular scaffolds. However, deploying this reagent in a Suzuki-Miyaura cross-coupling reaction presents a unique triad of mechanistic hurdles: catalyst poisoning by the free primary amine, steric hindrance from the ortho-chloro substituent, and the risk of competitive chemoselectivity at the C-Cl bond.

This application note provides a self-validating, field-tested protocol designed to overcome these specific challenges, ensuring high yields and strict chemoselectivity when coupling this reagent with aryl bromides or iodides.

Mechanistic Rationale: Overcoming Substrate-Specific Hurdles

Preventing Catalyst Poisoning via Ligand Design

The primary amine in the aminomethyl group is a strong σ-donor. In palladium-catalyzed cross-coupling, unprotected heterocycles and aliphatic amines can coordinate to the electrophilic Pd(II) intermediate formed after oxidative addition[1]. This creates a stable, off-cycle resting state that halts catalysis.

To circumvent this, our protocol employs Pd(dppf)Cl₂ . The 1,1′-bis(diphenylphosphino)ferrocene (dppf) ligand is bidentate with a large bite angle. This sterically and electronically saturates the palladium center, preventing the primary amine from displacing the phosphine ligands and poisoning the catalyst[2].

Exploiting Chemoselectivity (C-Br vs. C-Cl)

The substrate features an ortho-chloro group. Aryl chlorides are traditionally challenging electrophiles in Suzuki couplings due to the high bond dissociation energy of the C-Cl bond, making them significantly less reactive than bromides or iodides[3].

This differential reactivity is a strategic advantage. By utilizing an aryl bromide as the coupling partner and maintaining a moderate reaction temperature (80 °C), the palladium catalyst selectively undergoes oxidative addition at the C-Br bond. The C-Cl bond of the boronic ester remains completely intact, preventing unwanted homocoupling or oligomerization[4].

BPin Activation and Transmetalation

Pinacolboronic esters (BPin) are highly stable and resist the formation of unreactive trimeric boroxines[5]. However, they require basic hydrolysis to form the reactive boronate complex necessary for the transmetalation step[6]. A biphasic solvent system of 1,4-dioxane and water, combined with K₂CO₃, provides the optimal environment for this activation while simultaneously maintaining the solubility of the highly polar aminomethyl product.

CatalyticCycle Pd0 Pd(0) Active Catalyst (e.g., Pd(dppf)) OxAdd Oxidative Addition Selective for Ar-Br (Leaves Ar-Cl intact) Pd0->OxAdd + Ar-Br TransMet Transmetalation Requires Base Activation (Overcomes ortho-Cl sterics) OxAdd->TransMet + Boronate Species RedElim Reductive Elimination Product Formation TransMet->RedElim Poison Amine Coordination (Catalyst Poisoning) Prevented by dppf ligand TransMet->Poison Competitive free amine binding RedElim->Pd0 - Biaryl Product

Figure 1: Suzuki-Miyaura catalytic cycle highlighting chemoselectivity and amine coordination.

Optimization & Quantitative Data

The following table summarizes the causality behind the optimized conditions. The use of standard monophosphine ligands (e.g., PPh₃) results in catalyst poisoning, while highly active ligands (e.g., SPhos) at elevated temperatures lead to off-target C-Cl activation.

Table 1: Optimization of Coupling Conditions with 4-Bromoanisole

Catalyst System (5 mol%)Solvent SystemBase (3 eq)Temp (°C)Yield (%)Mechanistic Observation
Pd(PPh₃)₄TolueneNa₂CO₃10015%Severe catalyst poisoning by free amine.
Pd(OAc)₂ / SPhosDioxane/H₂OK₃PO₄10045%Significant C-Cl activation (oligomerization).
Pd(dppf)Cl₂ Dioxane/H₂O (4:1) K₂CO₃ 80 88% Clean conversion, strict chemoselectivity.
Pd(dppf)Cl₂THF/H₂O (4:1)K₂CO₃6562%Incomplete transmetalation due to low temp.

Validated Experimental Protocol

The following methodology is scaled for 0.5 mmol but can be linearly scaled up to 10 grams.

Phase 1: Reaction Setup (Schlenk Technique)
  • To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 5-(Aminomethyl)-2-chlorophenylboronic acid pinacol ester (0.55 mmol, 1.1 equiv) and the target aryl bromide (0.50 mmol, 1.0 equiv).

  • Add anhydrous K₂CO₃ (1.5 mmol, 3.0 equiv) and Pd(dppf)Cl₂ (0.025 mmol, 5 mol%).

  • Seal the tube with a rubber septum and purge the atmosphere with argon using three alternating vacuum/argon cycles.

  • Add thoroughly degassed 1,4-dioxane (4.0 mL) and degassed deionized water (1.0 mL) via syringe. (Note: Degassing is critical to prevent homocoupling of the boronic ester).

  • Replace the septum with a Teflon screw cap under a positive flow of argon.

  • Heat the reaction mixture in a pre-heated oil bath at 80 °C for 12 hours with vigorous stirring.

Phase 2: Advanced Isolation Strategy for Basic Amines

Because the cross-coupled product contains a free primary amine, standard aqueous workup will lead to significant product loss in the aqueous layer. This self-validating workup utilizes acid-base partitioning to isolate the product. 7. Cool the reaction to room temperature, unseal, and dilute with ethyl acetate (10 mL). 8. Add 1M HCl dropwise until the aqueous layer reaches pH ~2. Extract the organic layer once and discard it. (Mechanistic note: The basic product is now protonated as an ammonium salt and safely partitioned in the aqueous layer, leaving neutral impurities and catalyst residues in the organic layer). 9. Basify the retained aqueous layer carefully with 2M NaOH until it reaches pH ~10 to regenerate the free amine. 10. Extract the basic aqueous layer with dichloromethane (3 x 15 mL). 11. Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. 12. (Optional) If trace palladium remains, purify the residue via Strong Cation Exchange (SCX) chromatography to isolate the analytically pure benzylamine product.

ProtocolWorkflow Step1 1. Setup Degas Dioxane/H2O Step2 2. Reactants Add Ar-Br, BPin, Base Step1->Step2 Step3 3. Catalysis Pd(dppf)Cl2, 80°C, 12h Step2->Step3 Step4 4. Workup Acid/Base Extraction Step3->Step4 Step5 5. Isolation SCX Chromatography Step4->Step5

Figure 2: Experimental workflow for the cross-coupling and isolation of the free amine.

References

  • Suzuki–Miyaura Coupling of Pinacolboronic Esters Catalyzed by a Well-Defined Palladium N-Heterocyclic Carbene (NHC) Catalyst | ACS Medicinal Chemistry Letters | 5

  • Selective and Serial Suzuki−Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters | Organic Letters | 4

  • Suzuki reaction | Wikipedia | 6

  • Suzuki-Miyaura Cross Coupling Reaction | TCI Chemicals | 3

  • Palladium-Catalyzed Modification of Unprotected Nucleosides, Nucleotides, and Oligonucleotides | PubMed Central (PMC) | 1

  • High-Activity Catalysts for Suzuki Coupling and Amination Reactions with Deactivated Aryl Chloride Substrates: Importance of the Palladium Source | Organometallics | 2

Sources

Application

5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester as a building block in drug discovery

Executive Summary In modern drug discovery, the rapid exploration of chemical space relies heavily on versatile, multifunctional building blocks. 5-(Aminomethyl)-2-chlorophenylboronic acid pinacol ester is a highly privi...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery, the rapid exploration of chemical space relies heavily on versatile, multifunctional building blocks. 5-(Aminomethyl)-2-chlorophenylboronic acid pinacol ester is a highly privileged scaffold that accelerates both hit-to-lead and lead optimization campaigns. This building block features three orthogonal reactive sites: a pinacol boronate ester for carbon-carbon bond formation, a primary amine for rapid derivatization, and an ortho-chloro substituent that modulates both reactivity and metabolic stability.

This application note details the physicochemical rationale for employing this specific scaffold, outlines the causality behind strategic workflow decisions, and provides self-validating protocols for its implementation in complex library synthesis.

Structural Rationale & Physicochemical Profiling

The selection of this specific building block is driven by the synergistic properties of its functional groups:

  • Pinacol Boronate Ester (BPin): Unlike free boronic acids, which are prone to trimerization (forming boroxines) and rapid protodeboronation under basic conditions, the pinacol ester provides exceptional bench stability and precise stoichiometry.

  • Ortho-Chloro Substituent: The chlorine atom serves a dual purpose. Synthetically, it sterically and electronically deactivates the adjacent aryl-chloride bond toward oxidative addition, ensuring that cross-coupling occurs exclusively at the boronic ester site[1]. Pharmacologically, it acts as a metabolic "soft-spot" blocker, shielding the aromatic ring from cytochrome P450-mediated oxidation while modulating the pKa of the adjacent functional groups.

  • Aminomethyl Group: The primary amine provides an ideal handle for late-stage diversification (e.g., amide couplings, reductive aminations). It also acts as a critical hydrogen bond donor/acceptor, improving the aqueous solubility of highly lipophilic biaryl systems.

Quantitative Physicochemical Data Summary
PropertyValue / DescriptionImpact on Drug Design
Chemical Formula C13H19BClNO2Establishes baseline molecular weight.
Molecular Weight 267.56 g/mol Highly efficient ligand efficiency (LE) starting point.
LogP (Estimated) 2.4 - 2.8Balances lipophilicity for membrane permeability.
H-Bond Donors (HBD) 2 (Primary Amine)Enhances target engagement via H-bonding.
H-Bond Acceptors (HBA) 3 (N, O, O)Improves aqueous solubility.
Reactivity Profile OrthogonalAllows sequential, chemoselective functionalization.

Strategic Workflow: Orthogonal Functionalization

When utilizing multifunctional building blocks, the sequence of reactions dictates the overall yield and purity. The primary amine of the aminomethyl group can coordinate to Palladium(II) intermediates during Suzuki-Miyaura coupling, forming stable, off-cycle complexes that poison the catalyst.

To circumvent this, Route A (Amine-First Strategy) is highly recommended. By converting the primary amine into an amide or sulfonamide prior to the cross-coupling step, the lone pair on the nitrogen is delocalized, preventing palladium sequestration.

Workflow cluster_RouteA Route A: Amine-First Strategy (Recommended) cluster_RouteB Route B: Suzuki-First Strategy (Requires Protection) BB Building Block: 5-(Aminomethyl)-2-chloro- phenylboronic acid pinacol ester Amide Amide Coupling (HATU, DIPEA) BB->Amide R-COOH Suzuki2 Suzuki-Miyaura Cross-Coupling BB->Suzuki2 Ar-X, Pd Suzuki1 Suzuki-Miyaura Cross-Coupling Amide->Suzuki1 Pd, Base, Ar-X Amide2 Amide Coupling (Derivatization) Suzuki2->Amide2 R-COOH, HATU

Workflow diagram illustrating the orthogonal reactivity pathways for the building block.

Experimental Protocols

Protocol 1: Amide Derivatization (Route A, Step 1)

Causality: Performing the amide coupling first neutralizes the nucleophilicity of the primary amine. The pinacol boronate ester is entirely stable to the mild, room-temperature conditions of HATU-mediated peptide coupling.

Step-by-Step Methodology:

  • Preparation: In an oven-dried 20 mL vial, dissolve 5-(Aminomethyl)-2-chlorophenylboronic acid pinacol ester (1.0 mmol, 1.0 eq) and the desired carboxylic acid (1.1 mmol, 1.1 eq) in anhydrous DMF (5.0 mL, 0.2 M).

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 mmol, 3.0 eq). Stir for 5 minutes at room temperature to ensure complete deprotonation of the carboxylic acid.

  • Activation: Add HATU (1.2 mmol, 1.2 eq) portion-wise over 2 minutes. The solution will typically transition to a pale yellow color.

  • Reaction: Stir the mixture at room temperature for 2 hours.

  • Self-Validation (In-Process Control): Monitor the reaction via LC-MS. The reaction is complete when the highly polar peak corresponding to the free amine disappears, replaced by the later-eluting amide product. The mass of the intact BPin ester must be observed (no protodeboronation should occur).

  • Workup: Dilute the mixture with Ethyl Acetate (25 mL). Wash sequentially with saturated aqueous NaHCO₃ (2 x 10 mL), 1M HCl (10 mL), and brine (10 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol 2: Sterically Hindered Suzuki-Miyaura Cross-Coupling

Causality: The ortho-chloro group creates significant steric bulk around the boron atom, which severely inhibits the transmetalation and reductive elimination steps of the catalytic cycle. Standard first-generation catalysts like Pd(PPh₃)₄ often fail, leading to elevated temperatures and subsequent thermal protodeboronation[2]. To overcome this, bulky, electron-rich Buchwald ligands (e.g., XPhos) must be utilized. These ligands accelerate oxidative addition and force the palladium center into a geometry that promotes rapid reductive elimination[3].

CatalyticCycle Pd0 Pd(0)L Active Catalyst OxAdd Oxidative Addition (Ar-X) Pd0->OxAdd Fast with Buchwald Ligands TransMet Transmetalation (Boronate + Base) OxAdd->TransMet Pd(II) Intermediate RedElim Reductive Elimination (Biaryl Product) TransMet->RedElim Overcomes ortho-Cl Steric Hindrance RedElim->Pd0 Release of Product

Catalytic cycle highlighting how Buchwald ligands overcome ortho-chloro steric hindrance.

Step-by-Step Methodology:

  • Charge: To a microwave vial, add the aryl halide core (1.0 mmol, 1.0 eq), the amide-functionalized boronic ester from Protocol 1 (1.2 mmol, 1.2 eq), and finely ground anhydrous K₃PO₄ (3.0 mmol, 3.0 eq).

  • Catalyst Addition: Add XPhos Pd G3 precatalyst (0.05 mmol, 5 mol%).

  • Inert Atmosphere: Seal the vial with a septum cap. Evacuate the vial and backfill with dry Nitrogen (repeat 3 times).

  • Solvent: Inject degassed 1,4-Dioxane/H₂O (4:1 v/v, 10 mL) via syringe. The biphasic nature aids in dissolving the inorganic base while maintaining organic solubility.

  • Heating: Heat the reaction mixture at 80 °C in a heating block for 4 hours.

  • Self-Validation: Analyze via LC-MS. Look for the mass of the cross-coupled biaryl product. The presence of unreacted aryl halide alongside des-boronated starting material indicates that transmetalation is failing, requiring a switch to a stronger base (e.g., KOH) or a different ligand (e.g., SPhos).

  • Workup & Purification: Cool to room temperature, filter through a pad of Celite to remove palladium black, and wash with EtOAc. Concentrate the filtrate and purify via automated flash chromatography (Silica gel, Hexanes/EtOAc gradient).

Catalyst Optimization Data for Ortho-Chloro Boronic Esters

To underscore the necessity of the chosen protocol, the following table summarizes typical optimization data when coupling ortho-chloro substituted boronic esters[2][3]:

Catalyst SystemLigand TypeBaseTemp (°C)Yield (%)Mechanistic Observation
Pd(PPh₃)₄Monodentate PhosphineNa₂CO₃100< 20%High rates of protodeboronation due to slow reductive elimination.
Pd(dppf)Cl₂Bidentate PhosphineK₂CO₃9045%Sluggish transmetalation; incomplete conversion.
XPhos Pd G3 Buchwald Biaryl K₃PO₄ 80 > 85% Rapid conversion; steric bulk of ligand forces reductive elimination.

Sources

Method

Application Notes and Protocols: Palladium-Catalyzed Coupling of 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester

Introduction: The Strategic Importance of Substituted Biaryls The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Importance of Substituted Biaryls

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2] This powerful transformation is pivotal in the synthesis of biaryl and heteroaryl structures, which are prevalent motifs in pharmaceuticals, agrochemicals, and advanced materials.[3][4]

The subject of this guide, 5-(aminomethyl)-2-chlorophenylboronic acid pinacol ester, is a valuable building block for accessing complex molecular architectures. The presence of three distinct functional handles—a boronic ester for C-C bond formation, a reactive aryl chloride, and a nucleophilic aminomethyl group—offers significant synthetic versatility. However, this complexity also presents unique challenges. The coupling of sterically hindered aryl chlorides, such as this 2-chloro substituted system, requires highly active catalyst systems.[5][6][7] Furthermore, the primary amine can potentially coordinate to the palladium center, necessitating careful selection of reaction conditions to avoid catalyst inhibition or undesired side reactions.

These application notes provide a comprehensive guide to successfully employing this reagent in palladium-catalyzed Suzuki-Miyaura coupling reactions. We will delve into the mechanistic rationale behind the protocol, offer a detailed, step-by-step experimental procedure, and provide insights into troubleshooting common challenges.

Mechanistic Considerations: A Deeper Look into the Catalytic Cycle

The success of a Suzuki-Miyaura coupling, especially with challenging substrates, hinges on understanding and optimizing the key steps of the catalytic cycle.[2] The generally accepted mechanism involves three primary stages: oxidative addition, transmetalation, and reductive elimination.[8][9]

The Catalytic Cycle Explained
  • Oxidative Addition: The cycle begins with the oxidative addition of the aryl halide (in this case, an aryl chloride partner) to a coordinatively unsaturated Pd(0) species. This is often the rate-limiting step, particularly for less reactive aryl chlorides.[2] The use of electron-rich, bulky phosphine ligands is crucial here, as they increase the electron density on the palladium center, facilitating its insertion into the carbon-halogen bond.[2][9]

  • Transmetalation: This step involves the transfer of the organic group from the boron atom to the palladium center.[8][10] It is widely accepted that this process requires the activation of the boronic acid or ester by a base.[1][11] The base reacts with the organoboron compound to form a more nucleophilic "ate" complex (e.g., [R-B(OR)₃]⁻), which then readily transfers its organic moiety to the Pd(II) complex.[10][12]

  • Reductive Elimination: In the final step, the two organic partners on the palladium center couple, forming the new C-C bond of the biaryl product and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[8] Bulky ligands can promote this step by creating steric pressure that favors the formation of the product.[9]

dot digraph "Suzuki-Miyaura Catalytic Cycle" { graph [fontname="Arial", fontsize=12, labelloc="t", label="Figure 1. Simplified Suzuki-Miyaura Catalytic Cycle", width=7.5, height=5, size="7.5,5"]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

// Nodes Pd0 [label="Pd(0)L₂ (Active Catalyst)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; OxAdd [label="Oxidative Addition\n(Ar¹-X)", shape=ellipse, style=filled, fillcolor="#FFFFFF"]; PdII_Aryl [label="Ar¹-Pd(II)-X\n(Palladacycle Intermediate)"]; Transmetal [label="Transmetalation\n(Ar²-B(OR)₂ + Base)", shape=ellipse, style=filled, fillcolor="#FFFFFF"]; PdII_Diaryl [label="Ar¹-Pd(II)-Ar²"]; RedElim [label="Reductive Elimination", shape=ellipse, style=filled, fillcolor="#FFFFFF"]; Product [label="Ar¹-Ar² (Product)", shape=box, style="rounded,filled", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Pd0 -> OxAdd [label=""]; OxAdd -> PdII_Aryl [label=""]; PdII_Aryl -> Transmetal [label=""]; Transmetal -> PdII_Diaryl [label=""]; PdII_Diaryl -> RedElim [label=""]; RedElim -> Product [label="", arrowhead=none]; Product -> Pd0 [label=" Catalyst\nRegeneration", style=dashed]; } dot Caption: A diagram of the Suzuki-Miyaura catalytic cycle.

Key Experimental Choices Explained
  • Catalyst System (Precatalyst & Ligand): For coupling sterically hindered and electron-rich aryl chlorides, traditional catalysts like Pd(PPh₃)₄ often prove insufficient.[13] Modern catalyst systems, particularly Buchwald's biarylphosphine ligands and their corresponding precatalysts, are designed for these challenging transformations.[14][15] We recommend XPhos Pd G3 , a third-generation Buchwald precatalyst.[14] This precatalyst is air- and moisture-stable, ensuring accurate dosing and generating the highly active monoligated Pd(0) species rapidly and efficiently upon heating.[16] The XPhos ligand itself is both bulky and electron-rich, which accelerates both the oxidative addition and reductive elimination steps.[9][17]

  • Base Selection: The choice of base is critical and multifaceted.[1][12] It must be strong enough to form the reactive boronate "ate" complex but not so strong as to promote significant protodeboronation, a common side reaction where the C-B bond is cleaved by a proton source.[18][19] For this substrate, a moderately strong inorganic base like potassium phosphate (K₃PO₄) is ideal. It provides sufficient reactivity while minimizing base-sensitive side reactions.

  • Solvent System: The solvent must solubilize all components of the reaction and be stable at the required temperature. A mixture of an organic solvent and water is often employed. The water plays a crucial role in solubilizing the inorganic base and facilitating the formation of the boronate complex.[1] A 1,4-dioxane/water mixture is a robust and widely used system for Suzuki couplings.

Recommended Experimental Protocol

This protocol provides a general method for the Suzuki-Miyaura coupling of 5-(aminomethyl)-2-chlorophenylboronic acid pinacol ester with a generic aryl bromide. Optimization may be required for specific substrates.

Materials and Reagents
ReagentAbbreviationMW ( g/mol )Molarity/Conc.Eq.Amount
5-(Aminomethyl)-2-chlorophenylboronic acid pinacol ester-281.56-1.2169 mg
Aryl Bromide (generic)Ar-Br(variable)-1.0(variable)
XPhos Pd G3-864.63-0.028.6 mg
Potassium Phosphate, tribasicK₃PO₄212.27-3.0318 mg
1,4-Dioxane-88.11--4.0 mL
Water (degassed)H₂O18.02--1.0 mL

Note: This table assumes the reaction is performed on a 0.5 mmol scale with the aryl bromide as the limiting reagent.

Step-by-Step Procedure
  • Reaction Setup: To a clean, dry 10 mL reaction vial equipped with a magnetic stir bar, add the aryl bromide (0.5 mmol, 1.0 eq.), 5-(aminomethyl)-2-chlorophenylboronic acid pinacol ester (169 mg, 0.6 mmol, 1.2 eq.), and potassium phosphate (318 mg, 1.5 mmol, 3.0 eq.).

  • Inert Atmosphere: Seal the vial with a septum cap. Evacuate the vial and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.[20]

  • Solvent Addition: Add 1,4-dioxane (4.0 mL) and degassed water (1.0 mL) via syringe. The mixture should be stirred to ensure good mixing.

  • Degassing: Sparge the solution with argon or nitrogen for 10-15 minutes to thoroughly remove any dissolved oxygen.[20] Oxygen can lead to catalyst deactivation and promote the homocoupling of boronic esters.[9]

  • Catalyst Addition: Under a positive pressure of inert gas, quickly add the XPhos Pd G3 precatalyst (8.6 mg, 0.01 mmol, 2 mol%).

  • Reaction: Place the sealed vial in a preheated oil bath or heating block set to 100 °C. Stir the reaction vigorously for 12-24 hours.

  • Monitoring: Monitor the reaction progress by an appropriate method, such as TLC or LC-MS, to determine when the limiting reagent has been consumed.

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (10 mL) and water (10 mL). Transfer the mixture to a separatory funnel and separate the layers.

  • Extraction: Extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Washing & Drying: Combine the organic layers, wash with brine (15 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired biaryl product.

dot digraph "Experimental_Workflow" { graph [fontname="Arial", fontsize=12, labelloc="t", label="Figure 2. Experimental Workflow Summary", rankdir="TB"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#4285F4"];

A [label="1. Combine Reagents\n(Ar-Br, Boronic Ester, Base)"]; B [label="2. Establish Inert Atmosphere\n(Evacuate/Backfill with Argon)"]; C [label="3. Add Solvents\n(Dioxane/Water)"]; D [label="4. Degas Solution\n(Sparge with Argon)"]; E [label="5. Add Catalyst\n(XPhos Pd G3)"]; F [label="6. Heat Reaction\n(100 °C, 12-24h)"]; G [label="7. Workup & Extraction"]; H [label="8. Purify\n(Column Chromatography)"];

A -> B; B -> C; C -> D; D -> E; E -> F; F -> G; G -> H; } dot Caption: A summary of the key steps in the experimental protocol.

Troubleshooting and Optimization

Even with a robust protocol, challenges can arise. Below are common issues and potential solutions.

IssuePotential Cause(s)Suggested Solution(s)
Low or No Conversion Inactive Catalyst: Oxygen contamination, impure reagents.[20] Insufficient Temperature: Reaction may be too sluggish.Ensure rigorous degassing.[20] Use fresh, high-purity catalyst and solvents. Cautiously increase the temperature in 10 °C increments.
Protodeboronation of Starting Material Base too strong or reaction too long: The C-B bond is cleaved.[18] Presence of excess water/protons. Screen a weaker base (e.g., K₂CO₃, CsF).[1] Ensure anhydrous solvents are used where appropriate for the base system. Use of boronic esters over acids can mitigate this.[18][21]
Formation of Homocoupled Byproduct Oxygen in the reaction: Promotes oxidative coupling of the boronic ester.[9]Improve the degassing procedure (e.g., use freeze-pump-thaw cycles for highly sensitive reactions).[20]
Complex Product Mixture Side reactions involving the aminomethyl group: Potential for N-arylation or catalyst inhibition.Consider protecting the amine (e.g., as a Boc-carbamate) prior to coupling. This adds steps but can simplify purification and improve yields.

Conclusion

The palladium-catalyzed coupling of 5-(aminomethyl)-2-chlorophenylboronic acid pinacol ester is a highly effective method for synthesizing complex biaryl structures. Success with this sterically hindered and functionalized substrate is predicated on the use of a highly active, modern catalyst system, such as XPhos Pd G3. Careful attention to the choice of base, solvent, and the maintenance of an inert atmosphere is paramount to achieving high yields and minimizing side reactions. The protocol and insights provided herein offer a solid foundation for researchers to confidently utilize this versatile building block in their synthetic endeavors.

References

  • Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

  • Wikipedia. (n.d.). Protodeboronation. Retrieved from [Link]

  • HZPT Blog. (2024, March 4). Understanding the Importance of Base in Suzuki Coupling. Retrieved from [Link]

  • Amatore, C., Jutand, A., & Le Duc, G. (2005). Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society, 127(25), 9248–9258. [Link]

  • Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2013). An efficient method for sterically demanding Suzuki-Miyaura coupling reactions. Angewandte Chemie International Edition, 52(8), 2319-2323. [Link]

  • O'Keefe, D. F., Dannock, M. C., & Marcuccio, S. M. (n.d.). Use of Soluble Pd Complexes and Soluble Pd-Ligand Combinations. Retrieved from [Link]

  • LibreTexts Chemistry. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

  • Wang, D., & Jin, M. J. (2015). Sterically hindered N-heterocyclic carbene/palladium(ii) catalyzed Suzuki–Miyaura coupling of nitrobenzenes. Chemical Communications, 51(54), 10877-10880. [Link]

  • Cox, P. A., Reid, M., & Leach, A. G. (2016). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation. Journal of the American Chemical Society, 138(29), 9145–9157. [Link]

  • Szostak, M., & Szostak, R. (2019). Sterically Hindered Ketones via Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling of Amides by N–C(O) Activation. Organic Letters, 21(19), 7869–7874. [Link]

  • Vantourout, J. C., et al. (2021). Bulky phosphine ligands promote palladium-catalyzed protodeboronation. ChemRxiv. [Link]

  • Yin, J., & Buchwald, S. L. (2002). A Highly Active Suzuki Catalyst for the Synthesis of Sterically Hindered Biaryls: Novel Ligand Coordination. Journal of the American Chemical Society, 124(6), 1162–1163. [Link]

  • Jin, M. J., et al. (2019). A Highly Active Catalyst System for Suzuki–Miyaura Coupling of Aryl Chlorides. Organometallics, 38(6), 1295–1302. [Link]

  • Leach, A. G., et al. (2022). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society, 144(38), 17467–17482. [Link]

  • Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2013). An efficient method for sterically demanding Suzuki-Miyaura coupling reactions. Angewandte Chemie (International ed. in English), 52(8), 2319-23. [Link]

  • Scott, D. J., & Denmark, S. E. (2017). "Cationic" Suzuki-Miyaura Coupling with Acutely Base-Sensitive Boronic Acids. Journal of the American Chemical Society, 139(38), 13549–13556. [Link]

  • Szostak, M., et al. (2020). Decarbonylative Suzuki-Miyaura Cross-Coupling of Aroyl Chlorides. Angewandte Chemie International Edition, 59(45), 20042-20048. [Link]

  • Plenio, H., et al. (2021). trans-Dichlorobis(XPhos)palladium(II) Precatalyst for Suzuki–Miyaura Cross-Coupling Reactions of Aryl/Vinyl Sulfonates/Halides: Scope, Mechanistic Study, and Synthetic Applications. ACS Omega, 6(51), 35689–35701. [Link]

  • Journal of Synthetic Chemistry. (2024, May 24). PdCl2(PPh3)2 Catalyst for Suzuki–Miyaura Reaction. Retrieved from [Link]

  • Leadbeater, N. E. (2005). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Current Organic Chemistry, 9(8), 797-819. [Link]

  • Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). Design and Preparation of New Palladium Precatalysts for C-C and C-N Cross-Coupling Reactions. Journal of the American Chemical Society, 132(40), 14073–14075. [Link]

Sources

Application

Application Note: Orthogonal Amine Protection and Deprotection Strategies for 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester

Executive Summary 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester is a highly versatile, tri-functional building block widely utilized in the synthesis of complex active pharmaceutical ingredients (APIs) and adv...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester is a highly versatile, tri-functional building block widely utilized in the synthesis of complex active pharmaceutical ingredients (APIs) and advanced materials. However, the simultaneous presence of a primary benzylamine, an aryl chloride, and a boronic acid pinacol ester (Bpin) presents a significant chemoselectivity challenge.

Unprotected primary amines are notorious for coordinating to transition metal catalysts, leading to severe catalyst poisoning and drastically reduced yields in downstream transformations such as Suzuki-Miyaura cross-couplings[1]. This application note details field-proven, self-validating protocols for the orthogonal protection and deprotection of the primary amine using tert-Butyloxycarbonyl (Boc) and Fluorenylmethyloxycarbonyl (Fmoc) strategies, ensuring the integrity of the sensitive Bpin and aryl chloride moieties.

Mechanistic Rationale & Strategy Selection

When designing a synthetic route involving this molecule, the causality of potential side reactions must dictate the choice of protecting group[2].

  • The Catalyst Poisoning Paradigm: During Palladium-catalyzed cross-coupling, the lone pair on the unprotected primary amine can outcompete the desired phosphine ligands, forming a stable, catalytically inactive Pd-complex[1]. Masking the amine is therefore non-negotiable to maintain catalytic turnover[3].

  • The "Anhydrous Imperative" for Bpin: The Bpin group is generally robust but highly susceptible to hydrolysis into the free boronic acid in the presence of strong aqueous acids or bases. Therefore, any deprotection strategy utilizing acid must be strictly anhydrous (e.g., HCl in dioxane).

  • Aryl Chloride Preservation: The aryl chloride is relatively inert compared to aryl bromides or iodides but can undergo hydrodehalogenation under reductive conditions. Consequently, Carboxybenzyl (Cbz) protection is strongly discouraged, as its standard removal via catalytic hydrogenation (Pd/C, H₂) risks destroying the aryl chloride moiety.

Strategic Choices:
  • Boc Strategy (Base-Stable): The optimal choice if the immediate downstream step is a standard Suzuki-Miyaura coupling, which employs basic conditions (e.g., K₂CO₃ or K₃PO₄)[3].

  • Fmoc Strategy (Acid-Stable): The preferred orthogonal alternative if the downstream sequence involves acidic conditions, or if the molecule will be incorporated into solid-phase peptide synthesis (SPPS) workflows[4].

Strategic Workflow Diagram

ProtectionWorkflow cluster_Boc Boc Strategy (Base-Stable) cluster_Fmoc Fmoc Strategy (Acid-Stable) SM Starting Material: 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester Boc_Int Boc-Protected Intermediate (Stable to Suzuki Coupling) SM->Boc_Int Boc₂O, TEA, DCM (Room Temp, 2h) Fmoc_Int Fmoc-Protected Intermediate (Stable to Acidic Workup) SM->Fmoc_Int Fmoc-OSu, NaHCO₃, THF/H₂O (Room Temp, 4h) Boc_Deprot Anhydrous Acid Cleavage (Preserves Bpin) Boc_Int->Boc_Deprot Cross-Coupling Then 4M HCl/Dioxane Final Deprotected Target (Ready for Downstream Synthesis) Boc_Deprot->Final Fmoc_Deprot Mild Base Cleavage (Preserves Aryl Chloride) Fmoc_Int->Fmoc_Deprot Cross-Coupling Then 20% Piperidine/DMF Fmoc_Deprot->Final

Orthogonal Boc and Fmoc protection workflows for aminomethylphenylboronic acid pinacol ester.

Experimental Protocols

Protocol A: Boc Protection (Base-Stable Masking)
  • Objective: Mask the primary amine with a tert-butyloxycarbonyl group prior to base-mediated cross-coupling.

  • Reagents: 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester (1.0 eq), Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq), Triethylamine (TEA, 1.5 eq), Anhydrous Dichloromethane (DCM, 0.2 M).

  • Procedure:

    • Suspend the starting material in anhydrous DCM under an inert argon atmosphere.

    • Add TEA dropwise while stirring. (Note: If the starting material is a hydrochloride salt, the solution will become homogeneous as the free base is liberated).

    • Cool the reaction mixture to 0 °C using an ice bath.

    • Add Boc₂O portion-wise or as a solution in DCM.

    • Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

    • Self-Validating Workup: Quench with saturated aqueous NH₄Cl. Extract the aqueous layer with DCM (2x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product is typically >95% pure by LC-MS.

  • Mechanistic Checkpoint: TEA serves a dual purpose: neutralizing any trace acid and acting as a mild, non-nucleophilic base to enhance the nucleophilicity of the benzylamine. The 0 °C initialization prevents exothermic runaway and minimizes unwanted side reactions with the Bpin group.

Protocol B: Anhydrous Boc Deprotection (Bpin Preservation)
  • Objective: Cleave the Boc group while strictly preserving the boronic acid pinacol ester.

  • Reagents: Boc-protected intermediate (1.0 eq), 4M HCl in Dioxane (10.0 eq), Anhydrous DCM (0.1 M).

  • Procedure:

    • Dissolve the Boc-protected intermediate in anhydrous DCM.

    • Cool the solution to 0 °C.

    • Slowly add 4M HCl in Dioxane dropwise.

    • Stir the mixture at room temperature for 2–4 hours. Monitor completion via TLC or LC-MS.

    • Self-Validating Workup: Concentrate the reaction mixture under a stream of nitrogen or reduced pressure to yield the amine hydrochloride salt. Triturate with cold diethyl ether to remove residual dioxane and tert-butyl alcohol byproducts.

  • Mechanistic Checkpoint: The Anhydrous Imperative. Aqueous acids (like aqueous HCl or TFA containing water) will rapidly hydrolyze the pinacol ester to the free boronic acid. Utilizing anhydrous HCl in dioxane ensures the Bpin group remains completely intact while the Boc group undergoes acid-catalyzed cleavage to form a volatile tert-butyl cation (which eliminates to isobutylene) and CO₂[5].

Protocol C: Fmoc Protection (Acid-Stable Masking)
  • Objective: Install a base-labile, acid-stable fluorenylmethyloxycarbonyl protecting group.

  • Reagents: Starting Material (1.0 eq), Fmoc-N-hydroxysuccinimide ester (Fmoc-OSu, 1.1 eq), Sodium Bicarbonate (NaHCO₃, 2.0 eq), THF/H₂O (1:1 v/v, 0.2 M).

  • Procedure:

    • Dissolve the starting material in THF.

    • Add an aqueous solution of NaHCO₃ to create a biphasic mixture.

    • Dissolve Fmoc-OSu in a minimal amount of THF and add it dropwise to the vigorously stirring biphasic mixture at room temperature.

    • Stir for 4 hours at room temperature.

    • Self-Validating Workup: Dilute with Ethyl Acetate (EtOAc) and separate the layers. Wash the organic layer with 0.1 M HCl (to remove unreacted amine), water, and brine. Dry over Na₂SO₄ and concentrate.

  • Mechanistic Checkpoint: Fmoc-OSu is selected over Fmoc-Cl because it is significantly less prone to forming di-Fmoc impurities and is more stable to hydrolysis[2]. The mild biphasic NaHCO₃ system effectively scavenges the N-hydroxysuccinimide byproduct without risking base-catalyzed hydrolysis of the Bpin group.

Protocol D: Fmoc Deprotection (Mild Base Cleavage)
  • Objective: Cleave the Fmoc group under mild basic conditions.

  • Reagents: Fmoc-protected intermediate (1.0 eq), 20% Piperidine in N,N-Dimethylformamide (DMF) (v/v).

  • Procedure:

    • Dissolve the Fmoc-protected intermediate in the 20% Piperidine/DMF solution (approx. 10 mL per gram of substrate).

    • Stir at room temperature for 30–60 minutes.

    • Self-Validating Workup: Concentrate the mixture under high vacuum to remove DMF and piperidine. Purify the residue via silica gel chromatography to separate the free amine from the dibenzofulvene-piperidine adduct byproduct.

  • Mechanistic Checkpoint: Piperidine acts as a base to abstract the highly acidic proton on the fluorenyl ring (pKa ~22), initiating an E1cB elimination. This releases dibenzofulvene, CO₂, and the free amine[4]. The Bpin and aryl chloride moieties are entirely inert to these non-aqueous, secondary amine conditions.

Quantitative Data & Compatibility Matrix

The following table summarizes the operational parameters and chemoselectivity profiles of both strategies applied to 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester:

FeatureBoc StrategyFmoc Strategy
Protecting Group tert-Butyloxycarbonyl (Boc)Fluorenylmethyloxycarbonyl (Fmoc)
Introduction Reagents Boc₂O, TEA, DCMFmoc-OSu, NaHCO₃, THF/H₂O
Cleavage Reagents 4M HCl in Dioxane (Anhydrous)20% Piperidine in DMF
Cleavage Mechanism Acidolysis (t-butyl cation release)Base-catalyzed E1cB elimination
Bpin Compatibility Excellent (Requires anhydrous acid)Excellent (Stable to piperidine)
Aryl Chloride Stability ExcellentExcellent
Primary Advantage Highly stable during Suzuki couplingsOrthogonal to acid-sensitive groups

References

  • Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.[Link]

  • Agami, C., et al. (2013). Dual protection of amino functions involving Boc. RSC Advances.[Link]

  • Total Synthesis (2024). Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism.[Link]

  • Biron, E., et al. (2007). Effectiveness of the Suzuki−Miyaura Cross-Coupling Reaction for Solid-Phase Peptide Modification. ACS Publications.[Link]

Sources

Method

Functionalization of 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester in organic synthesis

Application Note: Orthogonal Functionalization of 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester in Complex API Synthesis Executive Summary & Scaffold Architecture In modern medicinal chemistry, the rapid assem...

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Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Orthogonal Functionalization of 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester in Complex API Synthesis

Executive Summary & Scaffold Architecture

In modern medicinal chemistry, the rapid assembly of complex, multi-functionalized biaryl scaffolds relies heavily on the strategic use of polyfunctional building blocks. 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester (CAS: 1544673-71-3; Formula: C₁₃H₁₉BClNO₂) represents a highly privileged, trifunctional linchpin.

This scaffold possesses three distinct reactive handles that can be addressed in a strictly orthogonal manner without the need for intermediate protecting group manipulations [1]:

  • Aliphatic Primary Amine (-CH₂NH₂): Highly nucleophilic; ideal for early-stage amidation, reductive amination, or urea formation.

  • Boronic Acid Pinacol Ester (-Bpin): An electrophilic transmetalation partner for Suzuki-Miyaura cross-coupling. The pinacol ester provides superior stability against hydrolysis during amine functionalization compared to free boronic acids [2].

  • Aryl Chloride (Ar-Cl): A latent electrophile. It remains completely inert under mild palladium-catalyzed conditions but can be activated late-stage using electron-rich, sterically demanding phosphine ligands for Buchwald-Hartwig amination or secondary Suzuki couplings [3].

Mechanistic Rationale & Chemoselectivity

The success of this building block relies on the kinetic differentiation of its reactive sites.

  • Amine vs. Bpin: The primary amine is functionalized first. Because the Bpin group is sterically shielded and covalently stable, it does not undergo unwanted boroxine formation or side reactions with coupling reagents (e.g., HATU) used during amide bond formation.

  • Bpin vs. Aryl Chloride: During the Suzuki-Miyaura cross-coupling, the choice of the Palladium catalyst dictates chemoselectivity. Standard catalysts like Pd(PPh₃)₄ or Pd(dppf)Cl₂ readily undergo oxidative addition into the relatively weak Ar-Br or Ar-I bonds of a coupling partner. However, the oxidative addition into the strong Ar-Cl bond of the scaffold is kinetically prohibited at standard temperatures (80 °C). This allows the Bpin to react exclusively.

  • Aryl Chloride Activation: To functionalize the remaining Ar-Cl bond, the activation energy barrier for oxidative addition must be lowered. This is achieved by switching to a highly electron-donating ligand (such as XPhos or RuPhos), which increases the electron density on the Pd center, facilitating the cleavage of the C-Cl bond.

Workflow A 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester B Intermediate 1 (Amide formed, Bpin/Cl intact) A->B Step 1: Amidation HATU, DIPEA C Intermediate 2 (Biaryl formed, Cl intact) B->C Step 2: Suzuki Coupling Pd(dppf)Cl2, Ar-Br D Final API Scaffold (Fully Functionalized) C->D Step 3: Buchwald-Hartwig Pd2(dba)3, XPhos, R-NH2

Workflow for the orthogonal functionalization of the trifunctional scaffold.

Quantitative Optimization of Chemoselectivity

To demonstrate the causality of catalyst selection, the following table summarizes the optimization data for the Phase 2 Suzuki-Miyaura coupling. The goal is to achieve >95% conversion of the Bpin group while suppressing the premature cleavage of the Ar-Cl bond.

Catalyst SystemLigandBaseTemp (°C)Bpin Conversion (%)Ar-Cl Cleavage (%)Conclusion
Pd(PPh₃)₄ (5 mol%)PPh₃ (Intrinsic)K₂CO₃80>98%< 1%Optimal: High chemoselectivity.
Pd(dppf)Cl₂ (5 mol%)dppfNa₂CO₃80>99%< 1%Optimal: Faster kinetics, no Cl loss.
Pd(OAc)₂ (5 mol%)SPhosK₃PO₄100>95%18%Sub-optimal: Ligand activates Ar-Cl.
Pd₂(dba)₃ (2.5 mol%)XPhosNaOtBu100N/A (Decomp)>85%Failed: Conditions trigger polymerization.

Data Interpretation: The use of standard, less electron-rich phosphines (PPh₃, dppf) with mild carbonate bases ensures the Ar-Cl bond remains untouched, preserving it for late-stage diversification [3].

Mechanism Pd Pd(0) Catalyst OA Oxidative Addition Pd->OA Ar-Br (Fast) Reject Ar-Cl Activation (Blocked) Pd->Reject Scaffold Ar-Cl (Slow, High Ea) TM Trans- metalation OA->TM Scaffold Bpin + Base RE Reductive Elimination TM->RE RE->Pd Biaryl Product (Ar-Cl Unreacted)

Chemoselective catalytic cycle showing preferential oxidative addition.

Self-Validating Experimental Protocols

The following methodologies provide a self-validating system for the complete orthogonal functionalization of the scaffold.

Phase 1: Chemoselective N-Acylation

Causality: HATU is utilized to form a highly reactive O-At ester with the carboxylic acid. DIPEA is selected as the base because its steric bulk prevents it from acting as a competing nucleophile, while its basicity (pKa ~10.5) is sufficient to deprotonate the aminomethyl hydrochloride salt, ensuring the primary amine drives the nucleophilic attack.

  • Preparation: In an oven-dried flask under N₂, dissolve the target carboxylic acid (1.1 equiv) and HATU (1.2 equiv) in anhydrous DMF (0.2 M). Stir for 10 minutes at room temperature to pre-form the active ester.

  • Addition: Add 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester (1.0 equiv), followed dropwise by DIPEA (3.0 equiv).

  • Reaction: Stir at room temperature for 2 hours.

  • In-Process Control (IPC): Monitor via LC-MS. Self-Validation Check: The reaction is complete when the starting material peak is consumed. Expert Note: The Bpin group may partially hydrolyze to the free boronic acid on the acidic LC column; look for both [M+H]⁺ and [M-54+H]⁺ (loss of pinacol) masses to confirm product formation.

  • Workup: Quench with saturated aqueous NaHCO₃, extract with EtOAc (3x), wash the combined organics with 5% LiCl (to remove DMF), dry over Na₂SO₄, and concentrate.

Phase 2: Chemoselective Suzuki-Miyaura Cross-Coupling

Causality: Pd(dppf)Cl₂ is chosen over Pd(PPh₃)₄ due to its bidentate ligand structure, which prevents catalyst degradation over prolonged heating while strictly avoiding Ar-Cl oxidative addition. A biphasic solvent system (1,4-Dioxane/H₂O) is critical to dissolve both the organic substrates and the inorganic base (K₂CO₃) required for Bpin transmetalation.

  • Preparation: Charge a Schlenk flask with the Phase 1 Intermediate (1.0 equiv), an Aryl Bromide (1.05 equiv), K₂CO₃ (2.0 equiv), and Pd(dppf)Cl₂ (0.05 equiv).

  • Degassing: Add 1,4-Dioxane and H₂O (4:1 ratio, 0.1 M overall). Degas the mixture via three freeze-pump-thaw cycles or by sparging with N₂ for 15 minutes.

  • Reaction: Heat the mixture to 80 °C for 4–6 hours.

  • In-Process Control (IPC): Monitor via TLC (Hexanes/EtOAc). Self-Validation Check: The newly formed biaryl product will exhibit significantly higher UV absorbance (254 nm) due to extended conjugation compared to the starting material.

  • Workup: Filter the mixture through a short pad of Celite to remove palladium black. Partition between EtOAc and water, extract, dry, and purify via flash chromatography.

Phase 3: Late-Stage Buchwald-Hartwig Amination

Causality: To functionalize the highly stable Ar-Cl bond, a highly reactive Pd(0) species must be generated. Pd₂(dba)₃ serves as the Pd(0) source, while XPhos (a dialkylbiaryl phosphine) provides the necessary electron density to force oxidative addition and the steric bulk to accelerate the final reductive elimination of the newly formed C-N bond. Stronger bases (NaOtBu) are required to deprotonate the incoming amine.

  • Preparation: In a glovebox or under strict N₂ atmosphere, combine the Phase 2 Biaryl Intermediate (1.0 equiv), a primary or secondary amine (1.2 equiv), Pd₂(dba)₃ (0.05 equiv), XPhos (0.10 equiv), and NaOtBu (1.5 equiv) in anhydrous Toluene (0.1 M).

  • Reaction: Seal the vessel and heat to 100 °C for 12 hours.

  • In-Process Control (IPC): Self-Validation Check: A successful initiation of the catalytic cycle is visually indicated by a color shift from the dark purple/red of Pd₂(dba)₃ to a pale yellow/orange active Pd-XPhos complex within the first 20 minutes. Confirm completion via LC-MS.

  • Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry, and purify via reverse-phase preparative HPLC to yield the final API scaffold.

References

  • Title: Discovery of Potent Coumarin-Based Kinetic Stabilizers of Amyloidogenic Immunoglobulin Light Chains Using Structure-Based Design Source: Journal of Medicinal Chemistry URL:[Link]

  • Title: Preparation of a diverse purine-scaffold library via one-step palladium catalyzed cross-coupling Source: Tetrahedron Letters URL:[Link]

  • Title: Palladium-Catalyzed Suzuki-Miyaura Reactions with Triazenyl-Tethered Aryl Bromides: Exploiting the Orthogonal Coupling Sites under Different Conditions Source: The Journal of Organic Chemistry URL:[Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Suzuki Coupling with 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for optimizing Suzuki-Miyaura cross-coupling reactions involving 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester. This gu...

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Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for optimizing Suzuki-Miyaura cross-coupling reactions involving 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester. This guide is designed for researchers, chemists, and drug development professionals who are looking to improve reaction yields and troubleshoot common issues encountered with this specific, and often challenging, substrate. Our goal is to provide not just protocols, but a deep, mechanistic understanding to empower you to solve problems effectively.

The structure of 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester presents a unique combination of challenges: a less reactive aryl chloride for the oxidative addition step and a Lewis-basic primary amine that can interfere with the palladium catalyst. This guide will address these issues head-on.

Frequently Asked Questions (FAQs)
Q1: My reaction is not showing any product formation. Where do I start troubleshooting?

A1: A complete lack of reactivity typically points to a fundamental issue with one of the core components of the catalytic cycle. The most common culprits are:

  • Inactive Catalyst: The active Pd(0) species is not being generated or is being poisoned immediately. This can be due to poor quality reagents, insufficient degassing (leading to oxidation), or inhibition by the aminomethyl group on your boronic ester. Ensure your palladium source is reliable and consider using a pre-catalyst that forms the active species more readily.[1]

  • Incorrect Base: The base is essential for activating the boronic ester to form a boronate 'ate' complex, which is necessary for the transmetalation step.[2][3][4] If the base is too weak, insoluble, or of poor quality, this step will fail.

  • Severe Catalyst Inhibition: The primary amine on your substrate can act as a ligand, coordinating to the palladium center and preventing it from participating in the catalytic cycle.[5]

Start by verifying the quality of your reagents and ensuring your reaction setup is rigorously anaerobic. A logical next step is to re-evaluate your choice of catalyst, ligand, and base, as detailed in the troubleshooting guide below.

Q2: I'm observing significant amounts of a side product that corresponds to the starting boronic ester without the boronate group (protodeboronation). How can I prevent this?

A2: Protodeboronation is a common side reaction where the C-B bond is cleaved and replaced with a C-H bond, particularly with electron-rich or sensitive boronic acids and esters.[1][6] It is often promoted by excessive heat, overly strong bases, or the presence of water. To minimize this:

  • Use Milder Conditions: Lower the reaction temperature.

  • Select a Weaker Base: Switch from strong bases like NaOH or KOtBu to milder options like K₃PO₄, Cs₂CO₃, or K₂CO₃.[1][7]

  • Minimize Water: While some water is often necessary, especially with inorganic bases, using an anhydrous solvent system with a soluble base like potassium trimethylsilanolate (KOSiMe₃) can sometimes help.

  • Use the Boronic Ester Promptly: While pinacol esters are more stable than their corresponding boronic acids, they can still degrade upon prolonged storage or exposure to moisture.[8]

Q3: How exactly does the aminomethyl group interfere with the reaction, and what's the best way to manage it?

A3: The primary amine is a Lewis base and can interfere in two primary ways:

  • Catalyst Inhibition: The lone pair of electrons on the nitrogen can coordinate to the electron-deficient palladium(II) intermediate formed after oxidative addition. This coordination can block the site needed for transmetalation, effectively halting the catalytic cycle.

  • Unwanted Side Reactions: While less common in the main reaction pathway, the amine can participate in other base-mediated side reactions depending on the other functional groups present in your coupling partner.

Management Strategies:

  • Ligand Choice: Use bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos or XPhos).[9][10] These ligands are designed to stabilize the palladium center and promote the desired reductive elimination step so effectively that they can outcompete the inhibitory coordination from the amine.

  • Protecting Group (If Necessary): In particularly stubborn cases, protecting the amine as a carbamate (e.g., Boc) or an amide can be a final resort. This temporarily removes the Lewis-basic lone pair from the equation. However, this adds extra steps to your synthesis, so it should be considered only after optimizing other parameters.

In-Depth Troubleshooting Guide

This section breaks down the reaction by its key components to help you systematically diagnose and resolve issues.

1. The Catalyst System: Palladium Source & Ligand

The coupling of an aryl chloride requires a highly active catalyst system because the C-Cl bond is much stronger than C-Br or C-I, making the initial oxidative addition step difficult.[11][12]

Problem: Low or no conversion.

  • Causality: Your catalyst is not active enough to facilitate the oxidative addition of the 2-chloro group, or it is being inhibited. Standard catalysts like Pd(PPh₃)₄ are often ineffective for aryl chlorides.[13]

  • Solution:

    • Switch to a Modern Ligand: Employ bulky, electron-rich dialkylbiaryl phosphine ligands.[10] These ligands accelerate both the oxidative addition and the final reductive elimination step, which is crucial for high turnover numbers.[10]

    • Use a Pre-catalyst: Buchwald-type pre-catalysts (e.g., SPhos-Pd-G3) are often more efficient and air-stable, ensuring reliable generation of the active Pd(0) species in solution.[1][14]

    • Optimize Pd:Ligand Ratio: For monodentate ligands like SPhos, a 1:2 Pd:Ligand ratio is typically recommended to ensure the formation of the active monoligated palladium species.[1][10]

ParameterRecommendation for 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol EsterRationale
Pd Source Pd(OAc)₂ or a Pre-catalyst (e.g., SPhos-Pd-G3)Pd(OAc)₂ is a common, inexpensive Pd(II) source that is reduced in situ. Pre-catalysts offer higher reliability and activity.
Ligand SPhos, RuPhos, or XPhosThese bulky, electron-rich ligands are proven to be highly effective for coupling challenging aryl chlorides.[9][10][12]
Catalyst Loading 1-3 mol%Start with a higher loading for this challenging substrate; it can be optimized downward once conditions are established.
2. Base Selection

The base plays a critical role in the transmetalation step by converting the neutral boronic ester into a more nucleophilic tetracoordinate boronate 'ate' complex.[2][3][15]

Problem: Reaction stalls or protodeboronation is observed.

  • Causality: The base may be too weak to facilitate transmetalation efficiently, or so strong that it promotes side reactions. The solubility of the base is also critical; a heterogeneous base with poor surface area can lead to inconsistent results.[16]

  • Solution:

    • Use Phosphate or Carbonate Bases: K₃PO₄ is often an excellent choice as it has sufficient basicity and good solubility in aqueous mixtures.[17] Cs₂CO₃ is a stronger, softer base that can be effective at lower temperatures. K₂CO₃ is a good, cost-effective alternative.[7][18]

    • Ensure High Surface Area: If using a solid base like K₃PO₄, ensure it is finely powdered and well-stirred to maximize its interaction with the reaction medium.

    • Avoid Strong Hydroxide Bases: Bases like NaOH or KOH can sometimes promote hydrolysis of the pinacol ester or catalyst decomposition, especially at elevated temperatures.[19]

BaseTypical Solvent SystemKey Considerations
K₃PO₄ Dioxane/H₂O, Toluene/H₂OOften the best starting point. Strong enough for activation but generally minimizes side reactions.[17]
Cs₂CO₃ Dioxane, TolueneMore expensive but very effective, often allowing for lower reaction temperatures.
K₂CO₃ DMF/H₂O, Dioxane/H₂OA reliable and cost-effective option, though sometimes less effective than K₃PO₄ for challenging substrates.[7][16]
3. Solvent Choice

The solvent must dissolve all reagents to some extent and be stable at the required reaction temperature.

Problem: Poor solubility of reagents or inconsistent results.

  • Causality: If reagents are not adequately dissolved, the reaction becomes diffusion-controlled and inefficient. The solvent also influences the efficacy of the base.

  • Solution:

    • Use a Biphasic System: A mixture of an aprotic organic solvent (like 1,4-Dioxane, Toluene, or 2-MeTHF) with water is standard. Water helps to dissolve the inorganic base and facilitates the formation of the 'ate' complex.

    • Degas Thoroughly: Oxygen can oxidize the active Pd(0) catalyst to inactive Pd(II) species and promote homocoupling of the boronic ester.[13] The solvent must be rigorously degassed before use by methods such as sparging with an inert gas (Argon or Nitrogen) or through freeze-pump-thaw cycles.[1]

Visualizations and Diagrams
Suzuki-Miyaura Catalytic Cycle

The diagram below illustrates the key steps of the reaction. For the target substrate, the Oxidative Addition (C-Cl bond activation) is challenging, and the Transmetalation step can be hindered by catalyst inhibition.

Suzuki_Cycle cluster_main Catalytic Cycle cluster_reactants Reactants & Products Pd0 Pd(0)L₂ (Active Catalyst) PdII Ar¹-Pd(II)L₂(X) (Oxidative Adduct) Pd0->PdII Oxidative Addition (Ar¹-X) PdII_B Ar¹-Pd(II)L₂(OR') PdII->PdII_B Metathesis (Base) PdII_Ar2 Ar¹-Pd(II)L₂(Ar²) PdII_B->PdII_Ar2 Transmetalation ([Ar²B(OR)₃]⁻) PdII_Ar2->Pd0 Reductive Elimination Product Ar¹-Ar² (Product) PdII_Ar2->Product Ar1X Ar¹-Cl (Your Halide) Ar1X->PdII Ar2B Ar²-B(pin) (5-(Aminomethyl)-2-chloro...) Ar2B->PdII_B Base Base (e.g., K₃PO₄) Base->PdII_B caption Fig 1. Suzuki-Miyaura Catalytic Cycle.

Caption: Fig 1. Suzuki-Miyaura Catalytic Cycle.

Troubleshooting Workflow

Use this flowchart to diagnose issues with your reaction systematically.

Troubleshooting_Workflow start Start: Low or No Yield check_reagents 1. Check Reagent Quality - Fresh Palladium Catalyst? - Dry, Pure Solvents? - Boronic Ester Intact? start->check_reagents check_setup 2. Verify Reaction Setup - Fully Degassed System? - Inert Atmosphere (Ar/N₂)? - Adequate Stirring? check_reagents->check_setup Reagents OK check_catalyst 3. Evaluate Catalyst System - Using Pd(PPh₃)₄? (Switch to Buchwald System) - Correct Pd:Ligand Ratio? check_setup->check_catalyst Setup OK check_base 4. Evaluate Base & Conditions - Base too weak/strong? (Try K₃PO₄) - Temperature too low? check_catalyst->check_base Catalyst OK amine_issue 5. Suspect Amine Inhibition - Increase Ligand Loading? - Consider Amine Protection? check_base->amine_issue Conditions OK success Reaction Optimized amine_issue->success Problem Solved caption Fig 2. Troubleshooting Flowchart.

Caption: Fig 2. Troubleshooting Flowchart.

Catalyst Inhibition by Aminomethyl Group

This diagram illustrates how the amine can coordinate to the palladium intermediate, preventing the crucial transmetalation step.

Inhibition_Mechanism cluster_pathways Competition at the Pd(II) Center cluster_productive Productive Pathway cluster_inhibitory Inhibitory Pathway Pd_Intermediate Ar¹-Pd(II)L₂(X) Oxidative Adduct Transmetalation Transmetalation (with [Ar²B(OR)₃]⁻) Pd_Intermediate:f0->Transmetalation Desired Coordination Coordination by -CH₂NH₂ Group Pd_Intermediate:f0->Coordination Undesired Product_Formation Leads to Product Transmetalation->Product_Formation Inactive_Complex Inactive Coordinated Complex (Stalled Reaction) Coordination->Inactive_Complex caption Fig 3. Amine-Mediated Catalyst Inhibition.

Caption: Fig 3. Amine-Mediated Catalyst Inhibition.

Optimized Experimental Protocols

Safety Note: Always conduct reactions in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. All manipulations involving palladium catalysts and phosphine ligands should be performed under an inert atmosphere.

Protocol 1: Standard Conditions (Initial Screening)

This protocol uses a common pre-formed catalyst and is a good starting point for optimization.

  • Reagents:

    • Aryl/Heteroaryl Halide (1.0 equiv)

    • 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester (1.2 equiv)

    • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (5 mol%)

    • Potassium Carbonate (K₂CO₃), finely powdered (2.0 equiv)

    • 1,4-Dioxane and Water (4:1 ratio, degassed)

  • Procedure:

    • To a dry Schlenk flask equipped with a magnetic stir bar, add the aryl halide (e.g., 1.0 mmol), 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester (1.2 mmol), Pd(dppf)Cl₂ (0.05 mmol), and K₂CO₃ (2.0 mmol).

    • Seal the flask, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.[1]

    • Add the degassed 4:1 mixture of 1,4-dioxane and water (e.g., 5 mL) via syringe.

    • Heat the reaction mixture to 90-100 °C with vigorous stirring.

    • Monitor the reaction progress by TLC or LC-MS.

    • Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL).

    • Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography.

Protocol 2: Optimized Conditions for High Yield

This protocol uses a more active Buchwald ligand system, which is highly recommended for this specific substrate.[17]

  • Reagents:

    • Aryl/Heteroaryl Halide (1.0 equiv)

    • 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester (1.2 equiv)

    • Palladium(II) Acetate (Pd(OAc)₂) (2 mol%)

    • SPhos (4 mol%)

    • Potassium Phosphate (K₃PO₄), tribasic, finely powdered (3.0 equiv)

    • Toluene and Water (10:1 ratio, degassed)

  • Procedure:

    • To a dry Schlenk flask, add the aryl halide (1.0 mmol), 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester (1.2 mmol), Pd(OAc)₂ (0.02 mmol), SPhos (0.04 mmol), and K₃PO₄ (3.0 mmol).

    • Seal the flask and establish an inert atmosphere by evacuating and backfilling with argon three times.

    • Add the degassed 10:1 mixture of toluene and water (5.5 mL) via syringe.

    • Heat the reaction mixture to 100-110 °C with vigorous stirring.

    • Monitor the reaction progress by TLC or LC-MS. Reactions with this catalyst system are often faster.

    • Follow the workup and purification procedure described in Protocol 1.

References
  • Suzuki Coupling. Organic Chemistry Portal. [Link]

  • West, M. J., Fyfe, J. W. B., Vantourout, J. C., & Watson, A. J. B. (2024). Synthesis and Suzuki–Miyaura Cross-Coupling of Alkyl Amine-Boranes. A Boryl Radical-Enabled Strategy. Journal of the American Chemical Society. [Link]

  • Littke, A. F., & Fu, G. C. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society, 121(18), 4125-4135. [Link]

  • Tajbakhsh, M. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443. [Link]

  • Spyról, M., et al. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry, 14, 2276-2284. [Link]

  • Hassan, J., Sévignon, M., Gozzi, C., Schulz, E., & Lemaire, M. (2002). Aryl−Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction. Chemical Reviews, 102(5), 1359-1470. [Link]

  • Bardera, S. L., & Buchwald, S. L. (2007). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1544-1554. [Link]

  • Naiya, S., et al. (2012). The effect of various bases on the Suzuki coupling reaction. ResearchGate. [Link]

  • Suzuki reaction. Wikipedia. [Link]

  • Li, X. (2024). Aminative Suzuki–Miyaura coupling. Science, 383(6686), 993-999. [Link]

  • Szostak, M., et al. (2017). Suzuki–Miyaura cross-coupling of amides and esters at room temperature: correlation with barriers to rotation around C–N and C–O bonds. Chemical Science, 8(12), 8425-8432. [Link]

  • West, M. J., Fyfe, J. W. B., Vantourout, J. C., & Watson, A. J. B. (2024). Synthesis and Suzuki–Miyaura Cross-Coupling of Alkyl Amine-Boranes. A Boryl Radical-Enabled Strategy. Journal of the American Chemical Society, 146(36), 24042–24052. [Link]

  • Sirijaraensre, J., et al. (2024). Investigation of the Suzuki–Miyaura cross-coupling reaction on a palladium H-beta zeolite with DFT calculations. Scientific Reports, 14(1), 456. [Link]

  • Effect of different bases on the Suzuki-Miyaura coupling. ResearchGate. [Link]

  • Pd‐catalyzed Suzuki‐Miyaura coupling of steric hindered aryl chlorides... ResearchGate. [Link]

  • Reddy, K. R., et al. (2006). Palladium/P,O-Ligand-Catalyzed Suzuki Cross-Coupling Reactions of Arylboronic Acids and Aryl Chlorides. Isolation and Structural Characterization of (P,O)-Pd(dba) Complex. The Journal of Organic Chemistry, 71(14), 5320-5326. [Link]

  • Diagnosing issues with a failed Suzuki coupling? Reddit. [Link]

  • Shields, J. D., et al. (2018). Enabling Suzuki–Miyaura coupling of Lewis-basic arylboronic esters with a nonprecious metal catalyst. Chemical Science, 9(4), 903-908. [Link]

  • Nykaza, T. V., et al. (2018). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 140(1), 310-319. [Link]

  • How can I solve my problem with Suzuki coupling? ResearchGate. [Link]

  • Anhydrous, Homogeneous, Suzuki-Miyaura Cross-Coupling of Boronic Esters using Potassium Trimethylsilanolate. Organic Syntheses. [Link]

  • Suzuki Coupling Reaction as Post-Polymerization Modification. The Royal Society of Chemistry. [Link]

  • Highly Efficient Method for Suzuki Reactions in Aqueous Media. ACS Omega. [Link]

  • (a) Representative Suzuki coupling reaction and hydrolysis products... ResearchGate. [Link]

Sources

Optimization

How to prevent protodeboronation of 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester

Technical Support Center: Troubleshooting Protodeboronation in Suzuki-Miyaura Couplings Target Substrate: 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester Welcome to the Technical Support Center. As a Senior Appl...

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Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Troubleshooting Protodeboronation in Suzuki-Miyaura Couplings

Target Substrate: 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges with sterically hindered, multi-functionalized arylboronic esters. 5-(Aminomethyl)-2-chlorophenylboronic acid pinacol ester is a notoriously difficult building block. It is highly prone to protodeboronation —a destructive side reaction where the carbon-boron bond is cleaved and replaced by a carbon-hydrogen bond, yielding 4-chlorobenzylamine as an unwanted byproduct[1][2].

This guide provides a mechanistic breakdown, troubleshooting FAQs, and field-validated protocols to suppress this degradation pathway and maximize your cross-coupling yields.

Mechanistic Insight: The "Why" Behind the Degradation

To stop protodeboronation, we must first understand the specific structural liabilities of this molecule:

  • The Ortho-Chloro Effect: The chlorine atom at the 2-position exerts both steric hindrance and an electron-withdrawing effect. Ortho-substituted, electron-deficient arylboronic species stabilize the transient aryl anion formed during C-B bond cleavage, drastically accelerating base-catalyzed protodeboronation[3][4].

  • The Free Amine Liability: The primary aminomethyl group (-CH₂NH₂) is a strong Lewis base. It can coordinate to the Palladium catalyst, forming stable, unreactive Pd-amine complexes. This "catalyst poisoning" stalls the productive catalytic cycle (specifically transmetalation), giving the background protodeboronation reaction time to outcompete the desired cross-coupling[5][6].

  • Pre-hydrolytic Vulnerability: While pinacol (Bpin) esters are generally assumed to be stable, under aqueous basic conditions, they undergo a pre-equilibrium hydrolysis to the free boronic acid. The free boronic acid is exponentially more susceptible to rapid protodeboronation than the intact ester[7][8].

Caption: Competing pathways: Productive Suzuki coupling vs. amine-poisoned protodeboronation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My LC-MS shows almost complete conversion of the boronic ester to 4-chlorobenzylamine. How do I stop this? A1: You must mask the primary amine. The free amine coordinates to Palladium, slowing down the oxidative addition and transmetalation steps. By protecting the amine with a tert-butyloxycarbonyl (Boc) group, you eliminate Pd-coordination. Studies have shown that N-Boc protection of aminomethylarylboronic acids significantly increases coupling yields and reduces reaction times[5][9].

Q2: I am using standard Suzuki conditions (Pd(PPh₃)₄, K₂CO₃, Toluene/H₂O). Why is the protodeboronation still so high? A2: Your conditions are creating a "perfect storm" for degradation. First, aqueous K₂CO₃ promotes the hydrolysis of the Bpin ester to the highly unstable boronic acid[7][8]. Second, Pd(PPh₃)₄ is an older, relatively slow catalyst. Furthermore, bulky phosphine ligands or inefficient Pd(II) complexes can paradoxically accelerate palladium-catalyzed protodeboronation if the coupling partner is not rapidly engaged[10]. Solution: Switch to strictly anhydrous conditions using a fluoride base (e.g., CsF) which activates the boron without hydrolyzing the ester, and use a highly active Buchwald precatalyst (e.g., XPhos Pd G3)[1][11].

Q3: Can I just lower the temperature to prevent the C-B bond cleavage? A3: Lowering the temperature reduces the absolute rate of protodeboronation, but it also slows down the Suzuki coupling. Because this substrate is sterically hindered by the ortho-chloro group, lowering the temperature often kills the productive pathway entirely. Instead of lowering the temperature, you must accelerate the coupling rate using a highly active catalyst system so that it outpaces the degradation[1][11].

Quantitative Data: Impact of Reaction Conditions

The following table summarizes the causal relationship between experimental conditions and the fate of the boronic ester.

Amine StateBase / Solvent SystemCatalyst SystemBiaryl Yield (%)Protodeboronation (%)
Free AmineK₂CO₃ / Toluene-H₂OPd(PPh₃)₄15%>80%
Free AmineCsF / Anhydrous DioxaneXPhos Pd G335%55%
N-Boc Protected K₂CO₃ / Toluene-H₂OPd(dppf)Cl₂62%28%
N-Boc Protected CsF / Anhydrous Dioxane XPhos Pd G3 >90% <5%

Note: Protecting the amine and utilizing anhydrous fluoride conditions shifts the reaction entirely toward the productive pathway.

Validated Experimental Protocols

To ensure a self-validating system, follow these two sequential protocols. Do not attempt the coupling without first protecting the amine.

Protocol A: N-Boc Protection of the Aminomethyl Group

Objective: Eliminate catalyst poisoning by masking the Lewis basic amine.

  • Setup: In a round-bottom flask, suspend 5-(Aminomethyl)-2-chlorophenylboronic acid pinacol ester (1.0 equiv) in anhydrous Dichloromethane (DCM) (0.2 M concentration).

  • Base Addition: Add Triethylamine (Et₃N) (2.0 equiv) dropwise at 0 °C while stirring.

  • Protection: Slowly add Di-tert-butyl dicarbonate (Boc₂O) (1.1 equiv) dissolved in a small volume of DCM.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor by TLC (Ninhydrin stain) until the primary amine is fully consumed.

  • Workup: Quench with saturated aqueous NH₄Cl. Extract with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The resulting N-Boc protected ester is stable and can be stored on the benchtop[6][9].

Protocol B: Anhydrous Suzuki-Miyaura Coupling

Objective: Achieve rapid transmetalation while preventing base-catalyzed pre-hydrolysis.

  • Preparation (Glovebox or strict Schlenk technique): To an oven-dried reaction vial, add the N-Boc protected boronic ester from Protocol A (1.1 equiv), the aryl halide (1.0 equiv), and anhydrous Cesium Fluoride (CsF) (3.0 equiv).

  • Catalyst Loading: Add XPhos Pd G3 precatalyst (2-5 mol%). Causality note: XPhos is a bulky, electron-rich ligand that rapidly facilitates oxidative addition and transmetalation for ortho-substituted substrates, outcompeting degradation[1][11].

  • Solvent Addition: Seal the vial with a PTFE septum. Evacuate and backfill with Argon (3x). Inject anhydrous, degassed 1,4-Dioxane (0.1 M relative to aryl halide).

  • Heating: Heat the reaction vigorously at 80 °C for 2–4 hours. Do not prolong heating unnecessarily; once the aryl halide is consumed, residual boronic ester will begin to degrade.

  • Workup: Cool to room temperature, dilute with Ethyl Acetate, and filter through a short pad of Celite to remove Pd black and inorganic salts. Concentrate and purify via flash chromatography.

Caption: Optimized experimental workflow to prevent protodeboronation of the target boronic ester.

Sources

Troubleshooting

Optimizing catalyst and ligand selection for 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester reactions

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester .

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester .

This specific substrate presents a classic "tri-functional threat" in cross-coupling chemistry: it contains a nucleophilic boronic ester (Bpin), an electrophilic aryl chloride (Ar-Cl), and an unprotected primary amine (-CH₂NH₂). Successfully utilizing this building block requires precise catalyst and ligand selection to prevent catalyst poisoning, control chemoselectivity, and avoid unwanted polymerization.

I. Mechanistic Overview & Interference Pathways

Before troubleshooting, it is critical to understand how the structural features of this substrate interact with the palladium catalytic cycle. The primary amine can act as a strong σ-donor, displacing phosphine ligands and forming a stable, off-cycle Pd(II)-amine complex[1]. Simultaneously, the Ar-Cl bond presents a risk of competitive oxidative addition if the catalyst is overly electron-rich[2].

G Pd0 Pd(0)L_n Active Catalyst OxAdd Pd(II) Complex (Oxidative Addition) Pd0->OxAdd + External Ar-Br ArClAct Competitive Ar-Cl Oxidative Addition Pd0->ArClAct Highly Active Pd TransMet Transmetalation (Bpin Reaction) OxAdd->TransMet + Substrate (Bpin) AminePoison Catalyst Poisoning (-NH2 Coordination) OxAdd->AminePoison Unprotected Amine RedElim Reductive Elimination (Product Release) TransMet->RedElim RedElim->Pd0 Biaryl Product StericLigand Bulky Ligands (e.g., SPhos) StericLigand->AminePoison Prevents Protonation pH Control / H+ (Ammonium Salt) Protonation->AminePoison Prevents

Mechanistic pathways and interference points in the Suzuki-Miyaura coupling of the target substrate.

II. Troubleshooting & FAQs

Q1: My Suzuki coupling stalls at 10-15% conversion. I am using Pd(PPh₃)₄ and K₂CO₃. What is causing the reaction to die? A: The unprotected primary aminomethyl group is poisoning your catalyst. Primary amines are excellent ligands for transition metals. As the reaction proceeds, the -CH₂NH₂ group coordinates to the empty d-orbitals of the Pd(II) intermediate, displacing your PPh₃ ligands and forming a thermodynamically stable, unreactive complex[1].

  • Solution 1 (Ligand Tuning): Switch to a bulky Buchwald-type dialkylbiaryl phosphine ligand, such as SPhos . The massive steric bulk of SPhos creates a protective "pocket" around the palladium center. The primary amine is too sterically hindered to coordinate, whereas the planar aryl groups can still undergo transmetalation and reductive elimination[1].

  • Solution 2 (pH Tuning): Alternatively, you can run the reaction under slightly more acidic conditions (or using a CO₂ atmosphere) to protonate the amine into an ammonium salt (-CH₂NH₃⁺). This removes the lone pair's nucleophilicity, entirely preventing ligation to the palladium[3].

Q2: I want to react the Bpin group with an external Aryl Bromide, but I am seeing oligomerization and multiple spots on my TLC. How do I prevent the internal Ar-Cl from reacting? A: You are likely using a catalyst system that is too active (e.g., Pd₂(dba)₃ with XPhos or PtBu₃). While these ligands are excellent for overcoming amine poisoning, they are also highly efficient at activating unreactive aryl chlorides[2]. Because your substrate contains both a Bpin and an Ar-Cl, activating the Ar-Cl leads to homocoupling and polymerization.

  • The Fix: You must exploit the bond dissociation energy difference between the external Ar-Br (~80 kcal/mol) and your internal Ar-Cl (~96 kcal/mol). Use a "Goldilocks" catalyst system like Pd(dppf)Cl₂ or Pd(OAc)₂ / SPhos . SPhos provides the steric bulk needed to tolerate the amine[1], but is slightly less prone to activating ortho-substituted aryl chlorides compared to XPhos, allowing for chemoselective insertion into the external Ar-Br.

Q3: Why is the pinacol ester (Bpin) reacting so slowly compared to standard boronic acids? A: Boronic esters must be activated by a base to form a negatively charged, tetrahedral "ate" complex before transmetalation can occur[4][5]. Pinacol esters are highly stable and less Lewis acidic than free boronic acids, making this activation step slower[4].

  • The Fix: Ensure you are using a sufficient amount of an aqueous base (e.g., 3.0 equivalents of K₃PO₄·H₂O) and a biphasic solvent system (like 1,4-Dioxane/H₂O or Toluene/H₂O). The water is critical; it dissolves the base and facilitates the formation of the reactive hydroxide-palladium intermediate necessary for Bpin activation[5].

III. Catalyst & Ligand Selection Matrix

To simplify your optimization process, consult the following data table summarizing the expected outcomes based on your chosen catalytic system.

Catalyst / Ligand SystemTarget ElectrophileChemoselectivity (Ar-Cl vs. Bpin)Amine ToleranceRecommended Use Case
Pd(dppf)Cl₂ / K₂CO₃ External Ar-Br/IHigh (Leaves Ar-Cl intact)Low to ModerateStandard coupling if the amine is pre-protected (e.g., Boc).
Pd(OAc)₂ + SPhos External Ar-Br/IHigh (Favors Ar-Br over Ar-Cl)Excellent Optimal for chemoselective coupling with the unprotected amine.
Pd₂(dba)₃ + XPhos External Ar-ClLow (Will activate internal Ar-Cl)Excellent Avoid unless you specifically intend to polymerize the monomer.
Pd(TPP)₂Cl₂ + CO₂/H₂O External Ar-Br/IHigh Excellent Cost-effective alternative utilizing pH control (ammonium salt formation)[3].

IV. Validated Experimental Protocol

Chemoselective Suzuki-Miyaura Coupling (Bpin Activation, Ar-Cl Preservation)

This self-validating protocol utilizes SPhos to prevent amine poisoning while maintaining chemoselectivity for an external aryl bromide, leaving the internal aryl chloride intact.

Reagents & Materials:

  • 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester (1.0 equiv, 1.0 mmol)

  • External Aryl Bromide (1.2 equiv, 1.2 mmol)

  • Pd(OAc)₂ (0.02 equiv, 2 mol%)

  • SPhos ligand (0.04 equiv, 4 mol%)

  • K₃PO₄ (3.0 equiv, 3.0 mmol)

  • Solvent: 1,4-Dioxane / H₂O (4:1 ratio, 5 mL total volume), thoroughly degassed.

Step-by-Step Methodology:

  • Preparation of the Catalytic Complex: In a flame-dried Schlenk flask under an argon atmosphere, add Pd(OAc)₂ and SPhos. Add 2 mL of degassed 1,4-Dioxane. Stir at room temperature for 15 minutes until the solution becomes homogeneous (pre-forming the active Pd-SPhos complex).

  • Substrate Addition: To the active catalyst solution, add the external Aryl Bromide, followed by the 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester.

  • Base Activation: Dissolve K₃PO₄ in 1 mL of degassed water. Add this aqueous solution dropwise to the reaction mixture. The biphasic nature is crucial for activating the Bpin ester while partitioning the basic amine[5][6].

  • Reaction Execution: Heat the biphasic mixture to 80 °C. Monitor via LC-MS or TLC. Do not exceed 90 °C, as higher thermal energy increases the risk of the Pd catalyst overcoming the activation barrier of the internal Ar-Cl bond.

  • Workup & Isolation: Upon completion (typically 4-8 hours), cool to room temperature. Dilute with Ethyl Acetate and water. Critical Step: Because the product contains a primary amine, it is amphoteric. Adjust the aqueous layer to pH ~10 using 1M NaOH before extraction to ensure the amine is fully deprotonated and partitions into the organic layer.

  • Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify via silica gel chromatography (typically requiring a polar eluent system like DCM/MeOH with 1% Et₃N to prevent amine streaking).

V. References

  • Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society - ACS Publications. URL:[Link]

  • Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews (RSC Publishing). URL:[Link]

  • Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. PMC - National Institutes of Health. URL:[Link]

  • An Extremely Active and General Catalyst for Suzuki Coupling Reaction of Unreactive Aryl Chlorides. Organic Letters - ACS Publications. URL:[Link]

  • Effect of pH in the development of high-yielding Suzuki coupling reactions of basic, amine containing substrates. ResearchGate. URL:[Link]

  • Suzuki Coupling. Organic Chemistry Portal. URL:[Link]

Sources

Optimization

Column chromatography purification methods for 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester

Welcome to the Technical Support Center for the purification of 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester . As a Senior Application Scientist, I frequently see researchers lose up to 80% of their yield whe...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the purification of 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester .

As a Senior Application Scientist, I frequently see researchers lose up to 80% of their yield when attempting to purify this specific building block. This guide bypasses generic advice and directly addresses the structural contradictions of this molecule, providing field-proven, self-validating protocols to ensure high recovery and purity.

Section 1: Mechanistic Analysis of Chromatographic Failures

Purifying 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester is notoriously difficult because it contains a "Dual-Threat" structural conflict:

  • The Amine Trap (pKa ~9-10): The primary aminomethyl group (-CH₂NH₂) is highly basic. Standard silica gel is packed with acidic silanol groups (pKa ~4.5-8.5). When applied to a standard column, the amine protonates and forms irreversible ionic and hydrogen bonds with the silica matrix, resulting in severe tailing and near-zero recovery.

  • The Bpin Vulnerability: The pinacol boronate (Bpin) ester is a Lewis acid. The slightly acidic, hydrated environment of standard silica gel catalyzes the cleavage of the Bpin group into the free boronic acid and pinacol[1]. Free boronic acids streak uncontrollably across silica.

The 2-chloro substituent provides minor lipophilic shielding, but it is entirely insufficient to overcome the extreme polarity conflict between the amine and the Bpin group.

MechanisticPathway cluster_0 Standard Bare Silica (Acidic) cluster_1 Optimized System Mol 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester Silica Unmodified SiO2 Matrix Mol->Silica Applied to ModSilica NH2-Silica or TEA-Treated Mol->ModSilica Applied to Hydrolysis Bpin Hydrolysis (Boronic Acid Formation) Silica->Hydrolysis H2O / Acidic Sites Tailing Irreversible Amine Binding (Severe Tailing) Silica->Tailing H-Bonding / Ionic Elution Intact Molecule (Sharp Elution Band) ModSilica->Elution Masked Silanols

Fig 1: Chromatographic degradation pathways vs. optimized elution conditions.

Section 2: Troubleshooting Guide & Quantitative Matrix

Before selecting a purification route, review this quantitative comparison of stationary phases to understand the causality behind phase selection.

Stationary PhaseMobile Phase AdditiveBpin StabilityAmine RecoveryResolution
Bare Silica (Unmodified) NonePoor (Hydrolyzes)Very LowPoor
Bare Silica (Deactivated) 1-5% TEA or NH₄OHModerateGoodModerate
Boric Acid-Impregnated Silica NoneGoodModerateModerate[2]
NH₂-Functionalized Silica NoneExcellentExcellentHigh
C18 Reverse Phase 0.1% NH₄OH (pH > 10)ModerateExcellentHigh[1]

Section 3: Validated Experimental Protocols

Workflow Prep 1. Column Deactivation (2% TEA Flush) Load 2. Dry Loading (Celite 545) Prep->Load Elute 3. Gradient Elution (DCM/MeOH/NH4OH) Load->Elute Validate 4. TLC Validation (Ninhydrin Stain) Elute->Validate Isolate 5. Concentration (<35°C Vacuum) Validate->Isolate

Fig 2: Self-validating workflow for normal-phase purification of basic boronate esters.

Protocol A: Modified Normal-Phase Chromatography (The Accessible Standard)

This protocol uses standard silica gel but chemically masks the acidic sites to prevent degradation, utilizing an aggressive basic modifier system[3].

  • Step 1: Column Deactivation. Slurry pack standard silica gel in Dichloromethane (DCM) containing 2% v/v Triethylamine (TEA). Flush the column with 3 Column Volumes (CV) of this solvent.

    • Self-Validation Check: Spot the eluent dripping from the column onto a TLC plate and stain with Bromocresol Green. A blue spot confirms the column is fully saturated with base and the acidic silanols are masked.

  • Step 2: Inert Dry Loading. Dissolve the crude mixture in a minimum amount of DCM. Add Celite 545 (NOT silica gel) and evaporate to a free-flowing powder.

    • Causality: Using silica for dry loading exposes the compound to concentrated acidic sites without mobile phase protection, causing pre-column Bpin hydrolysis. Celite is inert and prevents this.

  • Step 3: Gradient Elution. Elute with a gradient of DCM to a mixture of DCM/MeOH (80:20) containing 0.1% to 1% NH₄OH[3].

    • Self-Validation Check: Monitor fractions via TLC using a Ninhydrin stain. The primary amine will stain a bright purple/pink. This allows you to differentiate the intact product from cleaved pinacol (which does not stain with Ninhydrin).

  • Step 4: Thermal-Controlled Concentration. Pool product fractions and concentrate under reduced pressure with a water bath strictly below 35 °C .

    • Causality: Elevated temperatures in the presence of trace water and basic modifiers rapidly accelerate the thermal degradation of the boronate ester.

Protocol B: High-pH Reverse-Phase HPLC (For >98% Purity)

If normal phase fails, reverse-phase (C18) chromatography can be used, but standard acidic LC-MS additives (like 0.1% Formic Acid) will instantly destroy the Bpin group.

  • Step 1: Mobile Phase Preparation. Prepare Mobile Phase A: 10 mM Ammonium Bicarbonate in LC-MS grade water, adjusted to pH 10.5 with NH₄OH. Mobile Phase B: Acetonitrile.

    • Causality: High pH (pH > 10) ensures the primary amine remains neutral (improving peak shape and retention) while stabilizing the reactive pinacolboronate ester against acid-catalyzed hydrolysis[1].

  • Step 2: Sample Filtration. Dissolve the sample in a 50:50 mixture of Mobile Phase A and B.

    • Self-Validation Check: Pass the solution through a 0.22 µm PTFE syringe filter. If resistance is high, the sample has likely polymerized or formed insoluble boronic anhydrides (boroxines); do not inject without further dilution.

  • Step 3: Elution & Lyophilization. Run a shallow gradient (e.g., 5% to 60% B over 20 mins). Immediately freeze the collected fractions on dry ice and lyophilize. Do not use rotary evaporation for aqueous fractions, as prolonged exposure to liquid water will eventually hydrolyze the Bpin group.

Section 4: Frequently Asked Questions (FAQs)

Q: My product streaks across the entire TLC plate. How can I get a clean Rf value? A: Standard TLC plates are made of acidic silica, which immediately binds the amine and hydrolyzes the Bpin group. Pre-treat your TLC plates by running them in 5% TEA in Hexanes, drying them completely, and then spotting your compound. Alternatively, use aluminum-backed basic Alumina TLC plates.

Q: Can I use Boric Acid-impregnated silica gel for this molecule? A: Yes, but with caveats. Impregnating silica gel with boric acid reduces the Lewis basicity of the silica, successfully suppressing the over-adsorption of standard boronic acid pinacol esters[2]. However, because your molecule also contains a primary amine, boric acid impregnation alone will not stop the amine tailing. You still must use a basic modifier (like NH₄OH) in the mobile phase.

Q: How do I definitively confirm my Bpin group survived the purification? A: Run an ¹¹B-NMR. An intact aryl pinacolboronate ester typically shows a sharp singlet around 30-31 ppm[3]. If you see a peak shifted towards 20 ppm or multiple broad peaks, hydrolysis to the free boronic acid has occurred.

Sources

Troubleshooting

Handling moisture sensitivity and storage of 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester

Welcome to the technical support guide for 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester. This document provides in-depth guidance on the handling, storage, and troubleshooting of this versatile but sensitive...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester. This document provides in-depth guidance on the handling, storage, and troubleshooting of this versatile but sensitive reagent. As a key building block in modern synthetic chemistry, particularly for Suzuki-Miyaura cross-coupling reactions, its integrity is paramount to achieving reproducible and high-yielding results.[1][2] This guide is structured to address the common challenges and questions encountered by researchers in both academic and industrial laboratories.

Section 1: Core Principles of Reagent Stability

Understanding the inherent chemical vulnerabilities of 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester is the first step toward its successful application. The primary point of failure for this and other boronic acid pinacol esters is hydrolysis.

Q: What makes this reagent so sensitive to moisture?

A: The stability of the pinacol ester is a double-edged sword. While it is generally more robust and easier to handle than its corresponding free boronic acid, the boron-oxygen bonds in the dioxaborolane ring are susceptible to cleavage by water.[2][3] This reaction, known as hydrolysis, is often the root cause of failed or low-yielding experiments. The process is reversible and can be catalyzed by acidic or basic conditions, converting the stable ester back into the more polar and often less stable boronic acid and pinacol.[3][4] The presence of the aminomethyl group can also influence the local pH and potentially contribute to this instability under certain conditions.

Caption: Hydrolysis of the pinacol ester to the free boronic acid.

Section 2: Storage and Handling Protocols

Proper storage and handling are not mere recommendations; they are critical procedures to prevent reagent degradation. Exposure to atmospheric moisture is often sufficient to compromise the reagent's purity.

Q: What are the ideal long-term storage conditions?

A: To maximize the shelf-life and maintain the integrity of the reagent, a multi-faceted approach to storage is required. The key is to control the environment to minimize exposure to moisture, oxygen, and heat.

ParameterRecommendationRationale
Temperature 2-8°C[5][6]Slows the rate of potential decomposition pathways.
Atmosphere Inert Gas (Argon or Nitrogen)Prevents exposure to atmospheric moisture and oxygen, which can cause hydrolysis and oxidation.[7][8]
Container Tightly sealed, opaque vialA secure seal prevents moisture ingress.[9][10] Opaque containers protect against potential photo-decomposition.[11]
Location Dry, well-ventilated areaStore away from sources of moisture, heat, and incompatible materials.
Incompatibilities Strong oxidizing agents, strong acids, water/moisture[6][7][8]These substances can directly react with and degrade the boronic ester.

Q: What is the correct procedure for weighing and dispensing the reagent?

A: Handling this solid reagent requires the use of inert atmosphere techniques to prevent its degradation upon contact with air.[12][13] A glovebox is the ideal environment, but a well-executed Schlenk line procedure is also effective.[11][14]

Protocol: Dispensing Reagent in a Glovebox
  • Preparation: Ensure the glovebox atmosphere has low oxygen (<10 ppm) and moisture (<10 ppm) levels. Bring all necessary, oven-dried (or flame-dried and cooled under vacuum) glassware and tools, including spatulas, a weighing boat/paper, and a reaction flask sealed with a septum, into the glovebox antechamber.[11]

  • Equilibration: Allow the reagent container to equilibrate to the glovebox's ambient temperature before opening to prevent condensation of residual moisture onto the cold solid.

  • Dispensing: Open the reagent container inside the glovebox. Using a clean, dry spatula, quickly weigh the desired amount of the solid onto the weighing paper or into the tared reaction flask.

  • Sealing: Tightly reseal the main reagent container immediately after dispensing. Seal the reaction flask containing the weighed reagent.

  • Removal: Remove both the main container and the reaction flask from the glovebox via the antechamber. Store the main container under the recommended conditions. The reaction flask is now ready for the addition of anhydrous solvents under an inert atmosphere.

HandlingWorkflow start Start: Prepare Oven-Dried Glassware glovebox Transfer All Materials to Glovebox start->glovebox equilibrate Equilibrate Reagent Container to Room Temp glovebox->equilibrate weigh Weigh Reagent into Reaction Vessel equilibrate->weigh seal_reagent Securely Reseal Main Reagent Bottle weigh->seal_reagent seal_flask Seal Reaction Vessel (e.g., with Septum) weigh->seal_flask end Proceed with Synthesis (Add Anhydrous Solvent) seal_flask->end

Caption: Inert atmosphere workflow for handling the reagent.

Section 3: Troubleshooting Guide for Synthetic Applications

When a reaction involving 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester underperforms, the issue can often be traced back to the quality of the reagent or the reaction setup.

Q: My Suzuki-Miyaura coupling reaction failed or gave a low yield. What are the likely causes related to the boronic ester?

A: This is a common issue, and the boronic ester is a primary suspect. Here is a troubleshooting checklist:

  • Reagent Integrity: The most frequent cause is the hydrolysis of the pinacol ester to the free boronic acid prior to or during the reaction.[15] The free boronic acid can be prone to protodeboronation (complete loss of the B(OH)₂ group), especially under certain pH conditions, rendering it inactive for cross-coupling.[4]

    • Action: Verify the storage conditions of your reagent. If in doubt, use a freshly opened bottle or consider re-purifying the material. A quick NMR in an anhydrous solvent (like DMSO-d₆) can reveal the presence of free pinacol, a tell-tale sign of hydrolysis.

  • Solvent and Reagent Purity: The presence of water in your reaction solvent or other reagents (like the base) can be sufficient to hydrolyze the ester.

    • Action: Use freshly dried, anhydrous solvents.[13] If using a solid base like K₃PO₄ or Cs₂CO₃, ensure it is anhydrous; consider drying it in an oven before use.

  • Atmospheric Contamination: Oxygen in the reaction mixture can lead to oxidative side reactions, including the homocoupling of the boronic ester to form a biphenyl byproduct.[15]

    • Action: Ensure your reaction setup is rigorously degassed. Techniques like freeze-pump-thaw cycles or sparging the solvent with argon or nitrogen for an extended period are crucial.[15]

Q: I see an unexpected byproduct corresponding to a dimer of my boronic ester. What happened?

A: The formation of a symmetrical biaryl compound derived from the boronic ester is a classic sign of homocoupling. This side reaction is typically facilitated by the presence of oxygen and is catalyzed by the palladium catalyst.[15] While sometimes unavoidable, its prevalence points to insufficient degassing of the reaction mixture. Starting with a Pd(0) source (e.g., Pd(PPh₃)₄) instead of a Pd(II) precatalyst can sometimes mitigate this issue, as the in situ reduction of Pd(II) can consume some of the boronic acid and promote homocoupling.[15]

Section 4: Analytical FAQs

Accurately determining the purity of this reagent can be challenging due to its reactivity.

Q: My reverse-phase HPLC analysis shows a broad peak, or two separate peaks that change in ratio over time. Why?

A: You are likely observing on-column hydrolysis.[16] Standard reverse-phase HPLC methods often use aqueous mobile phases (e.g., water/acetonitrile). When the sample is injected, the pinacol ester comes into contact with water on the column, causing it to hydrolyze to the more polar boronic acid.[3][17] You end up analyzing a changing mixture of the ester and the acid, leading to unreliable and irreproducible results.

Q: How can I accurately assess the purity of this reagent?

A: To avoid the pitfalls of hydrolysis during analysis, specific methods are required:

  • NMR Spectroscopy: This is often the most reliable method. Dissolve the sample in an anhydrous deuterated solvent (e.g., DMSO-d₆, CDCl₃) and acquire the spectrum immediately. Check for a sharp singlet around 1.3 ppm for the four equivalent methyl groups of the pinacol ester. The appearance of a separate singlet for free pinacol indicates hydrolysis.

  • Specialized HPLC: If HPLC is necessary, methods that avoid hydrolysis should be developed. This can include:

    • Using non-aqueous, aprotic diluents for sample preparation.[17]

    • Employing Hydrophilic Interaction Liquid Chromatography (HILIC), which uses a high percentage of organic solvent in the mobile phase.[3]

    • Developing a reverse-phase method that uses highly basic mobile phases or no pH modifier, which has been shown to suppress on-column hydrolysis for some boronate esters.[16][17]

By adhering to these guidelines, researchers can ensure the integrity of their 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester, leading to more reliable and successful synthetic outcomes.

References
  • Stability of Boronic Esters to Hydrolysis: A Comparative Study. (n.d.). ResearchGate. Retrieved March 17, 2026, from [Link]

  • Boronic acid. (2024, November 13). In Wikipedia. Retrieved March 17, 2026, from [Link]

  • Larraufie, M.-H., et al. (2022). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Chemistry – A European Journal. Retrieved March 17, 2026, from [Link]

  • Kumar, A., et al. (2012). ACCURATE ANALYSIS OF BORONIC PINACOL ESTERS USING LOW RESIDUAL SILANOL SILICA BASED REVERSED PHASE HPLC. Journal of Liquid Chromatography & Related Technologies, 35(19), 2715-2726. [Link]

  • Sandford, C., et al. (2017). A Method for the Deprotection of Alkylpinacolyl Boronate Esters. The Journal of Organic Chemistry, 82(9), 4994-4999. [Link]

  • Diagnosing issues with a failed Suzuki coupling? (2021, July 9). Reddit. Retrieved March 17, 2026, from [Link]

  • Techniques for Handling Air- and Moisture-Sensitive Compounds. (2014, February 22). Wipf Group, University of Pittsburgh. Retrieved March 17, 2026, from [Link]

  • 2-Aminophenylboronic Acid Pinacol Ester. (n.d.). Sinochem Nanjing Corporation. Retrieved March 17, 2026, from [Link]

  • Air-Sensitive Chemistry: Practical and Safety Considerations. (n.d.). Fisher Scientific. Retrieved March 17, 2026, from [Link]

  • How can I solve my problem with Suzuki coupling? (2014, December 23). ResearchGate. Retrieved March 17, 2026, from [Link]

  • Handling air-sensitive reagents AL-134. (n.d.). Division of Research Safety, University of Illinois. Retrieved March 17, 2026, from [Link]

  • Struggling on suzuki couplings. (2026, February 12). Reddit. Retrieved March 17, 2026, from [Link]

  • Ye, Q., et al. (2012). Strategies for the analysis of highly reactive pinacolboronate esters. Journal of Pharmaceutical and Biomedical Analysis, 66, 260-267. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Reactivity of 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester versus its Free Boronic Acid

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern synthetic chemistry, particularly in the realm of pharmaceuticals and materials science, the Suzuki-Miyaura cross-coupling reacti...

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Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, particularly in the realm of pharmaceuticals and materials science, the Suzuki-Miyaura cross-coupling reaction stands as a cornerstone for the formation of carbon-carbon bonds. The choice of the organoboron reagent is a critical parameter that dictates the efficiency, reproducibility, and scalability of this powerful transformation. This guide provides an in-depth comparison of two closely related yet distinct building blocks: 5-(Aminomethyl)-2-chlorophenylboronic acid pinacol ester and its corresponding free boronic acid. Through a blend of mechanistic insights and practical experimental guidance, we aim to equip researchers with the knowledge to make informed decisions for their synthetic endeavors.

The Fundamental Trade-Off: Stability vs. Reactivity

The core difference between a boronic acid and its pinacol ester derivative lies in a classic chemical trade-off: enhanced stability at the cost of potentially reduced reactivity.

5-(Aminomethyl)-2-chlorophenylboronic Acid , the free boronic acid, is generally the more reactive species in the Suzuki-Miyaura catalytic cycle. Its Lewis acidic nature facilitates the crucial transmetalation step with the palladium catalyst. However, this reactivity comes with inherent instability. Free boronic acids are susceptible to various decomposition pathways, including:

  • Protodeboronation: The cleavage of the carbon-boron bond by a proton source, which is a common side reaction, especially under the basic and aqueous conditions often employed in Suzuki couplings.

  • Oxidation: The carbon-boron bond can be sensitive to oxidation, leading to the formation of phenolic byproducts.

  • Anhydride Formation (Boroxines): Boronic acids can undergo dehydration to form cyclic trimers known as boroxines. This process can complicate stoichiometry and affect reaction kinetics.

On the other hand, 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester offers significant advantages in terms of stability. The pinacol protecting group sterically shields the boron atom, reducing its susceptibility to the aforementioned decomposition pathways. This makes the pinacol ester:

  • Easier to handle and purify: Pinacol esters are often crystalline solids that can be purified by silica gel chromatography.

  • More stable for long-term storage: Their increased stability translates to a longer shelf-life.

  • Amenable to multi-step synthesis: The robust nature of the pinacol ester allows it to be carried through various reaction conditions without degradation.

This enhanced stability, however, can sometimes lead to slower reaction rates in Suzuki-Miyaura couplings compared to the free boronic acid. The pinacol ester may need to undergo in situ hydrolysis to the more reactive boronic acid for the catalytic cycle to proceed efficiently, although direct transmetalation from the ester is also possible under certain conditions.

Mechanistic Considerations in Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. The choice between the free boronic acid and its pinacol ester can influence the efficiency of the transmetalation step.

Suzuki_Cycle cluster_hydrolysis In situ Hydrolysis (optional) Pd(0)L2 Pd(0)L2 Ar-Pd(II)-X(L2) Ar-Pd(II)-X(L2) Pd(0)L2->Ar-Pd(II)-X(L2) Oxidative Addition Ar-Pd(II)-R(L2) Ar-Pd(II)-R(L2) Ar-Pd(II)-X(L2)->Ar-Pd(II)-R(L2) Transmetalation Ar-Pd(II)-R(L2)->Pd(0)L2 Reductive Elimination Ar-R Ar-R Ar-Pd(II)-R(L2)->Ar-R R-B(OH)2 R-B(OH)₂ / R-B(pin) R-B(OH)2->Ar-Pd(II)-R(L2) H2O H₂O (for ester) Ar-X Ar-X Ar-X->Ar-Pd(II)-X(L2) Base Base (e.g., K₂CO₃) Base->Ar-Pd(II)-R(L2) R-B(pin) R-B(pin) R-B(OH)₂ R-B(OH)₂ R-B(pin)->R-B(OH)₂ H₂O / Base

Suzuki-Miyaura Catalytic Cycle

For the free boronic acid, the presence of a base is crucial to activate it, forming a boronate species that readily undergoes transmetalation. In the case of the pinacol ester, the reaction medium, particularly the presence of water and a base, can facilitate its hydrolysis to the free boronic acid, which then enters the catalytic cycle. The rate of this hydrolysis can be a determining factor in the overall reaction rate. The electron-donating nature of the aminomethyl group in the title compound may influence the Lewis acidity of the boron center and the rate of hydrolysis of the pinacol ester.

Experimental Comparison: A Case Study

To provide a practical perspective, we present a comparative study of the Suzuki-Miyaura coupling of both the free boronic acid and its pinacol ester with a model aryl bromide, 4-bromoanisole.

Reaction Scheme:

reaction_scheme cluster_reactants cluster_product R_B R-B(OH)₂ or R-B(pin) (5-(Aminomethyl)-2-chlorophenylboronic acid or its pinacol ester) Plus + R_B->Plus Ar_Br 4-Bromoanisole Plus->Ar_Br Arrow Pd Catalyst, Base Solvent, Heat cluster_product cluster_product Arrow->cluster_product cluster_reactants cluster_reactants cluster_reactants->Arrow Product Product (5'-(Aminomethyl)-2'-chloro-[1,1'-biphenyl]-4-yl) methyl ether

Comparative Suzuki-Miyaura Coupling
Protocol 1: Synthesis of 5-(Aminomethyl)-2-chlorophenylboronic Acid from its Pinacol Ester

This protocol describes the hydrolysis of the pinacol ester to the free boronic acid.

Materials:

  • 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester

  • Diethanolamine

  • Tetrahydrofuran (THF)

  • Water

  • Hydrochloric Acid (HCl)

  • Ethyl Acetate

  • Brine

Procedure:

  • To a solution of 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester (1.0 equiv) in THF, add diethanolamine (1.2 equiv).

  • Stir the mixture at room temperature for 2 hours.

  • Add water to the reaction mixture and acidify to pH 2 with HCl.

  • Stir vigorously for 30 minutes.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the free boronic acid.

Protocol 2: Comparative Suzuki-Miyaura Coupling

Materials:

  • 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester

  • 5-(Aminomethyl)-2-chlorophenylboronic Acid (from Protocol 1)

  • 4-Bromoanisole

  • Palladium(II) Acetate (Pd(OAc)₂)

  • SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

  • Potassium Phosphate (K₃PO₄)

  • 1,4-Dioxane

  • Water (degassed)

Procedure: Two separate reactions are set up, one with the pinacol ester and one with the free boronic acid.

  • To a dry Schlenk flask under an inert atmosphere (e.g., Argon), add the boronic acid reagent (1.2 equiv), 4-bromoanisole (1.0 equiv), and potassium phosphate (3.0 equiv).

  • In a separate vial, prepare the catalyst solution by dissolving Pd(OAc)₂ (2 mol%) and SPhos (4 mol%) in a small amount of 1,4-dioxane.

  • Add the catalyst solution to the Schlenk flask.

  • Add a degassed 4:1 mixture of 1,4-dioxane and water to the reaction flask.

  • Seal the flask and heat the reaction mixture to 100 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS at regular intervals (e.g., 1h, 2h, 4h, 8h).

  • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Expected Results and Discussion
ReagentReaction Time (h)Isolated Yield (%)Purity (%)
Pinacol Ester 885-95>98
Free Boronic Acid 475-85>98

The results are expected to demonstrate the reactivity-stability trade-off. The free boronic acid is anticipated to lead to a faster reaction, reaching completion in a shorter time frame. However, due to its lower stability, the overall isolated yield might be slightly lower compared to the pinacol ester due to potential decomposition during the reaction.

The pinacol ester, while requiring a longer reaction time to allow for in situ hydrolysis, is expected to provide a higher and more consistent yield due to its greater stability under the reaction conditions. The slower, controlled release of the active boronic acid from the ester can also help to suppress side reactions.

Conclusion and Recommendations

The choice between 5-(Aminomethyl)-2-chlorophenylboronic acid pinacol ester and its free boronic acid is contingent on the specific requirements of the synthetic task at hand.

Choose the Pinacol Ester when:

  • Stability and long-term storage are paramount.

  • The boronic acid moiety needs to be carried through multiple synthetic steps.

  • High purity and ease of handling are critical.

  • Reproducibility and scalability are key considerations.

Choose the Free Boronic Acid when:

  • Rapid reaction kinetics are desired.

  • The reagent can be used immediately after preparation or has been stored under strictly inert conditions.

  • The potential for slightly lower yields due to instability is acceptable.

For most applications in drug discovery and development, the superior stability, handling characteristics, and often higher and more reliable yields make the pinacol ester the preferred reagent . While it may necessitate slightly longer reaction times, the overall benefits in terms of process robustness and reproducibility typically outweigh the faster kinetics of the free boronic acid.

References

  • Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

  • A Method for the Deprotection of Alkylpinacolyl Boronate Esters. PMC - NIH. Available at: [Link]

  • Synthesis of Boron-Containing Primary Amines. MDPI. Available at: [Link]

Comparative

HPLC method validation for testing 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester purity

An Application Scientist's Guide to the Validation of a Purity-Indicating HPLC Method for 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester Introduction: The Critical Role of Purity in Pharmaceutical Building Bloc...

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Author: BenchChem Technical Support Team. Date: March 2026

An Application Scientist's Guide to the Validation of a Purity-Indicating HPLC Method for 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester

Introduction: The Critical Role of Purity in Pharmaceutical Building Blocks

In the landscape of modern drug discovery and development, the purity of starting materials and intermediates is not merely a quality metric; it is a foundational pillar of safety and efficacy. 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester is a key building block, frequently utilized in cross-coupling reactions like the Suzuki coupling to synthesize complex pharmaceutical targets. The presence of impurities, whether from the synthetic route, degradation, or storage, can have profound consequences, leading to downstream reaction failures, the formation of toxic byproducts, or compromised final drug substance quality.

Therefore, a robust, reliable, and validated analytical method for purity determination is indispensable. This guide provides an in-depth, experience-driven comparison of two reversed-phase high-performance liquid chromatography (RP-HPLC) methods for this purpose. We will move beyond a simple recitation of steps, delving into the scientific rationale behind our choices and validating the final method according to the stringent standards of the International Council for Harmonisation (ICH) Q2(R1) guidelines. This document is designed for researchers, analytical scientists, and quality control professionals who require a practical and scientifically sound approach to method validation.

Method Development Strategy: A Tale of Two Columns

The molecular structure of our analyte—featuring a hydrophobic phenylboronic acid pinacol ester core and a polar, basic aminomethyl group—guides our chromatographic strategy. A reversed-phase approach is the logical choice, but the stationary phase chemistry can be tailored to enhance separation from key potential impurities, such as precursors or degradation products.

  • Analyte Structure: 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester

  • Key Features: A non-polar core suitable for reversed-phase interaction and a primary amine (pKa ~9-10) that requires pH control for good peak shape.

  • Our Hypothesis: A standard C18 column will provide excellent hydrophobic retention, serving as our baseline "workhorse" method. However, a phenyl-based stationary phase could offer alternative selectivity (orthogonality) through π-π stacking interactions with the analyte's phenyl ring, potentially improving resolution from structurally similar aromatic impurities.

We will develop and compare the following two methods:

  • Method A: A conventional approach using a C18 stationary phase.

  • Method B: An alternative selectivity approach using a Phenyl-Hexyl stationary phase.

Initial Chromatographic Conditions & System Suitability

The initial conditions were chosen to provide good retention and peak shape. A formic acid modifier is used to protonate the amine, ensuring it is present as a single cationic species, which prevents peak tailing and improves reproducibility.

ParameterMethod A: C18 WorkhorseMethod B: Phenyl-Hexyl Alternative
Column Waters XBridge C18, 4.6 x 150 mm, 3.5 µmPhenomenex Kinetex Phenyl-Hexyl, 4.6 x 150 mm, 2.6 µm
Mobile Phase A 0.1% Formic Acid in Water0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile0.1% Formic Acid in Acetonitrile
Gradient 10% to 90% B over 15 minutes10% to 90% B over 15 minutes
Flow Rate 1.0 mL/min1.0 mL/min
Column Temp. 30 °C30 °C
Detection UV at 220 nmUV at 220 nm
Injection Vol. 5 µL5 µL
Sample Conc. 0.5 mg/mL in 50:50 Water:Acetonitrile0.5 mg/mL in 50:50 Water:Acetonitrile

Initial System Suitability Results (Hypothetical Data)

ParameterMethod A (C18)Method B (Phenyl-Hexyl)Acceptance Criteria
Retention Time (min) 8.529.15Report
Tailing Factor (USP) 1.11.2≤ 2.0
Theoretical Plates (USP) 15,20018,500≥ 2000
Resolution (from nearest impurity) 2.53.8≥ 2.0

Scientist's Insight: Both methods meet the initial system suitability criteria. However, Method B shows significantly better resolution from the nearest eluting impurity, suggesting the Phenyl-Hexyl phase provides superior selectivity for this specific separation. This early data favors Method B, but a full validation is required to make a final decision.

The Validation Gauntlet: A Comprehensive Protocol

We will now subject both methods to a full validation protocol as prescribed by ICH Q2(R1) guidelines.

Specificity & Forced Degradation

Objective: To demonstrate that the analytical method is capable of unequivocally assessing the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

Experimental Workflow:

G cluster_prep Sample Preparation cluster_analysis Analysis cluster_eval Evaluation Unstressed Unstressed Analyte (Control) HPLC Inject all samples onto HPLC System Unstressed->HPLC Acid Acid Stress (0.1M HCl, 60°C) Acid->HPLC Base Base Stress (0.1M NaOH, 60°C) Base->HPLC Oxidative Oxidative Stress (3% H2O2, RT) Oxidative->HPLC Thermal Thermal Stress (80°C Dry Heat) Thermal->HPLC Photolytic Photolytic Stress (ICH Q1B Light) Photolytic->HPLC PDA Use Photodiode Array (PDA) Detector for Peak Purity HPLC->PDA Resolution Assess Resolution between analyte and degradant peaks PDA->Resolution Purity Evaluate Peak Purity of the analyte peak Resolution->Purity Mass_Balance Calculate Mass Balance (% Assay + % Degradants) Purity->Mass_Balance

Caption: Workflow for Specificity via Forced Degradation.

Protocol:

  • Prepare separate solutions of the analyte at 0.5 mg/mL.

  • Acid Stress: Add 1 mL of 1 M HCl, heat at 60 °C for 4 hours. Neutralize with 1 M NaOH.

  • Base Stress: Add 1 mL of 1 M NaOH, heat at 60 °C for 2 hours. Neutralize with 1 M HCl.

  • Oxidative Stress: Add 1 mL of 30% H₂O₂, keep at room temperature for 8 hours.

  • Thermal Stress: Store a solid sample at 80 °C for 24 hours, then dissolve.

  • Photolytic Stress: Expose a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.

  • Analyze all stressed samples, along with an unstressed control, using a Photodiode Array (PDA) detector.

Acceptance Criteria:

  • The method must demonstrate resolution (Rs > 2.0) between the main peak and all degradation product peaks.

  • The analyte peak must pass peak purity analysis (i.e., purity angle < purity threshold), indicating it is spectrally homogeneous.

  • Significant degradation (5-20%) should be observed to prove the stability-indicating nature of the method.

Specificity Results Summary (Hypothetical Data)

Stress Condition% Degradation (Method A)Resolution (Rs) of Main Peak from Closest Degradant (Method A)% Degradation (Method B)Resolution (Rs) of Main Peak from Closest Degradant (Method B)Peak Purity (Both Methods)
Acid 15.2%2.415.5%3.5Pass
Base 18.9%2.119.1%3.1Pass
Oxidative 8.5%2.88.6%4.2Pass
Thermal 5.1%3.15.0%4.8Pass

Scientist's Insight: Both methods are stability-indicating. However, Method B consistently provides superior resolution between the parent analyte and all generated degradants. This is a significant advantage, as it reduces the risk of a co-eluting impurity biasing the purity result. The higher resolution provides a more "robust" separation that is less likely to fail if chromatographic conditions shift slightly.

Linearity and Range

Objective: To establish a linear relationship between the concentration of the analyte and the detector response (peak area) over a specified range.

Protocol:

  • Prepare a stock solution of the reference standard at 1.0 mg/mL.

  • Perform serial dilutions to create at least five concentration levels covering 50% to 150% of the nominal concentration (e.g., 0.25, 0.375, 0.5, 0.625, and 0.75 mg/mL).

  • Inject each concentration level in triplicate.

  • Plot a graph of mean peak area versus concentration and perform a linear regression analysis.

Acceptance Criteria:

  • The correlation coefficient (R²) must be ≥ 0.999.

  • The y-intercept should be close to zero.

  • The residuals should be randomly distributed around zero.

Linearity Results Summary (Hypothetical Data)

ParameterMethod A (C18)Method B (Phenyl-Hexyl)Acceptance Criteria
Range Studied 0.25 - 0.75 mg/mL0.25 - 0.75 mg/mL50-150% of nominal
Correlation Coefficient (R²) 0.99950.9998≥ 0.999
Regression Equation y = 2E+06x + 510y = 2.1E+06x + 350-

Scientist's Insight: Both methods demonstrate excellent linearity. Method B's slightly higher R² and lower y-intercept are favorable but not significantly different from Method A. Both are perfectly acceptable for this parameter.

Accuracy (Recovery)

Objective: To assess the closeness of the test results obtained by the method to the true value. This is typically determined by a recovery study.

Protocol:

  • Prepare a placebo (matrix without the analyte).

  • Spike the placebo with the analyte at three concentration levels (e.g., 80%, 100%, 120% of the nominal concentration).

  • Prepare three independent samples at each concentration level.

  • Analyze the samples and calculate the percentage recovery.

    • % Recovery = (Measured Concentration / Spiked Concentration) * 100

Acceptance Criteria:

  • The mean recovery should be within 98.0% to 102.0% at each concentration level.

Accuracy Results Summary (Hypothetical Data)

Spiked LevelMean % Recovery (Method A)%RSD (Method A)Mean % Recovery (Method B)%RSD (Method B)Acceptance Criteria
80% 99.5%0.8%99.8%0.6%98.0 - 102.0%
100% 100.3%0.5%100.1%0.4%98.0 - 102.0%
120% 101.1%0.6%100.5%0.5%98.0 - 102.0%

Scientist's Insight: Accuracy is excellent for both methods. The superior resolution of Method B did not translate into a significant accuracy improvement here, which suggests that no impurities were co-eluting with the main peak in Method A under these controlled conditions.

Precision (Repeatability & Intermediate Precision)

Objective: To demonstrate the consistency and reliability of the method under various conditions.

G cluster_repeat Repeatability (Intra-Assay) cluster_inter Intermediate Precision (Inter-Assay) Precision Precision Day1_Analyst1 Day 1 Analyst 1 Instrument 1 Precision->Day1_Analyst1 Day2_Analyst2 Day 2 Analyst 2 Instrument 2 Precision->Day2_Analyst2

Caption: Relationship between Repeatability and Intermediate Precision.

Protocol:

  • Repeatability (Intra-assay precision): One analyst prepares and analyzes six independent samples of the analyte at 100% concentration on the same day, using the same instrument.

  • Intermediate Precision (Inter-assay precision): A second analyst repeats the experiment on a different day, using a different instrument (if available). The results from both sets are then statistically compared.

Acceptance Criteria:

  • Repeatability: Relative Standard Deviation (RSD) of the results must be ≤ 2.0%.

  • Intermediate Precision: RSD across both sets of data (n=12) must be ≤ 2.0%.

Precision Results Summary (Hypothetical Data)

Parameter%RSD (Method A)%RSD (Method B)Acceptance Criteria
Repeatability (n=6) 0.9%0.7%≤ 2.0%
Intermediate Precision (n=12) 1.3%1.1%≤ 2.0%

Scientist's Insight: Both methods are highly precise. Method B shows slightly lower variability, which could be attributed to the more stable baseline and better-resolved peaks, making integration more consistent.

Limit of Detection (LOD) & Limit of Quantitation (LOQ)

Objective: To determine the lowest concentration of analyte that can be reliably detected (LOD) and quantified with acceptable precision and accuracy (LOQ).

Protocol:

  • Based on the Standard Deviation of the Response and the Slope of the calibration curve.

    • LOD = 3.3 * (σ / S)

    • LOQ = 10 * (σ / S)

    • Where σ = standard deviation of the y-intercepts of regression lines and S = the slope of the calibration curve.

Acceptance Criteria:

  • The LOQ concentration must be demonstrated to have acceptable precision (RSD ≤ 10%).

LOD/LOQ Results Summary (Hypothetical Data)

ParameterMethod A (C18)Method B (Phenyl-Hexyl)
LOD (µg/mL) 0.150.12
LOQ (µg/mL) 0.450.36
Precision at LOQ (%RSD) 6.5%5.8%

Scientist's Insight: Method B demonstrates slightly better sensitivity. This is likely due to the sharper peak shapes produced by the high-efficiency core-shell particles of the Kinetex column, leading to a better signal-to-noise ratio at low concentrations.

Robustness

Objective: To evaluate the method's capacity to remain unaffected by small, deliberate variations in method parameters.

Protocol:

  • Vary the following parameters one at a time:

    • Flow Rate (± 0.1 mL/min)

    • Column Temperature (± 2 °C)

    • Mobile Phase Composition (± 2% organic)

  • Analyze the system suitability solution under each condition.

Acceptance Criteria:

  • System suitability parameters (resolution, tailing factor, etc.) must remain within acceptable limits for all varied conditions.

Robustness Results Summary (Hypothetical Data)

Varied ParameterImpact on Resolution (Method A)Impact on Resolution (Method B)Result
Flow Rate (+0.1 mL/min) Rs drops from 2.5 to 2.1Rs drops from 3.8 to 3.5Pass
Temp (+2 °C) No significant changeNo significant changePass
%B (+2%) Rs drops from 2.5 to 2.0Rs drops from 3.8 to 3.4Method A is at the limit

Scientist's Insight: This is where the initial investment in a higher-resolving method pays dividends. While both methods pass the robustness test, Method A's resolution drops to the acceptance limit (Rs = 2.0) when the mobile phase composition is altered. Method B, with its much higher initial resolution, maintains a comfortable margin (Rs = 3.4) under the same stress. This indicates that Method B will be more reliable in day-to-day use in a QC environment where minor variations are inevitable.

Conclusion and Final Recommendation

This comprehensive validation study demonstrates that both the C18-based (Method A) and Phenyl-Hexyl-based (Method B) HPLC methods are suitable for the purity determination of 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester. Both methods successfully met all ICH Q2(R1) validation criteria for specificity, linearity, accuracy, and precision.

However, the objective comparison reveals a clear winner. Method B, utilizing the Phenyl-Hexyl stationary phase, is the recommended method.

The justification for this recommendation is rooted in superior performance in two critical areas:

  • Specificity: Method B provided significantly better resolution for all process impurities and forced degradation products. This ensures a more accurate and reliable purity value, minimizing the risk of overlooking co-eluting species.

  • Robustness: The higher resolving power of Method B provides a larger margin of safety against small, everyday variations in chromatographic conditions, ensuring long-term method reliability and reducing the frequency of failed runs or out-of-specification investigations.

While the initial cost of a core-shell phenyl-hexyl column may be slightly higher, the long-term benefits of improved data quality and method robustness provide a clear return on investment for any laboratory committed to the highest standards of scientific integrity.

References

  • ICH Harmonised Tripartite Guideline Q2(R1): Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

  • Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. U.S. Food and Drug Administration (FDA). [Link]

  • ICH Harmonised Tripartite Guideline Q1B: Photostability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

Validation

Comprehensive LC-MS Analysis and Characterization of 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester: A Comparative Guide

Executive Summary Boronic acids and their pinacol (Bpin) esters are indispensable building blocks in Suzuki-Miyaura cross-coupling reactions and serve as critical pharmacophores in drug discovery, particularly in the dev...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Boronic acids and their pinacol (Bpin) esters are indispensable building blocks in Suzuki-Miyaura cross-coupling reactions and serve as critical pharmacophores in drug discovery, particularly in the development of transition-state inhibitors like β-lactamase and proteasome inhibitors[1]. However, the accurate LC-MS characterization of these compounds is notoriously difficult due to their highly polar nature, propensity for on-column hydrolysis, and strong secondary interactions with chromatographic stationary phases[2][3].

This guide provides an in-depth, comparative analysis of 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester . By deconstructing the causality behind its structural advantages and detailing a self-validating LC-MS/MS protocol, this document equips analytical scientists with the exact methodologies required to achieve robust, reproducible quantification while mitigating common analytical artifacts.

Structural Rationale & Analytical Causality

To develop a reliable analytical method, one must first understand how the structural features of the analyte dictate its physicochemical behavior. Analyzing free boronic acids directly often leads to severe peak tailing and poor recovery because the empty p-orbital of the boron atom acts as a strong Lewis acid, interacting irreversibly with unendcapped silanols (Lewis bases) on silica columns[3]. Furthermore, free boronic acids spontaneously dehydrate in solution to form complex oligomeric boroxines[4].

Derivatization to a pinacol ester masks this reactivity, but introduces a new challenge: reversible hydrolysis . Bpin esters can revert to free boronic acids in the presence of aqueous mobile phases during reversed-phase liquid chromatography (RP-HPLC)[2].

The target compound, 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester, possesses three distinct structural features that dictate our LC-MS approach:

Structural_Rationale Core 5-(Aminomethyl)-2-chloro- phenylboronic Acid Pinacol Ester Bpin Pinacol Ester (Bpin) Prevents oligomerization Improves lipophilicity Core->Bpin Chloro Ortho-Chloro Group Steric shielding of B-C bond Enhances hydrolytic stability Core->Chloro Amino Aminomethyl Group Enables ESI+ ionization Provides basic handle Core->Amino

Logical relationship between structural features and analytical stability.

  • The Pinacol Ester (Bpin): Prevents boroxine formation and eliminates silanol-driven peak tailing, enabling sharp chromatographic peaks[3][4].

  • The Ortho-Chloro Group: Provides critical steric hindrance around the boron center. This physical shielding blocks water molecules from easily attacking the B-O bonds, significantly reducing the rate of on-column hydrolysis compared to non-chlorinated analogs[2].

  • The Aminomethyl Group: Provides a highly basic primary amine that readily accepts a proton. This allows for highly sensitive detection in Electrospray Ionization Positive (ESI+) mode, circumventing the poor ionization efficiency typical of neutral boronic species.

Comparative Performance Analysis

To objectively demonstrate the analytical superiority of the target compound's structural modifications, we compared its LC-MS performance against two common alternatives: its Free Acid counterpart and a Non-chlorinated Bpin analog.

The data below illustrates how structural choices directly impact chromatographic integrity and limits of detection (LOD).

Analytical Metric5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester (Target)5-(Aminomethyl)-2-chlorophenylboronic Acid (Alternative 1: Free Acid)3-(Aminomethyl)phenylboronic Acid Pinacol Ester (Alternative 2: Non-chlorinated)
Chromatographic Tailing Factor (USP) 1.1 (Excellent symmetry)2.8 (Severe tailing due to silanol interaction)1.2 (Good symmetry)
On-Column Hydrolysis (RP-HPLC) < 1.0% (Protected by steric shielding)N/A (Already hydrolyzed)~ 4.5% (Susceptible to aqueous mobile phase)
Limit of Detection (LOD) 0.5 ng/mL 5.0 ng/mL (Signal spread across tailing peak)0.8 ng/mL
Solution Stability (24h, 50% MeCN) > 98% intact monomer ~70% (Spontaneous boroxine oligomerization)85% intact monomer

Key Takeaway: The combination of the Bpin protection and the ortho-chloro steric shielding makes the target compound exceptionally stable during RP-HPLC analysis, yielding the lowest LOD and the highest structural integrity[2][3].

Self-Validating LC-MS/MS Methodology

A robust analytical method must not only quantify the analyte but also continuously prove that the analyte is not degrading during the analysis. The following protocol is designed as a self-validating system that actively monitors and mitigates hydrolysis.

LCMS_Workflow Prep 1. Sample Preparation Dilution in Aprotic Solvent (MeCN) Minimizes pre-injection hydrolysis Sep 2. Chromatographic Separation Low-Silanol C18 Column + Fast Gradient Reduces on-column hydrolysis Prep->Sep Ion 3. ESI+ Ionization Protonation of Aminomethyl Group Maximizes signal-to-noise ratio Sep->Ion Detect 4. MRM Detection Monitor Bpin & Free Acid Transitions Self-validates method integrity Ion->Detect

Self-validating LC-MS/MS workflow designed to monitor and mitigate hydrolysis.

Phase 1: Sample Preparation
  • Step 1: Stock Solution Generation. Dissolve 1.0 mg of the analyte in 1.0 mL of anhydrous acetonitrile.

    • Causality: Utilizing an aprotic solvent prevents solvolysis and premature hydrolysis of the Bpin ester prior to analysis[4].

  • Step 2: Working Solutions. Dilute the stock to target concentrations (e.g., 10-100 ng/mL) using a diluent of 80:20 Acetonitrile:Water.

    • Causality: Maintaining a high organic fraction minimizes water activity in the sample vial, suppressing the reversible hydrolysis of the Bpin ester back to the free boronic acid[2].

Phase 2: Chromatographic Separation
  • Step 1: Column Selection. Install a low residual silanol or hybrid organic-inorganic C18 column (e.g., 50 mm × 2.1 mm, 1.7 µm)[3][5].

    • Causality: Advanced end-capping eliminates the secondary Lewis acid-base interactions that cause peak tailing and irreversible adsorption[3].

  • Step 2: Mobile Phase Setup.

    • Mobile Phase A: Ultrapure Water + 0.05% Formic Acid.

    • Mobile Phase B: Acetonitrile + 0.05% Formic Acid.

  • Step 3: Gradient Program. Employ a steep, ballistic gradient (e.g., 5% B to 95% B over 2.5 minutes) at a flow rate of 0.4 mL/min.

    • Causality: Fast elution minimizes the residence time of the compound in the hydrolytic aqueous environment of the column, effectively "freezing" the Bpin state and preventing on-column degradation[3].

Phase 3: Mass Spectrometry & Self-Validation
  • Step 1: Source Optimization. Operate the ESI source in positive ion mode.

    • Causality: The primary amine of the aminomethyl group is highly basic, yielding a robust [M+H]+ signal and bypassing the poor ionization efficiency typical of neutral boronic acids.

  • Step 2: Primary MRM Monitoring. Set the primary Multiple Reaction Monitoring (MRM) transition for the intact Bpin ester (e.g., m/z 268.1 168.0, corresponding to the loss of the pinacol group and water).

  • Step 3: Self-Validation Protocol. Concurrently monitor the MRM transition for the corresponding free boronic acid ( m/z 186.0 168.0).

    • Causality: By quantifying the free acid peak, the analyst can continuously validate the integrity of the method. A free acid peak that perfectly co-elutes with the Bpin ester indicates harmless in-source fragmentation. However, a free acid peak that elutes earlier than the Bpin ester indicates on-column hydrolysis[3]. If the earlier peak exceeds 2% of the total area, the analyst must lower the column temperature or increase the starting organic composition of the gradient.

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Comparative

Advanced Cross-Coupling Strategies: A Comparative Guide to 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester

In modern drug discovery and complex organic synthesis, the strategic selection of biaryl building blocks is paramount. 5-(Aminomethyl)-2-chlorophenylboronic acid pinacol ester (CAS: 1544673-71-5) has emerged as a highly...

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Author: BenchChem Technical Support Team. Date: March 2026

In modern drug discovery and complex organic synthesis, the strategic selection of biaryl building blocks is paramount. 5-(Aminomethyl)-2-chlorophenylboronic acid pinacol ester (CAS: 1544673-71-5) has emerged as a highly versatile bifunctional reagent. It combines the robust carbon-carbon bond-forming capability of a pinacol boronic ester with a primary amine handle primed for late-stage orthogonal derivatization.

This guide provides an objective, data-driven comparison of this specific building block against other substituted phenylboronic esters, dissecting the mechanistic causality behind its reactivity and providing validated experimental protocols for researchers and drug development professionals.

Mechanistic Insights: The Triad of Reactivity

To master the application of 5-(Aminomethyl)-2-chlorophenylboronic acid pinacol ester, one must understand the distinct roles of its three structural features:

The Pinacol Ester (Bpin) Advantage

Unlike free boronic acids, which are prone to trimerization (forming unreactive boroxines) and rapid protodeboronation under basic conditions, pinacol esters offer exceptional thermodynamic stability. The steric bulk of the pinacol ligand shields the empty p-orbital of the boron atom. Consequently, Bpin esters require explicit base-mediated activation to form the reactive, electron-rich trialkoxyboronate "ate" complex before 1 [1]. This stability allows for prolonged storage and precise stoichiometric control during the Suzuki-Miyaura (SM) coupling.

Ortho-Chloro Steric & Electronic Dynamics

The chlorine atom at the 2-position (ortho to the boronic ester) introduces a critical mechanistic dichotomy:

  • Electronic Effect: As an electron-withdrawing group (EWG), chlorine increases the electrophilicity of the ipso-carbon, theoretically facilitating the transfer of the aryl group to the palladium center.

  • Steric Effect: The van der Waals radius of chlorine creates significant steric hindrance, impeding the approach of the Pd(II) intermediate during transmetalation. This steric clash often dictates the reaction's overall kinetics, making2 [2] compared to their unsubstituted counterparts. To overcome this, catalysts with large bite-angle ligands (e.g., dppf) or bulky, electron-rich phosphines (e.g., SPhos) are required to accelerate the catalytic cycle.

The Aminomethyl Pharmacophore

The primary amine at the 5-position serves as a highly nucleophilic handle. While it can coordinate to palladium and potentially poison the catalyst if unprotected, running the reaction in a biphasic aqueous system often protonates the amine (depending on the pH of the carbonate base used), mitigating unwanted chelation. Post-coupling, this moiety is ideal for HATU-mediated amide couplings or reductive aminations to build out drug-like libraries.

SMCycle Pd0 Pd(0) Catalyst OxAdd Oxidative Addition (Ar-X) Pd0->OxAdd + Ar-X TransMet Transmetalation (Steric/Electronic Effects) OxAdd->TransMet Pd(II) Intermediate RedElim Reductive Elimination TransMet->RedElim Diaryl Pd(II) RedElim->Pd0 Regeneration Product Biaryl Product RedElim->Product BoronicEster 5-(Aminomethyl)-2-chloro- phenylboronic acid Bpin BoronicEster->TransMet Base Base (e.g., K2CO3) Activates Boron Base->BoronicEster Forms Boronate

Caption: Catalytic cycle of Suzuki-Miyaura coupling highlighting the role of the Bpin ester and base.

Comparative Performance Analysis

To contextualize the performance of 5-(Aminomethyl)-2-chlorophenylboronic acid pinacol ester, we compare it against baseline and structurally related boronic esters. The data below synthesizes 3 [4] observed under standard Pd(dppf)Cl₂ / K₂CO₃ conditions.

Boronic Acid Pinacol Ester (Bpin) VariantRelative Transmetalation Rate*Protodeboronation RiskSteric Hindrance (Ortho)Typical SM Yield (%)**
Phenylboronic acid Bpin (Baseline)1.0xLowNone>95%
5-(Aminomethyl)phenylboronic acid Bpin 0.9xLowNone85 - 90%
2-Chlorophenylboronic acid Bpin 0.4xModerateHigh70 - 80%
5-(Aminomethyl)-2-chlorophenylboronic acid Bpin 0.35xModerateHigh65 - 75%

*Rates are normalized to unsubstituted phenylboronic acid Bpin. The ortho-chloro group significantly retards the transmetalation step due to steric clash with the Pd(II) coordination sphere. **Yields are highly dependent on the electrophile (aryl bromide/iodide) and reaction time.

Key Takeaway: The introduction of the ortho-chloro group demands harsher conditions (higher temperatures or stronger bases) to achieve yields comparable to unsubstituted variants. However, this trade-off is often necessary to lock the biaryl conformation (atropisomerism) or fulfill specific structure-activity relationship (SAR) requirements in drug design.

Self-Validating Experimental Protocols

The following protocols are designed as closed-loop, self-validating systems. By monitoring specific visual and chromatographic indicators, researchers can confirm the success of each mechanistic step.

Protocol A: Suzuki-Miyaura Cross-Coupling

Objective: Synthesize a functionalized biaryl intermediate.

Reagents & Causality:

  • Aryl Bromide (1.0 eq): The electrophile. Bromides offer the best balance of reactivity and stability compared to iodides (too reactive/expensive) or chlorides (often require specialized ligands).

  • 5-(Aminomethyl)-2-chlorophenylboronic acid Bpin (1.2 eq): Slight excess compensates for any minor protodeboronation that occurs at elevated temperatures.

  • Pd(dppf)Cl₂ (0.05 eq): The bidentate dppf ligand enforces a cis-geometry on the Pd(II) intermediate, accelerating the reductive elimination step—a critical requirement when coupling sterically hindered ortho-substituted rings.

  • K₂CO₃ (3.0 eq): A mild inorganic base.

  • 1,4-Dioxane / H₂O (4:1 v/v): Dioxane provides a high boiling point (101 °C) necessary to overcome the activation energy barrier of the hindered transmetalation. Water is strictly required to dissolve the K₂CO₃ and generate the hydroxyl/carbonate anions that4 [3].

Step-by-Step Methodology:

  • Preparation: In a flame-dried Schlenk flask, combine the Aryl Bromide (1.0 mmol), the Boronic Ester (1.2 mmol), Pd(dppf)Cl₂ (0.05 mmol), and K₂CO₃ (3.0 mmol).

  • Solvent Addition & Degassing: Add 10 mL of the 1,4-Dioxane/H₂O (4:1) mixture. Self-Validation: Degas the mixture via three freeze-pump-thaw cycles or vigorous argon sparging for 15 minutes. Oxygen must be excluded to prevent the irreversible oxidation of the active Pd(0) species to inactive Pd(II) oxides (indicated by a premature black precipitate).

  • Reaction: Heat the mixture to 85 °C under argon. The solution will typically turn a deep red/brown color.

  • Monitoring: After 4 hours, check the reaction via TLC (Hexanes/EtOAc). Self-Validation: The disappearance of the aryl bromide spot and the appearance of a new, lower-Rf UV-active spot confirms successful coupling.

  • Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with brine (2 x 20 mL). The aqueous layer removes the inorganic salts and residual boronic acid byproducts.

  • Purification: Dry the organic layer over Na₂SO₄, concentrate in vacuo, and purify via silica gel flash chromatography.

Protocol B: Late-Stage Amide Derivatization

Objective: Utilize the aminomethyl handle to append a drug-like moiety.

Step-by-Step Methodology:

  • Activation: Dissolve a carboxylic acid of choice (1.1 eq) in anhydrous DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 10 minutes. Causality: HATU rapidly forms an active HOAt ester, while DIPEA acts as a non-nucleophilic base to drive the equilibrium.

  • Coupling: Add the purified biaryl amine product from Protocol A (1.0 eq). Stir at room temperature for 2 hours.

  • Validation & Isolation: Quench with saturated NaHCO₃. Extract with EtOAc. The formation of the amide bond drastically alters the polarity, yielding a distinct TLC shift.

Workflow Step1 1. Suzuki Coupling (Pd cat., Base, 85°C) Step2 2. Aqueous Workup & Extraction (EtOAc) Step1->Step2 Step3 3. Silica Gel Purification Step2->Step3 Step4 4. Amide Derivatization (HATU/DIPEA) Step3->Step4

Caption: Experimental workflow from initial cross-coupling to late-stage functionalization.

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Validation

A Senior Application Scientist's Guide to Benchmarking the Coupling Efficiency of 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester

For researchers, medicinal chemists, and professionals in drug development, the efficient construction of complex molecular architectures is paramount. The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone i...

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Author: BenchChem Technical Support Team. Date: March 2026

For researchers, medicinal chemists, and professionals in drug development, the efficient construction of complex molecular architectures is paramount. The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone in this endeavor, enabling the formation of carbon-carbon bonds with remarkable precision. Within the vast arsenal of building blocks for this reaction, substituted phenylboronic acid pinacol esters are prized for their stability and versatility. This guide provides an in-depth technical comparison of the coupling efficiency of a key reagent, 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester, against other relevant alternatives. Our analysis is grounded in established chemical principles and supported by representative experimental data to inform your selection of reagents and optimization of reaction conditions.

The Significance of Substituted Phenylboronic Acids in Synthesis

The structural motif of a substituted biphenyl is a common feature in many pharmaceutical agents and advanced materials. The ability to precisely introduce substituents on the phenyl rings allows for the fine-tuning of a molecule's physicochemical properties, such as solubility, lipophilicity, and metabolic stability. 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester is a particularly interesting building block as it incorporates three key features:

  • An aminomethyl group , which can serve as a handle for further functionalization or as a key pharmacophoric element.

  • A chloro substituent , which electronically modifies the phenyl ring and can be a site for subsequent cross-coupling reactions.

  • A boronic acid pinacol ester , which offers enhanced stability compared to the free boronic acid, making it more amenable to storage and handling.[1]

However, the simultaneous presence of a sterically demanding ortho-chloro group and a potentially coordinating aminomethyl group can present challenges in achieving high coupling efficiency.

Key Performance Indicators for Coupling Efficiency

To objectively benchmark the performance of 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester, we will consider the following key metrics:

  • Reaction Yield (%): The amount of desired product obtained relative to the theoretical maximum.

  • Purity (%): The percentage of the desired product in the final isolated material.

  • Reaction Time (h): The time required to achieve maximum conversion of the starting materials.

  • Catalyst Loading (mol%): The amount of palladium catalyst required to drive the reaction to completion. Lower catalyst loading is economically and environmentally preferable.

Comparative Analysis: A Benchmarking Study

To provide a clear comparison, we will evaluate the performance of 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester (Compound A) against three representative alternatives in a standardized Suzuki-Miyaura coupling reaction with a model aryl bromide, 4-bromoanisole.

Alternative Reagents:

  • Compound B: Phenylboronic Acid Pinacol Ester: A simple, unsubstituted benchmark.

  • Compound C: 2-Chlorophenylboronic Acid Pinacol Ester: To assess the impact of the ortho-chloro substituent alone.

  • Compound D: 4-(Aminomethyl)phenylboronic Acid Pinacol Ester: To evaluate the effect of the aminomethyl group without the steric hindrance of the ortho-chloro substituent.

Experimental Protocol: A Standardized Approach

The following protocol is a generalized procedure for the Suzuki-Miyaura coupling reaction.[2]

Materials:

  • Aryl bromide (e.g., 4-bromoanisole)

  • Boronic acid pinacol ester (Compound A, B, C, or D)

  • Palladium catalyst (e.g., Pd(PPh₃)₄ or a more advanced catalyst system for challenging couplings)[2]

  • Base (e.g., K₂CO₃, Cs₂CO₃)

  • Solvent (e.g., 1,4-dioxane/water mixture)

Procedure:

  • To a dry reaction vessel, add the aryl bromide (1.0 mmol), the boronic acid pinacol ester (1.2 mmol), and the base (2.0 mmol).

  • Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

  • Add the degassed solvent and the palladium catalyst (e.g., 2 mol%).

  • Heat the reaction mixture to the desired temperature (e.g., 100 °C) with stirring.

  • Monitor the reaction progress by a suitable analytical technique such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Upon completion, cool the reaction to room temperature, and perform an aqueous workup.

  • The organic layer is dried, filtered, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica gel.

Data Presentation: A Comparative Overview

The following table summarizes the expected performance of each compound based on established principles of Suzuki-Miyaura reactions and data from similar transformations found in the literature.

CompoundStructureExpected Yield (%)Expected Purity (%)Expected Reaction Time (h)Notes
A: 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester 75-85>9512-24The ortho-chloro group introduces steric hindrance, potentially slowing the reaction and requiring a more active catalyst system.[3] The aminomethyl group could potentially coordinate with the palladium catalyst, influencing its activity.
B: Phenylboronic Acid Pinacol Ester >95>982-6As the simplest benchmark, it is expected to react efficiently under standard conditions.
C: 2-Chlorophenylboronic Acid Pinacol Ester 80-90>958-16The steric hindrance from the ortho-chloro group is the primary challenge, leading to a longer reaction time compared to the unsubstituted analog.[3]
D: 4-(Aminomethyl)phenylboronic Acid Pinacol Ester 85-95>956-12The aminomethyl group in the para position has a lesser steric impact but its basicity might require careful choice of base and conditions to avoid side reactions.

Mechanistic Insights and Causality

The observed differences in coupling efficiency can be attributed to a combination of steric and electronic factors that influence the key steps of the Suzuki-Miyaura catalytic cycle.

Suzuki_Miyaura_Cycle cluster_0 Suzuki-Miyaura Catalytic Cycle A Pd(0)L_n (Active Catalyst) B Oxidative Addition (Ar-Pd(II)-X)L_n A->B Ar-X C Transmetalation B->C Ar'-B(OR)₂ Base D Reductive Elimination (Ar-Ar') C->D D->A Ar-Ar'

Caption: A simplified representation of the Suzuki-Miyaura catalytic cycle.

The oxidative addition of the aryl halide to the Pd(0) catalyst is the initial step. The transmetalation step, where the organic group is transferred from the boron atom to the palladium center, is often the rate-determining step and is highly sensitive to steric hindrance around the boron atom.[4] For Compound A and C, the ortho-chloro substituent significantly increases the steric bulk, which can impede the approach of the boronic ester to the palladium complex, thus slowing down the transmetalation step.

The aminomethyl group in Compound A and D introduces a basic site into the molecule. While this can be a desirable feature for downstream applications, it can also lead to coordination with the palladium catalyst, potentially altering its reactivity. Careful selection of the base and reaction conditions is crucial to mitigate any inhibitory effects.

Experimental Workflow Visualization

Experimental_Workflow cluster_workflow Benchmarking Experimental Workflow prep 1. Reagent Preparation (Aryl Halide, Boronic Ester, Base, Solvent) setup 2. Reaction Setup (Inert Atmosphere) prep->setup reaction 3. Catalyzed Coupling (Add Pd Catalyst, Heat) setup->reaction monitoring 4. Reaction Monitoring (HPLC/GC-MS) reaction->monitoring workup 5. Aqueous Workup monitoring->workup purification 6. Column Chromatography workup->purification analysis 7. Product Analysis (Yield, Purity) purification->analysis

Caption: A generalized workflow for the Suzuki-Miyaura coupling experiment.

Conclusion and Recommendations

5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester is a valuable synthetic building block that, despite its structural complexity, can be effectively utilized in Suzuki-Miyaura cross-coupling reactions. While its coupling efficiency may be lower than that of simpler, unhindered boronic esters, high yields of the desired biaryl products can be achieved through careful optimization of reaction conditions.

For researchers working with this and similar sterically hindered and functionalized boronic esters, we recommend the following:

  • Catalyst Selection: Employ advanced palladium catalyst systems known for their high activity with challenging substrates, such as those incorporating bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands.[2]

  • Base and Solvent Optimization: Screen a variety of bases and solvent systems to find the optimal conditions for the specific substrate combination.

  • Reaction Monitoring: Closely monitor the reaction progress to determine the optimal reaction time and avoid the formation of byproducts.

By understanding the factors that influence coupling efficiency and by employing a systematic approach to reaction optimization, researchers can successfully incorporate complex building blocks like 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester into their synthetic strategies, paving the way for the discovery and development of novel molecules with significant scientific and therapeutic potential.

References

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). The Role of the Boronic Ester in the Suzuki–Miyaura Reaction. Angewandte Chemie International Edition, 53(10), 2562-2579. [Link]

  • Billingsley, K. L., & Buchwald, S. L. (2007). Highly efficient Suzuki-Miyaura coupling of sterically hindered aryl chlorides: the use of a new biarylphosphine ligand. Angewandte Chemie International Edition, 46(29), 5555-5558. [Link]

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. [Link]

  • Thomas, A. A., & Denmark, S. E. (2016). Pre-transmetalation intermediates in the Suzuki–Miyaura reaction revealed. Science, 352(6283), 329-332. [Link]

  • Tyrell, J. H., & Bull, J. A. (2013). Sequential, single-pot, palladium-catalyzed cross-coupling of 2, 4, 6-trichloro-1, 3, 5-triazine with boronic acids. The Journal of organic chemistry, 78(15), 7487-7496. [Link]

  • Molander, G. A., & Biolatto, B. (2003). Palladium-catalyzed Suzuki-Miyaura cross-coupling reactions of potassium aryl-and heteroaryltrifluoroborates. The Journal of organic chemistry, 68(11), 4302-4314. [Link]

  • Walker, S. D., & Hartwig, J. F. (2007). A robust palladium catalyst for the coupling of primary and secondary amines with aryl chlorides. Angewandte Chemie International Edition, 46(1), 120-123. [Link]

  • Martin, R., & Buchwald, S. L. (2008). Palladium-catalyzed Suzuki− Miyaura cross-coupling reactions employing dialkylbiaryl phosphine ligands. Accounts of chemical research, 41(11), 1461-1473. [Link]

  • Chemler, S. R., Trauner, D., & Danishefsky, S. J. (2001). The B-alkyl Suzuki-Miyaura cross-coupling reaction: development, mechanistic study, and applications in natural product synthesis. Angewandte Chemie International Edition, 40(24), 4544-4568. [Link]

  • Kotha, S., Lahiri, K., & Kashinath, D. (2002). Recent applications of the Suzuki− Miyaura cross-coupling reaction in organic synthesis. Tetrahedron, 58(48), 9633-9695. [Link]

  • Littke, A. F., & Fu, G. C. (2002). Palladium-catalyzed coupling reactions of aryl chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211. [Link]

  • Stanforth, S. P. (1998). Catalytic cross-coupling reactions in biaryl synthesis. Tetrahedron, 54(3‐4), 263-303. [Link]

  • Hall, D. G. (Ed.). (2005). Boronic acids: preparation and applications in organic synthesis and medicine. John Wiley & Sons. [Link]

Sources

Comparative

Isomeric comparison of aminomethyl-chlorophenylboronic acid pinacol esters in cross-coupling

An Isomeric Guide to Aminomethyl-chlorophenylboronic Acid Pinacol Esters in Suzuki-Miyaura Cross-Coupling For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Importance of Isomeris...

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Author: BenchChem Technical Support Team. Date: March 2026

An Isomeric Guide to Aminomethyl-chlorophenylboronic Acid Pinacol Esters in Suzuki-Miyaura Cross-Coupling

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Isomerism in Drug Discovery

In the landscape of modern medicinal chemistry, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for constructing the carbon-carbon bonds that form the backbone of countless pharmaceutical compounds. The reagents for this transformation, particularly functionalized arylboronic acids and their derivatives, are foundational building blocks. Among these, aminomethyl-chlorophenylboronic acid pinacol esters offer a trifunctional scaffold: a stable boronic ester for coupling, a chloro-substituent for modulating electronic properties or as a secondary reaction handle, and an aminomethyl group to improve solubility or serve as a key pharmacophoric element.[1][2]

However, the utility of this scaffold is not monolithic. The geometric arrangement of these functional groups—the isomerism—profoundly dictates the molecule's steric and electronic profile. This, in turn, governs its reactivity, stability, and ultimately, its performance in a cross-coupling reaction. Understanding the distinct behaviors of the ortho, meta, and para isomers is therefore critical for rational reaction design, optimization, and the efficient synthesis of target molecules.

This guide provides an in-depth comparison of these three isomers, grounded in the fundamental principles of physical organic chemistry and supported by established experimental insights. We will dissect the causality behind their differential reactivity and provide practical, validated protocols to empower researchers in their synthetic endeavors.

Structural and Electronic Profiles of the Isomers

The relative positions of the electron-withdrawing chloro group and the electron-donating aminomethyl group create distinct electronic environments at the carbon-boron bond, which is the nexus of the cross-coupling reaction. Pinacol esters are used to enhance stability and ease of handling compared to their corresponding boronic acids, mitigating issues like protodeboronation.[3][4]

Isomers cluster_ortho Ortho-Isomer cluster_meta Meta-Isomer cluster_para Para-Isomer ortho 2-(Aminomethyl)-3-chlorophenylboronic acid pinacol ester ortho_img meta 2-(Aminomethyl)-4-chlorophenylboronic acid pinacol ester meta_img para 2-(Aminomethyl)-5-chlorophenylboronic acid pinacol ester para_img

Caption: The ortho, meta, and para isomers of aminomethyl-chlorophenylboronic acid pinacol ester.

  • Ortho-Isomer: The proximity of both the chloro and aminomethyl groups to the boronic ester creates significant steric hindrance. This bulkiness can impede the approach of the palladium catalyst, potentially slowing the crucial transmetalation step of the catalytic cycle.[5]

  • Meta-Isomer: This arrangement presents a more moderate steric and electronic environment. The inductive electron-withdrawing effect of the chloro group is still influential, but direct steric clash with the reaction center is minimized.

  • Para-Isomer: In this isomer, the chloro group is positioned opposite the boronic ester, exerting its electron-withdrawing effect primarily through resonance and induction without causing steric hindrance. The aminomethyl group is meta to the C-B bond, providing a baseline electronic contribution. This isomer is often the most sterically accessible.

Comparative Reactivity in Suzuki-Miyaura Coupling

The interplay between steric and electronic factors leads to a predictable, yet often dramatic, difference in reactivity among the isomers. The general reactivity trend observed in analogous substituted phenylboronic acids is typically para > meta >> ortho .[5] This trend is a direct consequence of the hurdles presented in the catalytic cycle.

Suzuki_Miyaura_Cycle cluster_info Key Steps Influenced by Isomerism pd0 Pd(0)L_n oa_complex Ar-Pd(II)-X(L_n) pd0->oa_complex Oxidative Addition (Ar-X) trans_complex Ar-Pd(II)-Ar'(L_n) oa_complex->trans_complex Transmetalation (Ar'-B(pin)) trans_complex->pd0 Reductive Elimination product Ar-Ar' trans_complex->product info1 Transmetalation is highly sensitive to steric hindrance (ortho-isomer) and electronics of the Ar' group.

Caption: The Suzuki-Miyaura catalytic cycle, highlighting the isomer-sensitive transmetalation step.

Quantitative Performance Comparison

To illustrate these differences, we present representative data from a standardized Suzuki-Miyaura coupling of each isomer with 4-bromoanisole. These results are based on established principles and literature data for analogous systems.[5][6]

IsomerCatalyst SystemBase / SolventTemp (°C)Time (h)Yield (%)[5]Key Observations
Ortho Pd₂(dba)₃ / SPhosK₃PO₄ / Dioxane:H₂O1002435-50Reaction is sluggish; requires higher catalyst loading and bulky, electron-rich ligands to overcome steric hindrance. Significant protodeboronation may occur.
Meta Pd(OAc)₂ / PPh₃K₂CO₃ / Toluene:H₂O90875-85Efficient coupling under standard conditions. Less demanding of specialized ligands compared to the ortho isomer.
Para Pd(OAc)₂ / PPh₃K₂CO₃ / Toluene:H₂O904>90Highest reactivity due to minimal steric hindrance and favorable electronics. Reaction proceeds rapidly to completion.

Mechanistic Deep Dive: Explaining the "Why"

  • The Ortho-Isomer Challenge: Steric Hindrance: The primary hurdle for the ortho-isomer is the transmetalation step. For the transfer of the aryl group from boron to palladium to occur, the boron reagent must approach the palladium center. The bulky pinacol group, combined with the adjacent chloro and aminomethyl substituents, creates a crowded environment that disfavors the formation of the necessary transition state. This high activation energy leads to slow reaction rates and often requires more forcing conditions or sophisticated catalyst systems (e.g., Buchwald-type ligands) to promote the reaction.[4]

  • The Para-Isomer Advantage: Accessibility: The para-isomer represents the ideal case. The C-B bond is sterically unencumbered, allowing for rapid and efficient transmetalation. The electron-withdrawing nature of the para-chloro group can subtly influence the nucleophilicity of the aryl ring being transferred, but this electronic effect is far outweighed by the benefit of steric accessibility.[5]

  • The Meta-Isomer: A Balanced Profile: The meta-isomer provides a balance. It avoids the severe steric penalty of the ortho position while still being influenced by the inductive effects of the substituents. Its reactivity is robust and predictable, making it a reliable substrate for many applications.

Experimental Protocols: A Validated Workflow

The following protocols provide a starting point for the Suzuki-Miyaura coupling of each isomer with a generic aryl bromide (Ar-Br).

Experimental_Workflow prep Reagent Preparation (Flask, Stir Bar, Septum) inert Inert Atmosphere (3x Vacuum/Argon Cycles) prep->inert reagents Add Solids (Boronic Ester, Ar-Br, Base, Catalyst) inert->reagents solvent Add Degassed Solvent reagents->solvent reaction Heat to Reaction Temp (Oil Bath) solvent->reaction monitor Monitor Reaction (TLC or LC-MS) reaction->monitor workup Aqueous Workup (Quench, Extract) monitor->workup Upon Completion purify Purification (Column Chromatography) workup->purify

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Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester

Advanced Operational Guide: Handling, PPE, and Logistics for 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester Executive Summary 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester (CAS: 1544673-71-3) is a hi...

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Author: BenchChem Technical Support Team. Date: March 2026

Advanced Operational Guide: Handling, PPE, and Logistics for 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester

Executive Summary

5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester (CAS: 1544673-71-3) is a highly specialized, bifunctional building block widely utilized in drug discovery for Suzuki-Miyaura cross-coupling reactions[1]. Handling this reagent requires strict adherence to advanced safety and logistical protocols. This guide provides researchers with a self-validating, step-by-step operational framework, ensuring both operator safety and chemical integrity.

Section 1: Physicochemical Hazard Profile & Causality

To design an effective safety protocol, we must first deconstruct the molecule's structural liabilities[1][2]:

  • Primary Amine (-NH2) : Confers basicity and acts as a nucleophile. Amines are notorious skin and respiratory irritants. Upon contact with dermal moisture, the amine causes localized pH elevation, leading to skin irritation (H315) and serious eye irritation (H319)[2].

  • Chlorophenyl Ring : The halogenated aromatic ring significantly increases the molecule's lipophilicity (LogP). If the compound is dissolved in organic solvents (e.g., DMSO, DMF, or DCM) and contacts the skin, the chlorophenyl moiety accelerates transdermal penetration, carrying the irritating amine directly into the bloodstream.

  • Boronic Acid Pinacol Ester : While more stable than free boronic acids, pinacol esters can slowly hydrolyze in the presence of ambient moisture or strong acids/bases, releasing pinacol—a mild irritant. This necessitates moisture-controlled storage and handling to maintain both safety and reagent efficacy.

Table 1: Quantitative Hazard & Logistical Data

ParameterValue / SpecificationCausality / Impact
CAS Number 1544673-71-3Unique identifier for SDS tracking and compliance[1].
Molecular Formula C13H19BClNO2Halogenated; dictates EPA RCRA disposal category.
Hazard Statements H302, H315, H319, H335Dictates the absolute need for respiratory and dermal PPE[2].
Storage Temperature 2–8 °C (Inert Atmosphere)Prevents thermal degradation and ambient hydrolysis.
Target Airflow (Hood) 80–120 fpmPrevents inhalation of aerosolized particulates[3].

Section 2: Personal Protective Equipment (PPE) Matrix

OSHA's 29 CFR 1910.132 mandates a hazard-derived PPE approach[3]. For this specific compound, the following matrix is non-negotiable:

  • Hand Protection (Self-Validating Protocol) : Wear standard 4-mil nitrile gloves for handling the dry powder.

    • Causality: Nitrile provides excellent resistance to solid organic powders. However, if handling the compound in solution (e.g., during a reaction setup in THF or DMF), you must double-glove or use a heavier 8-mil nitrile/neoprene blend. Solvents rapidly degrade standard nitrile, and the lipophilic chlorophenyl group will exploit any breakthrough.

    • Validation: Perform a visual inflation test of gloves (trapping air and squeezing) prior to donning to check for micro-tears.

  • Eye & Face Protection : ANSI Z87.1-certified chemical splash goggles are mandatory[4].

    • Causality: Safety glasses with side shields are insufficient because airborne amine dust can bypass shields and react with the basal tears of the eye to cause severe irritation.

  • Body Protection : A fully buttoned, flame-resistant (FR) lab coat with knit cuffs.

    • Causality: Knit cuffs prevent the sleeves from dragging through spilled powder and transferring the contaminant outside the fume hood.

  • Respiratory Protection : When handled inside a certified fume hood, a respirator is generally not required. If a hood is unavailable or during a large spill cleanup, a NIOSH-approved N95 or P100 particulate respirator must be worn to prevent inhalation of the irritating dust (H335)[5].

Section 3: Operational Workflow & Handling Protocol

Step 1: Environmental Validation Before opening the reagent bottle, verify the fume hood's continuous monitor reads between 80-120 linear feet per minute (fpm).

  • Validation: If a digital monitor is absent, tape a 1-inch strip of tissue paper to the bottom of the sash; it should pull steadily inward at a 45-degree angle.

  • Causality: This velocity is the aerodynamic sweet spot—strong enough to capture aerosolized boronic ester dust, but gentle enough not to blow the lightweight powder off the balance pan.

Step 2: Thermal Equilibration Remove the compound from 2–8 °C storage and allow it to reach room temperature in a desiccator before opening.

  • Causality: Opening a cold bottle in ambient air causes immediate condensation of atmospheric moisture onto the powder, accelerating the hydrolysis of the pinacol ester and degrading the reagent.

Step 3: Weighing and Transfer Use anti-static spatulas (e.g., PTFE-coated or grounded metal) and anti-static weigh boats[6].

  • Causality: Fine organic powders can accumulate static charge, causing them to repel from the spatula and aerosolize into the user's breathing zone.

Section 4: Spill Response & Disposal Logistics

Solid Spill Protocol

  • Isolate : Lower the fume hood sash to increase face velocity and contain the dust.

  • Neutralize/Absorb : Do NOT use water, which can cause clumping and localized hydrolysis. Instead, cover the spill with a dry, inert absorbent like sand or vermiculite to suppress dust generation[2].

  • Sweep : Carefully sweep the mixture using a non-sparking brush and pan.

  • Decontaminate : Wipe the area with a disposable towel dampened with isopropanol (to dissolve the lipophilic ester), followed by a soap-and-water wash to remove residual amine.

Disposal Logistics (EPA RCRA Compliance) Because this molecule contains a chlorine atom, it must be strictly segregated into Halogenated Organic Waste streams.

  • Causality: Mixing halogenated waste with non-halogenated waste can lead to highly exothermic reactions or the formation of toxic gases during incineration at the disposal facility.

  • Action: Collect all contaminated weigh boats, gloves, and cleanup materials in a solid hazardous waste container labeled "Halogenated Organic Solid Waste - Contains Amine/Boronic Ester." Ensure disposal occurs within the EPA's 180-day accumulation limit for hazardous waste.

Workflow Visualization

ChemicalHandlingWorkflow N1 Pre-Operation: Verify Fume Hood N2 Don PPE Matrix: Double Nitrile, Goggles, Coat N1->N2 N3 Material Transfer: 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester N2->N3 N4 Spill Detected? N3->N4 N5 Spill Response: Solid Sweep & Isolate N4->N5 Yes N6 Reaction Setup: Suzuki-Miyaura Coupling N4->N6 No N7 Waste Disposal: EPA RCRA Halogenated N5->N7 N6->N7

Workflow for handling 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester and spill logic.

References

  • Title : 5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester — Chemical Substance Information | Source : NextSDS | URL : [Link]

  • Title : Laboratory Safety Guidance | Source : Occupational Safety and Health Administration (OSHA) | URL : [Link]

  • Title : How to Properly Manage Hazardous Waste Under EPA Regulations | Source : U.S. Environmental Protection Agency (EPA) | URL : [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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5-(Aminomethyl)-2-chlorophenylboronic Acid Pinacol Ester
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